SiR-NHS Ester

Core Science & Biosynthesis

SiR-NHS Ester: Photophysics, Conjugation Kinetics, and Super-Resolution Applications

Executive Summary

Silicon Rhodamine (SiR) derivatives have fundamentally shifted the paradigm of live-cell and super-resolution fluorescence microscopy. This technical guide provides an in-depth mechanistic analysis of the SiR-NHS (N-hydroxysuccinimide) ester. Designed for researchers and drug development professionals, this whitepaper details the spectral properties of SiR, the chemical causality behind its conjugation kinetics, and a self-validating protocol for generating custom, high-fidelity fluorescent probes.

Photophysical Dynamics & Fluorogenicity

The exceptional performance of SiR-based probes stems from precise structural engineering. By replacing the bridging oxygen atom in the standard rhodamine xanthene core with a dimethylsilicon group, the excitation and emission maxima are dramatically red-shifted into the far-red spectrum[1][2]. This shift minimizes phototoxicity, avoids cellular autofluorescence, and enables deep-tissue penetration while maintaining a high extinction coefficient.

Crucially, SiR exhibits a highly environmentally sensitive fluorogenic character. The molecule exists in a dynamic equilibrium between a closed, non-fluorescent spirolactone state and an open, fluorescent zwitterionic state[3][4]. In highly polar environments or upon covalent binding to a target macromolecule (such as an antibody), the equilibrium is driven toward the open state. This intrinsic fluorogenicity drastically reduces background noise, often eliminating the need for stringent washing steps in live-cell imaging[3][4].

Figure 1: Fluorogenic equilibrium of SiR and its corresponding photophysical transitions.

Quantitative Spectral Data

To facilitate precise experimental design and Degree of Labeling (DOL) calculations, the core quantitative properties of SiR-NHS ester are summarized below. SiR is fully compatible with standard Cy5 filter sets and advanced nanoscopy techniques (STED, SIM)[2][3].

Property	Value
Fluorophore Core	Silicon Rhodamine (SiR)
Excitation Maximum ( λabs​ )	652 nm
Emission Maximum ( λfl​ )	674 nm
Extinction Coefficient ( ϵmax​ )	1.0×105 M−1cm−1
Molecular Weight	569.7 g/mol
Correction Factor 260 nm ( CF260​ )	0.116
Correction Factor 280 nm ( CF280​ )	0.147

Data sourced from [1].

Mechanistic Kinetics of NHS Ester Conjugation

N-Hydroxysuccinimide (NHS) esters are the gold standard for targeting primary amines ( -NH2​ ), such as the ϵ -amino groups of lysine residues on antibodies or amine-modified oligonucleotides[1][5]. The reaction proceeds via a nucleophilic acyl substitution, forming a stable covalent amide bond.

Field Insight (The Causality of Buffer Selection): The most common point of failure in bioconjugation is improper pH control. The primary amine must be in its deprotonated, nucleophilic state to attack the NHS ester carbonyl. Because the pKa of lysine side chains is approximately 10.5, a reaction buffer at physiological pH (7.4) leaves the vast majority of amines protonated ( -NH3+​ ) and unreactive. Elevating the pH to 8.0–8.3 (using HEPES or Sodium Bicarbonate) exponentially increases the concentration of reactive nucleophiles. However, pushing the pH higher accelerates the competing hydrolysis of the NHS ester by hydroxide ions. Therefore, pH 8.3 represents the optimal kinetic sweet spot between conjugation efficiency and reagent degradation.

Validated Experimental Protocol: Protein Conjugation

This protocol utilizes size-exclusion chromatography (SEC) and spectrophotometric quantification to create a closed-loop, self-validating system. By calculating the Degree of Labeling (DOL), researchers can quantitatively verify the success of the covalent linkage[6].

Step 1: Protein Preparation & Buffer Exchange

Ensure the target protein is in an amine-free buffer (e.g., 100 mM NaHCO3​ , pH 8.3). Critical: Tris or glycine buffers contain primary amines that will actively quench the NHS ester. If necessary, use a centrifugal filter to exchange the buffer prior to conjugation.

Step 2: Reconstitution of SiR-NHS Ester

Reconstitute the SiR-NHS ester in high-quality, anhydrous DMSO to a concentration of 10 mM. Causality: Ambient moisture rapidly hydrolyzes the NHS ester into a non-reactive carboxylic acid (SiR-COOH). Always warm the dye vial to room temperature before opening to prevent condensation[1][7].

Step 3: Conjugation Reaction

Add a 5- to 10-fold molar excess of SiR-NHS to the protein solution. Mix gently by pipetting (do not vortex, as this can denature the protein). Incubate for 1–2 hours at room temperature, protected from light[5][6].

Step 4: Purification (SEC)

Pass the reaction mixture through a PD-10 desalting column or a suitable spin filter to separate the SiR-conjugated protein from unreacted free dye[6]. Because the protein is significantly larger, it will elute first.

Step 5: Validation via Degree of Labeling (DOL)

Measure the absorbance of the purified conjugate at 280 nm ( A280​ ) and 652 nm ( A652​ ). Calculate the DOL using the specific correction factors for SiR to validate the protocol's success[1][6]:

• Calculate actual protein absorbance: Aprotein​=A280​−(A652​×0.147)

• Calculate protein concentration (M): Cprotein​=Aprotein​/ϵprotein​ (Use the specific extinction coefficient of your protein)

• Calculate dye concentration (M): Cdye​=A652​/100,000

• Determine DOL: DOL=Cdye​/Cprotein​

(An optimal DOL for antibodies is typically between 2.0 and 4.0. Higher ratios may lead to fluorescence quenching or target-binding interference).

Figure 2: Step-by-step workflow for SiR-NHS ester protein conjugation and validation.

References

• Spirochrome , "SiR-NHS ester Product Specifications & Photophysics", spirochrome.com. URL: [Link]

• Cytoskeleton, Inc. , "SiR-NHS Ester Material Datasheet", cytoskeleton.com. URL: [Link]

• ePubs (STFC) , "Super-resolution nanoscopy imaging applied to DNA double-strand breaks", stfc.ac.uk. URL:[Link]

• National Institutes of Health (PMC) , "Bioorthogonal site-selective conjugation of fluorescent dyes to antibodies", nih.gov. URL: [Link]

• The Royal Society of Chemistry , "Dynamic Host-Guest Interaction Enables Autonomous Single Molecule Blinking", rsc.org. URL:[Link]

Sources

• 1. SiR-NHS [spirochrome.com]
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• 6. epubs.stfc.ac.uk [epubs.stfc.ac.uk]
• 7. biorxiv.org [biorxiv.org]

The Kinetics and Causality of SiR-NHS Ester Bioconjugation: A Technical Whitepaper

Executive Summary

The development of highly specific, photostable fluorophores has fundamentally advanced super-resolution microscopy and live-cell imaging. Among these, Silicon Rhodamine (SiR) stands out due to its far-red emission, minimal phototoxicity, and fluorogenic properties. When functionalized with an N-Hydroxysuccinimide (NHS) ester, SiR becomes a potent reagent for the covalent modification of primary amines on proteins, antibodies, and oligonucleotides.

As a Senior Application Scientist, I frequently observe that bioconjugation failures rarely stem from the reagents themselves, but rather from a fundamental misunderstanding of the underlying reaction kinetics. This whitepaper deconstructs the mechanistic principles of SiR-NHS ester reactivity, explains the causality behind critical experimental parameters, and provides a self-validating protocol designed to ensure reproducible, high-yield labeling.

Mechanistic Principles

The Silicon Rhodamine (SiR) Fluorophore

SiR is a near-infrared fluorophore engineered by replacing the central oxygen atom of the xanthene core in traditional rhodamines with a silicon atom 1[1]. A defining feature of SiR is its dynamic spirocyclic equilibrium. In aqueous, polar environments—or when conjugated to a biomolecule—the dye exists predominantly in its open, zwitterionic form, which is highly fluorescent. In non-polar environments, it adopts a closed, spirolactone form that is lipophilic and non-fluorescent. This environmental sensitivity makes SiR highly fluorogenic and exceptionally well-suited for high-contrast imaging.

Logic diagram of SiR fluorophore spirocyclic equilibrium upon bioconjugation.

NHS Ester Reactivity: Nucleophilic Acyl Substitution

The NHS ester is the industry standard for amine-reactive crosslinking 2[2]. The reaction proceeds via a nucleophilic acyl substitution mechanism. The unprotonated primary amine (typically the ε-amine of lysine residues or the N-terminus of a polypeptide) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the NHS ester. This forms a transient tetrahedral intermediate that rapidly collapses, expelling the N-hydroxysuccinimide leaving group and forming a highly stable, irreversible amide bond 3[3].

Reaction logic of nucleophilic acyl substitution vs. competing hydrolysis.

Causality in Experimental Design: The pH Tightrope

The most critical failure point in NHS ester bioconjugation is improper pH control. The reaction rate is strictly dictated by the protonation state of the target amines.

Lysine side chains have a pKa of approximately 10.5. At physiological pH (7.4), the vast majority of these amines are protonated (-NH3+) and lack the lone electron pair required to initiate a nucleophilic attack. To drive the reaction, the pH must be raised to deprotonate a fraction of these amines.

However, this creates a thermodynamic tightrope. As the pH increases, the concentration of hydroxide ions (OH⁻) in the aqueous buffer also rises. Water and hydroxide ions act as competing nucleophiles, aggressively hydrolyzing the NHS ester into an unreactive SiR-carboxylate 4[4]. The half-life of an NHS ester drops precipitously from 4–5 hours at pH 7.0 to mere minutes at pH 8.6.

The Causality: We strictly buffer the reaction at pH 8.3–8.5 because it represents the optimal kinetic window where the rate of amine nucleophilic attack sufficiently outpaces the rate of reagent hydrolysis 5[5].

Quantitative Parameters

To operationalize the chemistry, the following quantitative parameters must be strictly adhered to during experimental design:

Parameter	Optimal Range / Value	Mechanistic Rationale
Buffer pH	8.3 – 8.5	Balances amine deprotonation against ester hydrolysis.
Hydrolysis Half-life	~10 mins at pH 8.6 (4°C)	Dictates the absolute necessity of adding the dye to the aqueous protein solution immediately after reconstitution.
Molar Excess (Dye:Protein)	5x – 10x	Compensates for concurrent hydrolysis during the reaction to achieve a target Degree of Labeling (DOL) of 1.5 to 3.0.
Incubation Time	2-4 hours (RT) or Overnight (4°C)	Ensures complete exhaustion of the active ester pool.
Organic Solvent Limit	≤ 10% (v/v) final	Prevents protein denaturation while keeping the hydrophobic SiR dye soluble during the reaction.

Self-Validating Protocol for SiR-NHS Labeling

A robust protocol must be a self-validating system. The following methodology incorporates built-in Quality Control (QC) checkpoints to ensure that failures are caught before downstream assays are compromised.

Step-by-step experimental workflow for SiR-NHS bioconjugation.

Pre-Reaction Validation

• The Buffer Check: Ensure the target protein is dissolved in an amine-free buffer (e.g., 0.1 M Sodium Bicarbonate or PBS adjusted to pH 8.3). Never use Tris or glycine buffers for the primary reaction, as their primary amines will act as a massive sink, outcompeting the protein and quenching the NHS ester 4[4].

• The Olfactory DMF Check: SiR-NHS must be reconstituted in anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO). DMF degrades over time into dimethylamine. Dimethylamine is a potent secondary amine that will instantly neutralize the NHS ester. Self-Validation: Smell the DMF before use. If it has a distinct "fishy" odor, it is contaminated with dimethylamine and must be discarded 5[5].

Step-by-Step Conjugation Workflow

• Reconstitution: Dissolve the lyophilized SiR-NHS ester in high-quality, anhydrous DMF/DMSO to a concentration of 10 mM. Note: Use immediately; do not store aqueous NHS solutions.

• Reaction Setup: Calculate the required volume of SiR-NHS to achieve a 5- to 10-fold molar excess over the target protein.

• Initiation: Slowly add the SiR-NHS solution to the protein solution while vortexing gently. Ensure the final concentration of organic solvent does not exceed 10% (v/v) to prevent protein precipitation.

• Incubation: Protect the reaction tube from light. Incubate at room temperature for 2 to 4 hours, or overnight at 4°C.

• Quenching (Optional): Add 1 M Tris-HCl (pH 7.4) to a final concentration of 50 mM. Incubate for 15 minutes. The primary amines in Tris will react with any residual, unhydrolyzed NHS esters, halting the reaction.

• Purification: Remove unreacted dye and hydrolyzed byproducts using Size Exclusion Chromatography (SEC) (e.g., Sephadex G-25 desalting columns) equilibrated with PBS (pH 7.4).

Post-Reaction Validation (QC)

A protocol is incomplete without verifying its success. The final self-validating step is calculating the Degree of Labeling (DOL)—the average number of dye molecules conjugated per protein.

• Measure the absorbance of the purified conjugate at 280 nm (Protein) and 652 nm (SiR maximum absorbance).

• Apply the Beer-Lambert law, incorporating a correction factor for the dye's absorbance at 280 nm, to determine the exact DOL. A successful antibody conjugation typically yields a DOL between 1.5 and 3.0. A DOL < 1 indicates poor reactivity (likely due to degraded NHS or incorrect pH), while a DOL > 4 risks fluorophore self-quenching and protein aggregation.

References

• Creative Proteomics - Amine-Reactive Crosslinker Overview URL
• Thermo Fisher Scientific - Amine-Reactive Crosslinker Chemistry URL
• Lumiprobe - NHS Ester Labeling of Biomolecules Containing Primary Amino Groups URL
• Benchchem - An In-depth Technical Guide to NHS Ester Reaction Chemistry URL
• Spirochrome - SiR-CA - far red Silicon Rhodamine substrate (Referencing Lukinavicius et al., Nature Chemistry 2013)

Sources

• 1. SiR-CA - far red Silicon Rhodamine substrate for Halo-tag labeling [spirochrome.com]
• 2. Amine-Reactive Crosslinker Overview - Creative Proteomics [creative-proteomics.com]
• 3. benchchem.com [benchchem.com]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 5. lumiprobe.com [lumiprobe.com]

Harnessing SiR-NHS Ester for Advanced Fluorescence Microscopy: A Comprehensive Technical Guide to Silicon Rhodamine Bioconjugation

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Discipline: Chemical Biology, Advanced Fluorescence Microscopy (STED, SIM, SMLM), and Bioconjugation

Executive Summary

The transition from standard rhodamine dyes to silicon-substituted rhodamines (SiR) represents a paradigm shift in live-cell and super-resolution microscopy. Developed to overcome the limitations of traditional fluorophores—namely phototoxicity, poor cell permeability, and high background noise—SiR derivatives have become the gold standard for far-red imaging[1].

As a Senior Application Scientist, I frequently guide researchers through the custom development of targeted probes. The SiR-NHS (N-hydroxysuccinimidyl) ester is the premier amine-reactive derivative of the SiR fluorophore, enabling the covalent labeling of antibodies, peptides, and amine-modified oligonucleotides[2]. This whitepaper dissects the photophysical causality behind SiR's superiority, outlines the exact chemical logic required for successful NHS bioconjugation, and provides a self-validating protocol for generating custom, high-performance imaging probes.

Mechanistic Insights: Why Silicon Rhodamine?

To understand how to deploy SiR-NHS ester effectively, one must first understand the structural and photophysical engineering of the core fluorophore.

The Silicon Substitution Advantage

Traditional tetramethylrhodamine (TMR) utilizes an oxygen atom bridging the xanthene core. By replacing this oxygen with a dimethylsilyl group, the excitation and emission spectra are dramatically red-shifted by approximately 100 nm into the far-red window (λabs ~652 nm / λem ~674 nm)[1][3].

• Causality: Imaging in the far-red spectrum circumvents the autofluorescence of endogenous cellular molecules (like flavins and NADH) and significantly reduces phototoxic damage to live cells during prolonged time-lapse imaging[4][5]. Furthermore, it perfectly aligns with the 775 nm depletion lasers used in STED (Stimulated Emission Depletion) microscopy[6].

Fluorogenicity via Spirolactonization

The most critical feature of SiR is its environmental sensitivity, governed by a dynamic equilibrium between two states:

• Spirolactone (Closed Form): In aqueous or hydrophobic environments, the dye adopts a closed lactone ring. This form is colorless, non-fluorescent, and highly lipophilic, granting it exceptional cell-membrane permeability[6][7].

• Zwitterion (Open Form): Upon binding to a polar target (e.g., a protein surface or nucleic acid), the microenvironmental dielectric constant shifts, forcing the ring open into the highly fluorescent zwitterion[6].

This innate fluorogenicity is the mechanism that enables "no-wash" live-cell imaging; unbound probe remains dark, while target-bound probe fluoresces brightly[8].

Dynamic equilibrium of Silicon Rhodamine between the cell-permeable spirolactone and fluorescent zwitterion.

Quantitative Photophysical Properties

The following table summarizes the core metrics of the SiR-NHS ester[2][4].

Property	Value	Scientific Implication
Excitation Maximum (λabs)	652 nm	Compatible with standard Cy5 laser lines (633/640 nm).
Emission Maximum (λem)	674 nm	Far-red emission minimizes tissue scattering and autofluorescence.
Extinction Coefficient (ε)	1.0 × 10⁵ mol⁻¹ cm⁻¹	High photon absorption capacity, ensuring bright signal.
Molecular Weight	569.7 g/mol	Small molecule footprint minimizes steric hindrance on targets.
Reactive Group	N-hydroxysuccinimide	Forms stable, irreversible amide bonds with primary amines.

The Logic of NHS Ester Bioconjugation

The SiR-NHS ester relies on a nucleophilic acyl substitution reaction. The primary amine ( R−NH2​ ) on the target biomolecule (such as the ε-amino group of lysine residues) attacks the carbonyl carbon of the NHS ester, releasing N-hydroxysuccinimide as a leaving group and forming a stable covalent amide bond[9][10].

The Causality of pH Control

The success of this reaction is entirely dictated by strict pH management.

• If pH < 8.0: The primary amines become protonated ( R−NH3+​ ). A protonated amine lacks a lone pair of electrons and is therefore not nucleophilic. Result: No conjugation.

• If pH > 8.5: The hydroxide ions ( OH− ) in the buffer outcompete the amines and attack the NHS ester, rapidly hydrolyzing it into a non-reactive carboxylic acid (SiR-COOH). Result: Dye degradation and low yield.

• Optimal Window (pH 8.3 - 8.5): Ensures a sufficient population of unprotonated, nucleophilic amines while minimizing the rate of competitive hydrolysis[10].

Logical workflow and pH-dependent causality of SiR-NHS ester bioconjugation to primary amines.

Self-Validating Experimental Protocol: Protein Labeling

To ensure scientific integrity, a protocol cannot simply be a list of steps; it must be a closed-loop system with built-in validation. The following methodology for labeling an antibody/protein with SiR-NHS ester includes critical failure-point checks.

Phase 1: Preparation and Buffer Exchange (The Pre-Check)

Failure to remove competing amines (like Tris or Glycine) is the #1 cause of conjugation failure.

• Buffer Exchange: Dialyze or use a spin-column to transfer your target protein (1-5 mg/mL) into 0.1 M Sodium Bicarbonate ( NaHCO3​ ) buffer, pH 8.3.

• Validation Check: Verify the pH of the final protein solution with a micro-pH probe. It must be strictly between 8.3 and 8.5[10].

• Dye Preparation: Dissolve the SiR-NHS ester in high-quality, anhydrous DMSO or DMF to a concentration of 10 mM. Note: DMSO facilitates tissue entry and must be handled with caution[2]. Water contamination in the DMSO will instantly hydrolyze the NHS ester.

Phase 2: The Conjugation Reaction

• Molar Ratio Calculation: For antibodies (IgG, ~150 kDa), aim for a 5-to-1 to 10-to-1 molar excess of SiR-NHS to protein. For smaller proteins or peptides, a 2-to-1 ratio is often sufficient.

• Addition: Slowly add the required volume of SiR-NHS stock to the protein solution while vortexing gently. The organic solvent (DMSO) should not exceed 10% of the total reaction volume to prevent protein denaturation[10].

• Incubation: Protect the reaction from light. Incubate for 1 hour at Room Temperature (RT) or overnight at 4°C with continuous, gentle rotation.

Phase 3: Purification and Validation (The Post-Check)

• Purification: Remove unreacted dye and hydrolyzed NHS by passing the mixture through a size-exclusion chromatography column (e.g., Sephadex G-25 or NAP-5) pre-equilibrated with PBS (pH 7.4). The labeled protein will elute first, followed by the free dye.

• Degree of Labeling (DOL) Validation: Measure the absorbance of the purified conjugate at 280 nm (protein) and 652 nm (SiR dye) using a spectrophotometer.

  • Calculate the DOL using the Beer-Lambert law:

    DOL=(A280​−(A652​×CF))×ϵdye​A652​×ϵprotein​​

    (Where CF is the Correction Factor for SiR absorbance at 280 nm, typically ~0.12, and ϵdye​=100,000M−1cm−1 )

• Interpretation: A successful DOL for an antibody is between 1.5 and 3.0.

  • If DOL < 1.0: Reaction failed (likely due to amine contamination in buffer or hydrolyzed dye).

  • If DOL > 4.0: Over-labeling occurred, which can lead to fluorescence quenching and protein precipitation.

Advanced Applications in Bioimaging

Once conjugated, the custom SiR-probe unlocks several advanced imaging modalities:

• Super-Resolution Microscopy (STED & SIM): SiR's exceptional photostability allows it to withstand the intense depletion lasers required for STED microscopy without rapid photobleaching[6][11].

• Single-Molecule Localization Microscopy (SMLM): By chemically tuning the spirolactonization equilibrium, SiR derivatives can be induced to spontaneously "blink," making them ideal for dSTORM and SMLM applications[11].

• In Vivo Tissue Imaging: The far-red emission penetrates deeper into living tissue. For example, researchers have successfully utilized SiR-labeled binding tags injected into live mice to track protein distribution in the epidermis, achieving high signal-to-noise ratios due to the lack of tissue autofluorescence at 674 nm[5][12].

References

• A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins N
• SiR-NHS Ester - Product Description Cytoskeleton, Inc.
• Product inform
• NHS Ester Labeling of Biomolecules Containing Primary Amino Groups Lumiprobe
• Silicon-rhodamines - far-red fluorogenic fluorophores for the imaging of cellular structures ResearchG
• Phage Display Selected Cyclic Peptide Inhibitors of Kallikrein-Related Peptidases 5 and 7 and Their In Vivo Delivery to the Skin ACS Public
• Systematic Tuning of Rhodamine Spirocyclization for Super-resolution Microscopy Journal of the American Chemical Society
• Silicon Substitution Expands the Repertoire of Si-Rhodamine Fluorescent Probes ChemRxiv
• Modular Synthetic Approach to Silicon-Rhodamine Homologues and Analogues Organic Letters - ACS Public
• Enhancing the biocompatibility of rhodamine fluorescent probes by a neighbouring group effect Chemical Science (RSC Publishing)

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• 4. cytoskeleton.com [cytoskeleton.com]
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SiR-NHS Ester for live-cell imaging

Silicon Rhodamine (SiR) NHS Ester: A Comprehensive Guide to Bioconjugation and Far-Red Live-Cell Imaging

Executive Summary

The transition from fixed-cell immunohistochemistry to dynamic, live-cell imaging has demanded a new class of fluorescent probes. Traditional fluorophores often suffer from rapid photobleaching, high background autofluorescence, and phototoxicity caused by high-energy excitation wavelengths. Silicon Rhodamine (SiR) has emerged as a paradigm-shifting fluorophore [1]. By functionalizing SiR with an N-hydroxysuccinimide (NHS) ester, researchers can autonomously synthesize custom, highly specific, far-red fluorescent probes for target proteins, oligonucleotides, and small-molecule drugs. This whitepaper details the mechanistic chemistry, photophysical properties, and validated protocols for utilizing SiR-NHS ester in advanced imaging and drug development applications.

Mechanistic Causality: The Fluorogenic Nature of Silicon Rhodamine

The core innovation of SiR lies in the substitution of the oxygen atom within the classic tetramethylrhodamine (TMR) xanthene core with a silicon atom [1]. This single atomic substitution fundamentally alters the probe's photophysics in two critical ways:

• Bathochromic Shift: The silicon atom lowers the lowest unoccupied molecular orbital (LUMO) energy, shifting both excitation and emission spectra into the far-red region (~650/674 nm). This allows imaging within the "optical window of cells," drastically reducing phototoxicity and bypassing cellular autofluorescence [2].

• Environmental Fluorogenicity: SiR exists in a dynamic equilibrium between two structural states. In polar, aqueous environments, the molecule adopts a closed, neutral spirolactone state, which is colorless and non-fluorescent. This uncharged state is highly cell-permeable. Upon binding to a target (which typically presents a lower dielectric, hydrophobic microenvironment), the molecule undergoes a structural rearrangement into an open, highly fluorescent zwitterion [3]. This "turn-on" mechanism eliminates the need for tedious wash steps, yielding unprecedented signal-to-noise ratios.

SiR Fluorogenic Mechanism: Spirolactone (OFF) to Zwitterion (ON) transition upon target binding.

Photophysical & Quantitative Properties

To design robust imaging experiments, particularly for super-resolution techniques like Stimulated Emission Depletion (STED) or Structured Illumination Microscopy (SIM), understanding the quantitative limits of your probe is essential.

Property	Value	Scientific Implication
Absorbance Max ( λabs​ )	652 nm	Compatible with standard Cy5/Alexa 647 laser lines (e.g., 633 nm or 640 nm) [4].
Emission Max ( λem​ )	674 nm	Deep far-red emission avoids overlap with GFP/mCherry, enabling multiplexing [2].
Extinction Coefficient ( ϵ )	100,000 M −1 cm −1	Exceptionally high light-absorbing capacity, ensuring bright signal even at low labeling densities [4].
Fluorescence Lifetime	~3.2 ns (bound)	Sufficiently long lifetime for Fluorescence Lifetime Imaging Microscopy (FLIM) and STED depletion [5].
STED Depletion Wavelength	775 nm	Optimal for standard 775 nm depletion lasers, achieving nanometer-scale resolution [5].
Molecular Weight	569.7 g/mol	Small footprint minimizes steric hindrance when conjugated to small-molecule ligands or peptides [4].

Bioconjugation Chemistry: The Role of the NHS Ester

The N-hydroxysuccinimide (NHS) ester is the gold standard for amine-reactive bioconjugation. SiR-NHS ester specifically targets primary amines ( −NH2​ ), such as the N-terminus of peptides or the ϵ -amino group of lysine residues on proteins, forming a highly stable, irreversible amide bond [6].

The Causality of Reaction Conditions: The reaction is highly pH-dependent. At physiological pH (7.4), primary amines are predominantly protonated (ammonium, −NH3+​ ) and lack the lone electron pair required for nucleophilic attack. Raising the pH to 8.0–8.5 deprotonates the amine, activating it. However, if the pH exceeds 9.0, hydroxide ions ( OH− ) in the buffer will aggressively outcompete the amine, hydrolyzing the NHS ester into an unreactive carboxylic acid (SiR-COOH) [7].

Bioconjugation workflow of SiR-NHS ester with a primary amine to form a stable amide bond.

Self-Validating Experimental Protocol: Synthesis & Live-Cell Imaging

As a Senior Application Scientist, I mandate that protocols must be self-validating—meaning built-in checks ensure the success of one step before proceeding to the next.

Phase 1: Preparation and Conjugation

• Equilibration: Remove the lyophilized SiR-NHS ester from -20°C storage and allow it to equilibrate to room temperature for at least 30 minutes before opening.

  • Causality: Opening a cold vial causes atmospheric moisture to condense inside, instantly hydrolyzing the NHS ester and ruining the batch [4].

• Solubilization: Dissolve the SiR-NHS ester in high-quality, anhydrous DMSO to create a 10 mM stock.

• Buffer Exchange of Target: Ensure your target protein/peptide is in an amine-free buffer (e.g., 0.1 M Sodium Bicarbonate or HEPES, pH 8.3).

  • Critical Check: Absolutely no Tris or glycine buffers can be present. These contain primary amines that will act as a sink, consuming the SiR-NHS ester [7].

• Reaction: Add the SiR-NHS ester to the target at a 5:1 to 10:1 molar excess (dye:protein). Incubate for 2 hours at room temperature in the dark.

Phase 2: Purification and Validation

• Separation: Remove unreacted dye and the cleaved NHS leaving group using a size-exclusion spin column (e.g., Sephadex G-25) or dialysis.

• Validation (Degree of Labeling): Measure the absorbance of the purified conjugate at 280 nm (protein) and 652 nm (SiR). Calculate the Degree of Labeling (DOL). A DOL of 1 to 3 is optimal; over-labeling causes fluorophore quenching and may induce protein precipitation.

Phase 3: Live-Cell Imaging (No-Wash Protocol)

• Incubation: Add the SiR-conjugate directly to the live cell culture media at a final concentration of 100 nM to 1 µM. Incubate at 37°C for 1–4 hours.

  • Causality: Because SiR is fluorogenic, the unbound dye in the media remains in the closed spirolactone state (dark). Only the conjugate that binds to its intracellular target opens into the zwitterion state (bright) [3].

• Imaging: Image directly without washing. Use a 633 nm or 640 nm excitation laser and collect emission between 660–700 nm.

Advanced Applications in Drug Development

For drug development professionals, SiR-NHS ester is an invaluable tool for Target Engagement Studies . By conjugating SiR to a small-molecule inhibitor or PROTAC, researchers can visually confirm whether the drug reaches its intracellular target in real-time. Because SiR is highly cell-permeable and non-toxic, it allows for longitudinal studies tracking drug localization, degradation kinetics, and target occupancy over several days without perturbing the native cellular physiology.

Furthermore, SiR's exceptional photostability under high-intensity laser depletion makes it the fluorophore of choice for STED nanoscopy, allowing researchers to observe drug-target interactions at resolutions below 50 nm [1].

References

• A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins. Nature Chemistry (2013). URL:[Link]

• SiR-NHS Ester - Cytoskeleton, Inc. Cytoskeleton.com (2026). URL:[Link]

• A Highly Selective, Cell-Permeable Fluorescent Probe for Imaging Histone Deacetylase 6 in Live Cells. bioRxiv (2025). URL:[Link]

• Product information: SiR-NHS (SC003) - Spirochrome. Spirochrome.com (2026). URL: [Link]

• SiR-CA - far red Silicon Rhodamine substrate for Halo-tag labeling. Spirochrome.com (2026). URL:[Link]

• Supporting Information Dynamic Host-Guest Interaction Enables Autonomous Single Molecule Blinking and Super-Resolution Imaging. The Royal Society of Chemistry (2026). URL:[Link]

Engineering Brilliance: A Comprehensive Guide to SiR-NHS Ester in Super-Resolution Microscopy

Executive Summary

The advent of super-resolution microscopy—encompassing Stimulated Emission Depletion (STED), Structured Illumination Microscopy (SIM), and Stochastic Optical Reconstruction Microscopy (STORM)—has fundamentally shifted the boundaries of optical resolution. However, the hardware is only as capable as the fluorophores utilized. Silicon Rhodamine (SiR), specifically its N-hydroxysuccinimide (NHS) ester derivative, has emerged as a gold standard for far-red, live-cell, and fixed-cell nanoscopy[1]. This whitepaper dissects the chemical biology, photophysics, and precise conjugation methodologies of SiR-NHS ester, providing researchers with a rigorously causal framework for designing self-validating labeling protocols.

Photophysics and the Causality of SiR's Success

The structural substitution of the oxygen atom in standard rhodamine with a silicon atom yields Silicon Rhodamine (SiR), shifting its excitation and emission spectra into the far-red/near-infrared window (~652/674 nm)[2]. This spectral shift is critical: it drastically reduces cellular autofluorescence and minimizes phototoxicity, enabling prolonged live-cell imaging and deep-tissue penetration[3].

Furthermore, SiR exhibits a highly advantageous fluorogenic equilibrium . In aqueous, non-polar environments, the molecule predominantly exists in a closed, non-fluorescent spirolactone state. Upon binding to a polar protein surface or being constrained within a macromolecular complex, the equilibrium shifts toward the open, highly fluorescent zwitterionic state[3]. This environmentally sensitive ON/OFF switching inherently maximizes the signal-to-noise ratio, a non-negotiable requirement for super-resolution techniques[4].

Quantitative Photophysical Profile

To facilitate experimental design, the core physical parameters of SiR-NHS ester are summarized below:

Parameter	Specification
Fluorophore Core	Silicon Rhodamine (SiR)
Reactive Group	N-Hydroxysuccinimide (NHS) Ester
Target Functional Group	Primary Amines (Lysine ϵ -amines, N-termini)
Absorbance Maximum ( λabs​ )	652 nm
Emission Maximum ( λem​ )	674 nm
Extinction Coefficient ( ϵ )	~100,000 M −1 cm −1
Supported Modalities	STED, SIM, STORM, Confocal[2],[5]

Chemical Biology of NHS Ester Conjugation

SiR-NHS ester is engineered to covalently modify primary amines, which are abundant on the surface of proteins (primarily as the ϵ -amino groups of lysine residues and the α -amine of the N-terminus)[6].

The causality of the conjugation reaction relies on precise pH control. The ϵ -amino group of lysine has a pKa of approximately 10.5. At physiological pH (7.4), the vast majority of these amines are heavily protonated (-NH 3+​ ) and thus non-nucleophilic. To drive the reaction, the buffer pH must be elevated to 8.0–8.3. This slightly alkaline environment deprotonates a sufficient fraction of the amines (-NH 2​ ), allowing them to perform a nucleophilic attack on the carbonyl carbon of the NHS ester. However, pushing the pH beyond 8.5 accelerates the competing hydrolysis of the NHS ester into an unreactive carboxylate, destroying the probe before conjugation can occur.

Fluorogenic equilibrium and covalent conjugation logic of SiR-NHS ester.

Self-Validating Experimental Protocol: Antibody Labeling

To ensure scientific integrity, the following protocol for labeling an IgG antibody with SiR-NHS ester is designed as a self-validating system. By incorporating specific buffer exchanges and rigorous Degree of Labeling (DOL) quality control, researchers can verify the success of the conjugation before committing to costly super-resolution imaging sessions[5].

Phase 1: Preparation and Reaction

• Buffer Exchange: Antibodies stored in Tris or buffers containing sodium azide/BSA must be purified. Tris contains primary amines that will aggressively compete for the NHS ester. Exchange the antibody into 0.1 M Sodium Bicarbonate (NaHCO 3​ ) buffer, pH 8.3, using a NAP-5 or PD-10 size-exclusion column[5]. Causality: This ensures an amine-free environment at the optimal pH for nucleophilic attack.

• Dye Solvation: Dissolve the lyophilized SiR-NHS ester in anhydrous DMSO to a concentration of 10 mM. Causality: SiR is highly hydrophobic; introducing it directly to an aqueous buffer will cause immediate precipitation. Anhydrous DMSO prevents premature hydrolysis of the NHS ester.

• Conjugation: Add the SiR-NHS ester to the protein solution at a 5-to-10-fold molar excess. Incubate for 1 hour at room temperature, protected from light, with gentle agitation[5].

Phase 2: Purification and Quality Control (Self-Validation)

• Size-Exclusion Chromatography: Pass the reaction mixture through a fresh PD-10 column pre-equilibrated with PBS (pH 7.4). Causality: The porous resin traps the small, unreacted SiR molecules, allowing the massive (~150 kDa) SiR-IgG conjugate to elute in the void volume, effectively halting the reaction and purifying the probe[5].

• Spectrophotometric Validation: Measure the absorbance of the eluate at 280 nm ( A280​ ) and 652 nm ( A652​ ). Calculate the Degree of Labeling (DOL) using the following self-validating equation[5]:

  Protein Concentration (M)=ϵprotein​A280​−(A652​×CF280​)​ DOL=ϵdye​×Protein ConcentrationA652​​

  (Note: For SiR, ϵdye​≈100,000 M −1 cm −1 . The correction factor CF280​ accounts for the dye's inherent absorbance at 280 nm).

  Validation Checkpoint: An optimal DOL for STED/SIM is between 2.0 and 4.0. A DOL > 5.0 indicates over-labeling, which causes fluorophore quenching and steric hindrance of the antibody. A DOL < 1.0 will result in insufficient photon yield for super-resolution[5].

Self-validating workflow for SiR-NHS ester protein conjugation and quality control.

Deployment in Super-Resolution Modalities

Once validated, the SiR-conjugated probe is primed for nanoscopy. In STED microscopy , SiR is typically excited by a 640 nm pulsed diode laser, while a 775 nm depletion laser is used to narrow the point spread function (PSF)[5]. The high photostability of the silicon rhodamine core resists the intense photon flux of the depletion laser, preventing rapid photobleaching[1].

In SIM (Structured Illumination Microscopy) and STORM , the far-red emission of SiR avoids the high-autofluorescence green/yellow channels, providing the extreme contrast necessary to resolve structures like DNA double-strand breaks or dense cytoskeletal networks down to ~20-50 nm resolution[5],[3].

By mastering the chemical causality of SiR-NHS ester conjugation, researchers can transform a simple vial of dye into a precision-engineered optical instrument, unlocking the true potential of super-resolution microscopy.

References

• Lukinavičius, G., et al. "A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins." Nature Chemistry 5.2 (2013): 132-139. URL:[Link]

• Lukinavičius, G., et al. "Fluorogenic probes for live-cell imaging of the cytoskeleton." Nature Methods 11.7 (2014): 731-733. URL:[Link]

• Cytoskeleton, Inc. "SiR-NHS Ester Product Description." Cytoskeleton.com. URL: [Link]

• Meldrum, R. A., et al. "Super-resolution nanoscopy imaging applied to DNA double-strand breaks." ePubs STFC (2017). URL: [Link]

• Spirochrome. "SiR-NHS ester." Spirochrome.com. URL:[Link]

• Butkevich, A. N., et al. "Absolute two-photon excitation spectra of red and far-red fluorescent probes." Optics Letters 40.21 (2015). URL:[Link]

Sources

• 1. A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cytoskeleton.com [cytoskeleton.com]
• 3. Fluorogenic probes for live-cell imaging of the cytoskeleton - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. OPG [opg.optica.org]
• 5. epubs.stfc.ac.uk [epubs.stfc.ac.uk]
• 6. Products - Spirochrome [spirochrome.com]

Engineering Fluorescence: A Strategic Guide to Selecting and Conjugating SiR-NHS Ester vs. Traditional Fluorophores

The evolution of fluorescence microscopy—from widefield systems to stimulated emission depletion (STED) nanoscopy—has placed unprecedented demands on fluorophore chemistry. For researchers and drug development professionals, selecting the correct fluorescent probe is no longer just about matching excitation and emission spectra; it requires a deep understanding of photophysics, cellular permeability, and conjugation chemistry.

This technical whitepaper provides a comprehensive mechanistic analysis of Silicon Rhodamine (SiR) fluorophores, compares them against traditional far-red dyes, and outlines a self-validating protocol for N-Hydroxysuccinimide (NHS) ester conjugation.

The Mechanistic Advantage: Spirocyclic Equilibrium in Silicon Rhodamines

Traditional far-red fluorophores, such as Alexa Fluor 647 or Cy5, exist permanently in a highly polar or charged state. While this grants them exceptional brightness in aqueous solutions, it severely restricts their ability to cross lipid bilayers, rendering them largely unsuitable for live-cell intracellular imaging without invasive permeabilization techniques.

Silicon Rhodamine (SiR) circumvents this limitation through a unique structural modification: the replacement of the bridging oxygen atom in the xanthene core with a dimethylsilyl group. This substitution fundamentally alters the photophysics of the molecule, allowing it to exist in a dynamic spirocyclization equilibrium 1[1].

In an aqueous environment, SiR preferentially adopts a closed-ring spirolactone form. Because this form is uncharged and lipophilic, it easily penetrates living cell membranes. However, upon binding to a target protein or entering a specific microenvironment (such as a hydrophobic pocket), the equilibrium shifts dramatically toward the open-ring zwitterion form, which is highly fluorescent 2[2]. This "fluorogenic" behavior effectively eliminates background noise from unbound dye, enabling high-contrast, no-wash live-cell imaging 3[3].

Figure 1: Mechanistic logic of SiR spirocyclic equilibrium and fluorogenicity.

Comparative Analysis: SiR vs. Conventional Far-Red Fluorophores

To make an informed decision, researchers must weigh the specific requirements of their assay—such as the need for live-cell compatibility, resistance to photobleaching, and target abundance—against the intrinsic properties of available fluorophores. The table below summarizes the quantitative and qualitative data for leading far-red dyes 4[4].

Fluorophore	Ex/Em Max (nm)	Cell Permeability	Fluorogenicity	Photostability (STED)	Primary Use Case
SiR (Silicon Rhodamine)	652 / 674	High (Live-cell)	High (Signal-ON)	Excellent	Live-cell STED, no-wash imaging
Alexa Fluor 647	650 / 665	Low (Requires fix/perm)	None (Always ON)	Good	Fixed-cell confocal, flow cytometry
Cy5	646 / 662	Low (Requires fix/perm)	None (Always ON)	Moderate	Microarrays, standard fixed imaging
Atto 647N	646 / 664	Moderate	None (Always ON)	Exceptional	Single-molecule tracking, fixed STED

Note: While Atto 647N offers exceptional photostability, its inherent hydrophobicity can cause non-specific binding, making the fluorogenic nature of SiR vastly superior for targets where background noise is a limiting factor.

The Chemistry of NHS Esters

N-Hydroxysuccinimide (NHS) esters are the gold standard for covalently labeling proteins, antibodies, and peptides. They function via a nucleophilic acyl substitution, where the NHS ester reacts with primary amines (such as the ε-amino groups of lysine residues or the N-terminus of a protein) to form a highly stable amide bond 5[5].

The causality of this reaction is strictly governed by pH. At physiological pH (7.4), the majority of primary amines are protonated ( NH3+​ ) and lack the lone pair of electrons required to act as nucleophiles. Conversely, at highly alkaline pH (>9.0), the NHS ester rapidly hydrolyzes in water, destroying the reactive crosslinker before it can bind the protein. Therefore, maintaining a precise pH of 8.3–8.5 is non-negotiable for optimal conjugation efficiency 5[5].

Self-Validating Protocol: Conjugating SiR-NHS Ester to Proteins

A robust protocol must not only detail the steps but explain the underlying physicochemical logic and include built-in validation mechanisms to ensure experimental integrity.

Step 1: Protein Preparation and Buffer Exchange

• Action: Dissolve or dialyze the target protein (e.g., IgG antibody) into 0.1 M sodium bicarbonate buffer (pH 8.3) at a concentration of 2–5 mg/mL.

• Causality: As established, pH 8.3 ensures lysines are deprotonated and nucleophilic. It is critical that the buffer is strictly amine-free . Buffers containing Tris, glycine, or carrier proteins (like BSA) possess primary amines that will competitively attack the NHS ester, neutralizing the dye and resulting in failed conjugation 6[6].

Step 2: Dye Preparation

• Action: Immediately before use, dissolve the SiR-NHS Ester in high-quality, anhydrous DMSO or DMF to create a 10 mM stock solution.

• Causality: NHS esters are highly susceptible to aqueous hydrolysis. Introducing water prematurely degrades the ester into a non-reactive carboxylic acid. Anhydrous solvents preserve the reactive moiety until it is mixed with the protein 5[5].

Step 3: Conjugation Reaction

• Action: Add the SiR-NHS stock to the protein solution at a 10-to-20-fold molar excess. Incubate the mixture for 1 hour at room temperature, protected from light.

• Causality: A molar excess drives the reaction kinetics forward, compensating for the inevitable concurrent hydrolysis of the NHS ester in the aqueous buffer. Light protection prevents premature photobleaching of the fluorophore.

Step 4: Purification

• Action: Separate the labeled protein conjugate from unreacted free dye using Size Exclusion Chromatography (SEC) or a desalting column equilibrated with PBS.

• Causality: Unreacted dye will cause severe background noise in downstream imaging. SEC separates molecules by hydrodynamic radius; the massive protein conjugate elutes rapidly in the void volume, while the porous matrix traps the small, free dye molecules 6[6].

Step 5: System Validation (Degree of Labeling)

• Action: Measure the absorbance of the purified conjugate at 280 nm ( A280​ , protein) and 652 nm ( A652​ , SiR). Calculate the Degree of Labeling (DOL).

• Causality: A self-validating system requires confirmation of success before deployment. The DOL calculates the average number of dye molecules per protein. A DOL of 1.5 to 3.0 is optimal for IgG antibodies. A DOL < 1 yields weak signals, while a DOL > 4 can cause steric hindrance, target affinity loss, or fluorescence quenching due to dye-dye interactions.

Figure 2: Self-validating workflow for NHS ester protein conjugation.

Strategic Decision Matrix: When to Deploy SiR-NHS Ester

Choosing the right fluorophore is an exercise in experimental logic. Use the following decision tree to determine if SiR-NHS Ester is the optimal choice for your specific assay architecture.

Figure 3: Decision tree for selecting far-red fluorophores in microscopy.

References

• Multiple Factors Regulate the Spirocyclization Equilibrium of Si-Rhodamines ACS Publications[Link]

• A general strategy to develop cell permeable and fluorogenic probes for multi-colour nanoscopy BioRxiv[Link]

• Systematic Tuning of Rhodamine Spirocyclization for Super-Resolution Microscopy BioRxiv[Link]

• Red-Emitting Fluorophores with Tailored Properties for Microscopy and Nanoscopy IntechOpen[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. biorxiv.org [biorxiv.org]
• 3. Systematic Tuning of Rhodamine Spirocyclization for Super-Resolution Microscopy | bioRxiv [biorxiv.org]
• 4. Red-Emitting Fluorophores with Tailored Properties for Microscopy and Nanoscopy | IntechOpen [intechopen.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. biotium.com [biotium.com]

Principles and Practice of Conjugating Silicon Rhodamine (SiR) NHS Ester to Peptides

Executive Summary

Silicon Rhodamine (SiR) has fundamentally transformed the landscape of live-cell super-resolution microscopy. By substituting the oxygen atom in the xanthene core of traditional rhodamines with a silicon atom, SiR achieves a profound shift into the far-red/near-infrared (NIR) spectrum[1]. When functionalized with an N-hydroxysuccinimide (NHS) ester, SiR can be covalently conjugated to primary amines—such as the N-terminus of a peptide or the epsilon-amine of lysine residues[2]. This whitepaper details the mechanistic causality, kinetic considerations, and self-validating protocols necessary to achieve high-yield SiR-peptide conjugations.

Mechanistic Foundations

The Fluorogenic Nature of Silicon Rhodamine (SiR)

Unlike traditional fluorophores that maintain constant fluorescence, SiR exists in a dynamic equilibrium between two states: a closed, uncharged spirolactone and an open, zwitterionic form[1]. In aqueous or hydrophobic environments, the equilibrium heavily favors the non-fluorescent spirolactone, which easily permeates cell membranes. Upon binding to a target or entering a highly polar microenvironment, the equilibrium shifts toward the fluorescent zwitterion[3]. This "turn-on" mechanism drastically reduces background fluorescence, making it an exceptional tool for bioimaging[4].

Figure 1: The dynamic spirocyclic equilibrium of Silicon Rhodamine determining fluorogenicity.

Nucleophilic Acyl Substitution: The NHS Ester Reaction

The conjugation of an NHS ester to a peptide relies on a nucleophilic acyl substitution. The primary amine of the peptide acts as a nucleophile, attacking the carbonyl carbon of the NHS ester to form a transient tetrahedral intermediate. This intermediate collapses, releasing the N-hydroxysuccinimide leaving group and forming a highly stable, irreversible amide bond[5].

The pH Paradox: Aminolysis vs. Hydrolysis

The crux of NHS ester chemistry lies in balancing the desired aminolysis against the competing hydrolysis[5]. Primary amines must be unprotonated to act as effective nucleophiles. At physiological pH (7.4), many amines (especially lysine side chains, pKa ~10.5) are predominantly protonated and non-reactive. Elevating the pH to 8.3–8.5 deprotonates these amines, exponentially increasing the reaction rate[2]. However, high pH also accelerates the hydrolysis of the NHS ester by hydroxide ions[5].

Table 1: Kinetics of NHS Ester Hydrolysis vs. Aminolysis

Buffer pH	Temperature	NHS Ester Half-Life (Hydrolysis)	Primary Amine State	Relative Conjugation Yield
7.0	4°C	4 – 5 hours	Mostly Protonated (-NH3+)	Low
7.4	25°C	~3 hours	Partially Protonated	Moderate
8.0	4°C	~1 hour	Partially Deprotonated	High
8.3 - 8.5	25°C	10 – 30 minutes	Mostly Deprotonated (-NH2)	Optimal / Maximum
9.0	25°C	< 5 minutes	Fully Deprotonated	Low (Hydrolysis dominates)

Data synthesized from established [5].

Strategic Design of the Conjugation Protocol

To engineer a successful reaction, the environment must be tightly controlled:

• Solvent Selection: SiR-NHS ester is highly hydrophobic. The peptide should ideally be dissolved in an amine-free buffer (e.g., 0.1 M Sodium Bicarbonate, pH 8.3)[6]. Tris and glycine buffers must be strictly avoided during the reaction phase, as their primary amines will competitively consume the NHS ester.

• Stoichiometry: A 2- to 5-fold molar excess of SiR-NHS ester is typically employed to drive the reaction to completion, compensating for the inevitable loss to hydrolysis[7].

Figure 2: Step-by-step workflow for the conjugation and validation of SiR-NHS Ester to peptides.

Step-by-Step Experimental Methodology

This self-validating protocol ensures that each phase can be analytically confirmed before proceeding to the next.

Phase 1: Reagent Preparation

• Peptide Solubilization: Dissolve the target peptide in an amine-free buffer (e.g., 0.1 M Sodium Bicarbonate, pH 8.3) to achieve a concentration of 1–5 mg/mL[6]. If the peptide exhibits high hydrophobicity, up to 20% v/v anhydrous DMF or DMSO may be added.

• SiR-NHS Reconstitution: Reconstitute the lyophilized SiR-NHS ester in high-quality, anhydrous DMSO or DMF to a stock concentration of 10 mM.

  • Causality Note: DMF degrades over time into dimethylamine, which will aggressively consume the NHS ester. Only use fresh, amine-free organic solvents to prevent premature quenching[6].

Phase 2: Conjugation Reaction

• Initiation: Add the SiR-NHS ester to the peptide solution to achieve a 2:1 to 5:1 molar excess of dye to peptide[7]. Introduce the dye dropwise under gentle vortexing to prevent localized precipitation of the hydrophobic fluorophore.

• Incubation: Protect the reaction from light (wrap the vessel in aluminum foil) and incubate at room temperature (20–25°C) for 1 to 2 hours with continuous end-over-end rotation[2].

Phase 3: Quenching and Purification

• Quenching: Terminate the reaction by adding 1 M Tris-HCl (pH 8.0) or 1 M Glycine to a final concentration of 50 mM, incubating for an additional 15 minutes.

  • Causality Note: The primary amines in the quenching buffer rapidly react with any unconsumed SiR-NHS ester, preventing off-target crosslinking and simplifying downstream purification[5].

• Purification: Isolate the SiR-peptide conjugate using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) equipped with a C18 column. Utilize a gradient of Water/Acetonitrile containing 0.1% Trifluoroacetic Acid (TFA). Monitor dual absorbance at 214 nm (peptide backbone) and 652 nm (SiR dye)[8].

Analytical Validation

To establish trustworthiness and ensure the integrity of the bioconjugate, the final purified product must be validated through orthogonal analytical techniques:

• LC-MS (Liquid Chromatography-Mass Spectrometry): Confirm the covalent addition of the SiR mass to the peptide. The expected mass shift corresponds to the molecular weight of the SiR label minus the leaving group (NHS).

• Spectroscopy: Measure the absorbance and emission spectra. SiR typically exhibits an absorbance maximum at ~652 nm and an emission maximum at ~674 nm in polar solvents[9].

References

• A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins. Lukinavičius, G., et al. Nature Chemistry, 5(2), 132-139 (2013).[Link]

• SiR-NHS Ester Product Datasheet. Cytoskeleton, Inc. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 3. A general strategy to develop cell permeable and fluorogenic probes for multi-colour nanoscopy | bioRxiv [biorxiv.org]
• 4. A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. Membrane phase separation drives organization at B cell receptor clusters | bioRxiv [biorxiv.org]
• 8. rsc.org [rsc.org]
• 9. cytoskeleton.com [cytoskeleton.com]

Protocols & Analytical Methods

Application Notes and Protocols: A Comprehensive Guide to SiR-NHS Ester Antibody Conjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction: Illuminating Cellular Targets with Silicon-Rhodamine Dyes

The covalent labeling of antibodies with fluorescent dyes is a cornerstone of modern biological research and drug development, enabling the visualization and tracking of specific targets in complex biological systems. Among the arsenal of available fluorophores, silicon-rhodamine (SiR) dyes have emerged as powerful tools for live-cell imaging.[1][2] SiR dyes exhibit far-red to near-infrared (NIR) excitation and emission spectra (typically absorbing around 652 nm and emitting around 674 nm), a region of the spectrum where cellular autofluorescence is minimal, thus providing a superior signal-to-noise ratio.[1][3]

This guide provides a detailed, step-by-step protocol for the conjugation of SiR dyes to antibodies using N-hydroxysuccinimide (NHS) ester chemistry. NHS esters are highly reactive compounds that readily form stable amide bonds with primary amines, which are abundantly available on the surface of antibodies, primarily on the side chains of lysine residues and the N-terminus.[4][][6] This robust and efficient conjugation method allows for the creation of brightly fluorescent antibody probes for a wide range of applications, including flow cytometry, immunofluorescence microscopy, and in vivo imaging.

This document will delve into the mechanistic principles behind the conjugation reaction, provide a meticulously detailed protocol, and offer insights into the critical parameters that ensure successful and reproducible antibody labeling.

The Chemistry of Conjugation: A Tale of Amines and Esters

The conjugation of SiR-NHS ester to an antibody is a nucleophilic acyl substitution reaction.[] The deprotonated primary amine group on a lysine residue acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This forms a transient tetrahedral intermediate that subsequently collapses, releasing the N-hydroxysuccinimide leaving group and forming a stable, covalent amide bond.[]

Caption: The reaction mechanism of SiR-NHS ester with a primary amine on an antibody.

A critical factor governing this reaction is pH. The reaction is most efficient in a slightly alkaline buffer (pH 7.2-8.5).[7][8] At this pH, a sufficient proportion of the primary amines on the antibody are deprotonated and thus nucleophilic, while the hydrolysis of the NHS ester, a competing reaction, is kept at a manageable rate.[7][8][9]

Essential Materials and Reagents

• Antibody: The antibody to be labeled should be of high purity (>95%) and in an amine-free buffer (e.g., PBS).[10][11] Common additives like Tris, glycine, or BSA must be removed as they contain primary amines that will compete with the antibody for conjugation.[4][10]

• SiR-NHS Ester: Stored desiccated at -20°C.[12]

• Anhydrous Dimethyl Sulfoxide (DMSO): For reconstituting the SiR-NHS ester.[13][]

• Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3.[4][8]

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M Glycine.[13][15]

• Purification System: Size-exclusion chromatography (e.g., Sephadex G-25 column) or dialysis cassette (10K MWCO for IgG).[4][13]

• Spectrophotometer: For measuring absorbance to determine the degree of labeling.

Step-by-Step Experimental Protocol

This protocol is a general guideline for labeling IgG antibodies. Optimization may be required for different antibodies or applications.

Part 1: Antibody and Reagent Preparation

• Antibody Purification and Concentration:

  • Rationale: To ensure efficient and specific labeling, it is crucial to remove any substances containing primary amines from the antibody solution.[10][11]

  • Procedure: If your antibody solution contains Tris, glycine, or stabilizing proteins like BSA, purify the antibody using affinity chromatography (Protein A/G) or perform a buffer exchange into an amine-free buffer (e.g., 1X PBS) using a desalting column or dialysis.[13][16][17]

  • Concentrate the antibody to a final concentration of 2-10 mg/mL for optimal labeling efficiency.[18]

• Preparation of SiR-NHS Ester Stock Solution:

  • Rationale: SiR-NHS esters are moisture-sensitive and should be dissolved in anhydrous DMSO immediately before use to prevent hydrolysis.[19]

  • Procedure: Allow the vial of SiR-NHS ester to equilibrate to room temperature before opening to prevent condensation.[13] Prepare a 10 mM stock solution by dissolving the ester in anhydrous DMSO. For example, add 100 µL of DMSO to 1 µmol of SiR-NHS ester.[4][6] Vortex briefly to ensure complete dissolution.

Part 2: The Conjugation Reaction

Caption: Workflow for SiR-NHS Ester Antibody Conjugation.

• Adjusting the Reaction pH:

  • Rationale: As previously discussed, a slightly alkaline pH is optimal for the aminolysis reaction to proceed efficiently.[8]

  • Procedure: Add one-tenth volume of 1 M sodium bicarbonate buffer (pH 8.3) to your antibody solution. For example, add 100 µL of the bicarbonate buffer to 900 µL of the antibody solution.[4]

• Initiating the Conjugation:

  • Rationale: The molar ratio of dye to antibody is a critical parameter that influences the degree of labeling and, consequently, the performance of the conjugate.[] A higher ratio can lead to over-labeling, potentially causing fluorescence quenching or compromising antibody function.[]

  • Procedure: While gently vortexing the antibody solution, add the calculated volume of the 10 mM SiR-NHS ester stock solution. A good starting point is a 10-fold molar excess of dye to antibody.[18] This ratio may need to be optimized for your specific antibody.

Parameter	Recommended Range	Rationale
Antibody Concentration	2-10 mg/mL	Higher concentrations improve labeling efficiency.[18]
Reaction pH	7.2 - 8.5	Balances amine reactivity and NHS ester stability.[7][8]
Dye:Antibody Molar Ratio	5:1 to 20:1	A starting point of 10:1 is recommended for optimization.[18]
Reaction Time	1-2 hours at RT	Sufficient time for the reaction to proceed to completion.[4][8]
Temperature	Room Temperature or 4°C	Room temperature is generally faster.[12]

• Incubation:

  • Procedure: Incubate the reaction mixture for 1 hour at room temperature, protected from light.[4] Gentle mixing during incubation can enhance conjugation efficiency.

Part 3: Purification and Characterization

• Quenching the Reaction (Optional but Recommended):

  • Rationale: To stop the conjugation reaction and prevent any further modification of the antibody, any unreacted SiR-NHS ester should be deactivated.[15]

  • Procedure: Add a quenching buffer, such as 1 M Tris-HCl, to a final concentration of 50-100 mM.[6][15] Incubate for 15-30 minutes at room temperature.[15]

• Purification of the Conjugate:

  • Rationale: It is essential to remove unconjugated SiR dye, as it can contribute to high background fluorescence in downstream applications.

  • Procedure: Separate the labeled antibody from the free dye using a size-exclusion chromatography column (e.g., Sephadex G-25) equilibrated with PBS.[4] The first colored fraction to elute will be the SiR-conjugated antibody. Alternatively, dialysis can be used for purification.[]

• Characterization: Calculating the Degree of Labeling (DOL):

  • Rationale: The DOL, or the average number of dye molecules per antibody, is a critical quality control parameter.[4] An optimal DOL is typically between 2 and 10 for most applications.[18][]

  • Procedure:

    • Measure the absorbance of the purified conjugate at 280 nm (A280) and at the maximum absorbance of SiR (approximately 652 nm, Amax).

    • Calculate the concentration of the antibody using the following formula:

      • Antibody Concentration (M) = [A280 - (Amax × CF)] / ε_protein

      • Where:

        • CF is the correction factor for the dye's absorbance at 280 nm (provided by the dye manufacturer).

        • ε_protein is the molar extinction coefficient of the antibody at 280 nm (for IgG, ~210,000 M⁻¹cm⁻¹).

    • Calculate the DOL using the following formula:

      • DOL = Amax / (ε_dye × Antibody Concentration (M))

      • Where:

        • ε_dye is the molar extinction coefficient of the SiR dye at its Amax (for SiR, ~100,000 M⁻¹cm⁻¹).[1]

Troubleshooting Common Issues

Issue	Possible Cause	Recommended Solution
Low DOL	- Amine-containing buffers in the antibody solution.[10] - Low antibody concentration.[18] - Hydrolyzed SiR-NHS ester.	- Purify the antibody to remove interfering substances. - Concentrate the antibody to >2 mg/mL. - Use freshly prepared SiR-NHS ester solution.
High Background	- Incomplete removal of free dye.	- Repeat the purification step or use a longer chromatography column.
Loss of Antibody Activity	- Over-labeling of the antibody.[] - Harsh reaction conditions.	- Reduce the dye:antibody molar ratio. - Perform the conjugation at 4°C.
Precipitation of Conjugate	- High degree of labeling with a hydrophobic dye.	- Use a more hydrophilic version of the dye if available. - Optimize the DOL to a lower value.

Conclusion

The conjugation of SiR-NHS esters to antibodies is a powerful technique for generating high-quality fluorescent probes for a multitude of research and diagnostic applications. By understanding the underlying chemistry and carefully controlling the key reaction parameters outlined in this guide, researchers can reliably produce well-characterized, brightly fluorescent antibody conjugates. This will ultimately lead to more robust and reproducible experimental outcomes, shedding new light on the intricate workings of biological systems.

References

• SiR-NHS ester - Spirochrome. Spirochrome. [Link]

• This protocol outlines antibody conjugation by NHS-esters. Fürth lab. [Link]

• Protocol to generate, purify, and analyze antibody-oligonucleotide conjugates from off-the ... PMC. (2024, September 28). [Link]

• Synthesis and purification of antibody–siRNA conjugates (ARCs). (a)... ResearchGate. [Link]

• Product information: SiR-NHS (SC003). Spirochrome. [Link]

• NHS and Sulfo-NHS. Fisher Scientific. [Link]

• Troubleshooting Guides. Creative Biolabs. (2024, November 7). [Link]

• SiR-NHS Ester. Cytoskeleton, Inc. [Link]

• Characterizing Antibody–siRNA Conjugates Using Mass Spectrometry. Technology Networks. (2025, October 29). [Link]

• Structure–Activity Relationship of Antibody–Oligonucleotide Conjugates: Evaluating Bioconjugation Strategies for Antibody–siRNA Conjugates for Drug Development. PMC. [Link]

• Addressing NHS Chemistry: Efficient Quenching of Excess TMT Reagent and Reversing TMT Overlabeling in Proteomic Samples by Methylamine. PMC. [Link]

• Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization. PMC. [Link]

• Experiment #2 - Reaction Buffer Screen. nanoComposix. [Link]

• What is the best NHS quenching agent? ResearchGate. (2014, April 18). [Link]

• Your guide to antibody conjugation. [Link]

• Antibody Conjugation Troubleshooting. Bio-Techne. [Link]

• Characterisation of antibody conjugated particles and their influence on diagnostic assay response. Analytical Methods (RSC Publishing). [Link]

• Conjugation Protocol for Amine Reactive Dyes. Bio-Techne. [Link]

• Optimizing Conjugation Chemistry, Antibody Conjugation Site and Surface Density in Antibody-Nanogel Conjugates (ANCs) for Cell-Specific Drug Delivery. PMC. [Link]

• Analytical Characterization of Antibody Drug Conjugates. [Link]

• Antibody Labeling with Fluorescent Dyes Using Magnetic Protein A and Protein G Beads. [Link]

• Exploring Antibody Purification Methods for mAbs and IgGs. evitria. (2023, August 1). [Link]

• Biophysical and Structural Characterization of Antibody–Drug Conjugates. MDPI. (2026, March 12). [Link]

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• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 9. assets.fishersci.com [assets.fishersci.com]
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• 19. lifesciences.vn [lifesciences.vn]

Application Note: High-Fidelity Labeling of Cell Surface Proteins with SiR-NHS Ester for Super-Resolution Imaging

Executive Summary

The visualization of cell surface receptors and membrane dynamics requires fluorescent probes that combine high photostability, minimal phototoxicity, and low background noise. Silicon Rhodamine (SiR) has emerged as a premier fluorophore for live-cell super-resolution microscopy (STED, dSTORM, and SIM) due to its far-red emission and unique fluorogenic properties[1][2].

This application note provides a comprehensive, self-validating protocol for conjugating SiR-N-hydroxysuccinimide (NHS) ester to amine-containing ligands, antibodies, or Fab fragments, followed by the specific labeling of cell surface proteins. By detailing the mechanistic rationale behind buffer selection, dye-to-protein ratios, and fluorogenic activation, this guide empowers researchers to optimize their labeling workflows for maximum signal-to-noise ratio in advanced imaging applications[3].

Mechanistic Insights: Chemistry and Fluorogenicity

NHS Ester-Amine Conjugation Chemistry

The SiR-NHS ester reacts covalently with primary amines ( −NH2​ ), which are abundantly present on the N-terminus of polypeptide chains and the ϵ -amino groups of lysine residues[4]. The reaction forms a stable amide bond. Causality in experimental design dictates that this reaction must be performed at a slightly alkaline pH (8.3–8.5). At this pH, a significant fraction of the primary amines is unprotonated and nucleophilic, while the rate of competing NHS ester hydrolysis (which destroys the reactive dye) remains manageable[4][5].

The Fluorogenic Zwitterion-Spirolactam Equilibrium

A defining advantage of SiR is its environmental sensitivity. In aqueous solution, the free dye predominantly adopts a closed, non-fluorescent spirolactam conformation. Upon binding to a target protein or entering a more hydrophobic microenvironment (such as a receptor-ligand complex at the cell membrane), the equilibrium shifts dramatically toward the open, highly fluorescent zwitterionic form[2][6]. This fluorogenic property reduces background fluorescence from unbound probes, enabling "no-wash" or low-background imaging of cell surface receptors[6][7].

Workflow for SiR-NHS ester conjugation to amine-containing proteins and subsequent purification.

Experimental Design & Optimization Parameters

To achieve a self-validating protocol, empirical optimization of the Degree of Labeling (DOL) is critical. Under-labeling results in dim signals, while over-labeling can cause fluorophore self-quenching, protein precipitation, or steric hindrance that blocks receptor binding[4][5].

Quantitative Data Summary

Table 1: Photophysical Properties & Reaction Parameters of SiR-NHS

Parameter	Value / Recommendation	Mechanistic Rationale
Fluorophore Core	Silicon Rhodamine (SiR)	Silicon substitution shifts emission to far-red, reducing autofluorescence[8][9].
Excitation / Emission	652 nm / 674 nm	Compatible with standard Cy5/Alexa 647 laser lines and filter sets[10].
Extinction Coefficient	100,000M−1cm−1	Extremely high brightness suitable for single-molecule and STED nanoscopy.
Optimal Reaction pH	8.3 – 8.5	Balances amine nucleophilicity with the rate of NHS ester hydrolysis[4].
Molar Excess (Dye:Protein)	5x – 10x	Ensures sufficient collisions for conjugation without driving massive over-labeling[3][5].
Target DOL	1.5 – 2.5 dyes / protein	Prevents target binding interference while maximizing photon output per protein[3][5].

Step-by-Step Protocol: Protein Conjugation and Cell Surface Labeling

Phase 1: Preparation of Amine-Free Protein

Trustworthiness Check: The presence of primary amine-containing buffers (e.g., Tris, Glycine) or carrier proteins (e.g., BSA) will completely quench the NHS ester reaction. They must be removed prior to labeling.

• Assess Initial Buffer: Verify the storage buffer of your target ligand (e.g., TGF β 1, BMP9) or antibody/Fab fragment[5][11].

• Buffer Exchange: Dialyze the protein or use a centrifugal filter unit (e.g., Amicon Ultra) to exchange the protein into 0.1 M Sodium Bicarbonate ( NaHCO3​ ) buffer, pH 8.3, or 0.1 M Phosphate buffer, pH 8.3[4][5].

• Concentration Optimization: Adjust the final protein concentration to 0.5 – 2.0 mg/mL. Lower concentrations drastically reduce the bimolecular reaction kinetics[3][5].

Phase 2: SiR-NHS Conjugation Reaction

• Dye Reconstitution: Briefly centrifuge the SiR-NHS vial. Reconstitute the lyophilized dye in high-quality, anhydrous DMSO or amine-free DMF to a concentration of 10 mM[4]. Note: NHS esters hydrolyze rapidly in the presence of moisture. Store unused dye aliquots at -20°C with a desiccant[4].

• Calculate Molar Excess: For a standard IgG antibody (~150 kDa) or Fab fragment (~50 kDa), a 5- to 10-fold molar excess of SiR-NHS is recommended[3][5].

• Reaction Initiation: Slowly add the calculated volume of SiR-NHS to the protein solution while gently vortexing. Ensure the final concentration of DMSO does not exceed 10% (v/v) to prevent protein denaturation.

• Incubation: Incubate the reaction mixture for 1 hour at room temperature (or overnight at 4°C) in the dark with continuous gentle rotation[5].

Phase 3: Purification and DOL Quantification

• Remove Unreacted Dye: Pass the reaction mixture through a size-exclusion chromatography column (e.g., Sephadex G-25, NAP-5, or Zeba Spin Desalting Column) pre-equilibrated with 1X PBS (pH 7.4)[3][5][12].

• Spectrophotometric Analysis: Measure the absorbance of the purified conjugate at 280 nm ( A280​ ) and 652 nm ( A652​ ).

• Calculate DOL: Use the following formula to determine the Degree of Labeling:

  DOL=(A280​−(A652​×CF))×ϵSiR​A652​×ϵprotein​​

  (Where ϵSiR​=100,000M−1cm−1 , and CF is the correction factor for SiR absorbance at 280 nm, typically ~0.16). Target a DOL of 1.5 - 2.5[3][5].

Phase 4: Live-Cell Surface Labeling

• Cell Preparation: Culture cells expressing the target surface receptor (e.g., B cell receptors, TGF β receptors) on #1.5 glass-bottom dishes suitable for super-resolution imaging[3][11].

• Labeling: Dilute the SiR-labeled ligand or Fab fragment in live-cell imaging medium (e.g., HBSS or FluoroBrite DMEM). Typical working concentrations range from 10 nM to 5 μ g/mL, depending on receptor affinity[5][13].

• Incubation: Incubate cells with the labeling solution for 10–30 minutes at room temperature or 37°C[5][13].

• Imaging: Due to the fluorogenic nature of SiR, washing is often optional but recommended (1-2 washes with warm imaging buffer) to achieve the absolute highest contrast[6][13]. Proceed to image using 640/652 nm excitation[6][13].

Fluorogenic activation of SiR-labeled ligands upon binding to cell surface receptors.

References

• Lukinavičius, G., Umezawa, K., Olivier, N., Honigmann, A., Yang, G., Plass, T., Mueller, V., Reymond, L., Corrêa Jr, I. R., Luo, Z.-G., Schultz, C., Lemke, E. A., Heppenstall, P., Eggeling, C., Manley, S., & Johnsson, K. (2013). "A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins." Nature Chemistry, 5(2), 132–139. [Link]

• Jatzlau, J., Burdzinski, W., Trumpp, M., Obendorf, L., Roßmann, K., Ravn, K., Hyvönen, M., Bottanelli, F., Broichhagen, J., & Knaus, P. (2023). "A versatile Halo- and SNAP-tagged BMP/TGFβ receptor library for quantification of cell surface ligand binding." Communications Biology, 6(1), 34.[Link]

• Shelby, S. A., Castelló-Serrano, I., Wisser, K. C., Levental, I., & Veatch, S. L. (2023). "Membrane phase separation drives responsive assembly of receptor signaling domains." Nature Chemical Biology, 19(6), 750–758.[Link]

• Spirochrome. "Product information: SiR-NHS (SC003)." Spirochrome Official Documentation. [Link]

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• 13. pubs.acs.org [pubs.acs.org]

Application Note: Precision Labeling of Proteins with SiR-NHS Ester – Molar Excess Calculations and Conjugation Protocols

Silicon Rhodamine (SiR) is a premier fluorogenic dye widely utilized in super-resolution microscopy (such as STED and STORM) due to its far-red emission, exceptional photostability, and high signal-to-noise ratio in live-cell imaging[1]. Conjugating SiR to proteins via N-hydroxysuccinimide (NHS) ester chemistry is a powerful technique, but it requires precise calculation of molar excess to achieve an optimal Degree of Labeling (DOL).

As an application scientist, I have designed this technical guide to move beyond basic step-by-step instructions. Here, we will explore the mechanistic causality behind each experimental choice, provide a self-validating protocol, and establish a robust mathematical framework for molar excess and DOL calculations.

Mechanistic Principles of NHS Ester Conjugation

NHS esters are highly reactive crosslinking agents that target primary amines ( −NH2​ ), specifically the ϵ -amino groups of lysine residues and the α -amino group at the protein's N-terminus[2][3]. The reaction forms a stable, irreversible amide bond[4].

The Causality of pH and Buffer Selection

The efficiency of this nucleophilic attack is entirely governed by the pH of the reaction environment:

• Low pH (< 7.2): Primary amines become protonated ( −NH3+​ ), rendering them non-nucleophilic and halting the conjugation reaction[4][5].

• High pH (> 8.5): The NHS ester undergoes rapid competitive hydrolysis in the aqueous buffer, degrading the reactive dye before it can bind to the protein[4][5].

• Optimal Window (pH 8.3–8.5): This range maintains a sufficient population of deprotonated amines while minimizing the rate of NHS hydrolysis, maximizing the conjugation yield[2][5].

Furthermore, the reaction buffer must be strictly amine-free . Common biochemical buffers like Tris or Glycine contain primary amines that will act as competitive scavengers, neutralizing the SiR-NHS ester before it can label the target protein[5][6].

pH-dependent causality of NHS ester conjugation to primary amines.

Mathematical Framework: Calculating Molar Excess

Adding a fixed mass of dye to a protein sample often leads to catastrophic over-labeling or undetectable under-labeling. Instead, the reaction must be driven by a calculated Molar Excess .

The required molar excess is an empirical value dictated by bimolecular reaction kinetics. Dilute protein solutions (< 2 mg/mL) suffer from fewer molecular collisions, requiring a higher molar excess (10x–20x) to drive the reaction forward[4][6]. Conversely, concentrated proteins (> 5 mg/mL) require a lower excess (2x–5x) to prevent hyper-modification[6].

Molar Excess Formula

To calculate the exact mass of SiR-NHS ester required, use the following equation[2][5]:

mdye​=Molar Excess×mprotein​×MWprotein​MWdye​​

Where:

• mdye​ = Mass of SiR-NHS ester required (mg)

• mprotein​ = Mass of target protein (mg)

• MWdye​ = Molecular weight of SiR-NHS ester (Typically ~700 Da, verify via manufacturer CoA)

• MWprotein​ = Molecular weight of the protein (e.g., IgG Antibody ≈ 150,000 Da)

Calculation Example: To label 2 mg of an IgG antibody ( MW=150,000 Da) with a 10-fold molar excess of SiR-NHS ester ( MW=700 Da):

mdye​=10×2 mg×150,000 Da700 Da​=0.093 mg of SiR-NHS

Table 1: Recommended Molar Excess Ratios Based on Protein Concentration

Protein Concentration	Recommended Molar Excess	Expected DOL	Kinetic Rationale
0.5 – 1.0 mg/mL	15x – 20x	1.0 – 2.0	High excess needed to overcome low collision frequency in dilute solutions[4][6].
1.0 – 5.0 mg/mL	5x – 10x	1.0 – 3.0	Optimal kinetic window. Standard ratio for most antibody labeling[3][7].
> 5.0 mg/mL	2x – 5x	1.0 – 2.0	High collision frequency; low excess prevents steric hindrance and dye quenching[6].

Self-Validating Experimental Protocol

This protocol is designed as a closed-loop system: the success of the physical conjugation (Steps 1-4) is directly validated by the analytical quantification in Step 5.

Workflow for SiR-NHS ester protein labeling, purification, and validation.

Step 1: Protein Preparation

• Ensure the protein concentration is between 1–10 mg/mL[2].

• Perform a buffer exchange using dialysis or a desalting column into an amine-free buffer (e.g., 0.1 M Sodium Bicarbonate or PBS, pH 8.3–8.5)[2][5].

• Causality Check: If the original storage buffer contained Tris or Glycine, rigorous dialysis is mandatory to prevent these amines from scavenging the NHS ester[6][7].

Step 2: Reagent Preparation

• Equilibrate the SiR-NHS ester vial to room temperature before opening. Causality Check: NHS esters are highly moisture-sensitive; opening cold vials causes condensation, leading to rapid hydrolysis[4][6].

• Dissolve the SiR-NHS ester in anhydrous DMSO or DMF to create a 10 mM stock solution[3][4][6]. Ensure the DMF is amine-free (it should have no fishy odor)[5].

Step 3: Conjugation Reaction

• Calculate the required volume of the 10 mM SiR-NHS stock using the Molar Excess formula.

• Add the dye dropwise to the protein solution while gently vortexing[2][4].

• Ensure the final concentration of organic solvent (DMSO/DMF) does not exceed 10% (v/v) to prevent protein denaturation[6].

• Incubate the reaction in the dark for 1 hour at room temperature, or 2 hours on ice[3][4][6].

Step 4: Purification

• Remove unreacted SiR-NHS ester and hydrolyzed byproducts using Size Exclusion Chromatography (SEC), such as a PD-10 column or Zeba spin desalting column equilibrated with standard PBS (pH 7.4)[1][6][8].

Validation: Degree of Labeling (DOL) Calculation

The protocol is validated by determining the DOL. A DOL between 0.5 and 2.0 is ideal for most functional assays[7][9]. A DOL > 2.0 (over-labeling) can cause fluorophore quenching, protein precipitation, or occlusion of the protein's binding site[9]. A DOL < 0.5 indicates under-labeling, resulting in poor imaging signal-to-noise ratios[9].

Using a UV-VIS spectrophotometer (e.g., NanoDrop), measure the absorbance of the purified conjugate at 280 nm ( A280​ ) and at the dye's maximum absorbance ( Amax​ , ~652 nm for SiR)[1][9].

Because SiR inherently absorbs some light at 280 nm, you must apply a Correction Factor ( CF280​ ) to prevent artificially inflating the calculated protein concentration[10][11].

DOL Formula

Calculate the DOL using the Lambert-Beer law derivatives[10][12]:

DOL=(A280​−Amax​×CF280​)×εmax​Amax​×εprotein​​

Table 2: Key Variables for SiR DOL Calculation

Variable	Definition	Typical Value for SiR / IgG
Amax​	Absorbance of the dye at its peak wavelength	Measured at ≈ 652 nm[1]
A280​	Absorbance of the sample at 280 nm	Measured at 280 nm
εmax​	Molar extinction coefficient of the dye	≈100,000 M−1cm−1 (Check CoA)[12]
εprotein​	Molar extinction coefficient of the protein	≈210,000 M−1cm−1 (For typical IgG)[11]
CF280​	Correction factor for dye absorbance at 280 nm	≈0.16 (Check specific SiR derivative CoA)[10][12]

Self-Validation Check: If your calculated DOL is > 3.0 and you observe protein precipitation, the molar excess was too high, or the protein concentration was overestimated. If the DOL is < 0.5, the reaction pH may have been too low, or the NHS ester was hydrolyzed prior to use[3][9].

References

• Interchim - Protocol: NHS Ester Labeling of Amino-Biomolecules[Link]

• National Institutes of Health (PMC) - Measuring the co-localization and dynamics of mobile proteins in live cells undergoing signaling responses[Link]

• University of Arizona - Degree of Labeling Explanation [Link]

• NanoTemper Technologies - Degree-of-labeling (DOL)[Link]

• G-Biosciences - How To Determine Degree of Protein Labeling[Link]

• Science and Technology Facilities Council (STFC) - Super-resolution nanoscopy imaging applied to DNA double-strand breaks[Link]

• Bio-protocol - Image acquisition (Phospho-SLP-76 SiR-NHS Labeling)[Link]

• Abberior Instruments - Degree of labeling (DOL) step by step[Link]

Sources

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• 2. lumiprobe.com [lumiprobe.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. interchim.fr [interchim.fr]
• 6. broadpharm.com [broadpharm.com]
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• 8. bio-protocol.org [bio-protocol.org]
• 9. support.nanotempertech.com [support.nanotempertech.com]
• 10. spectra.arizona.edu [spectra.arizona.edu]
• 11. info.gbiosciences.com [info.gbiosciences.com]
• 12. Degree of labeling (DOL) step by step [abberior.rocks]

Purification of SiR-NHS Ester labeled proteins by column chromatography.

Application Note: High-Efficiency Labeling and Column Chromatography Purification of SiR-NHS Ester-Conjugated Proteins

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Focus: Mechanistic workflows, causality in experimental design, and self-validating purification protocols.

Introduction & Mechanistic Overview

Silicon Rhodamine (SiR) is a state-of-the-art, far-red fluorogenic dye characterized by its high extinction coefficient, exceptional photostability, and compatibility with super-resolution microscopy techniques such as STED and SIM[1]. The N-hydroxysuccinimide (NHS) ester derivative of SiR (SiR-NHS) is engineered for the covalent labeling of primary amines—specifically the ϵ -amino groups of lysine residues and the free N-terminus of proteins[2].

The Chemical Causality: The NHS ester labeling reaction is a nucleophilic acyl substitution. For the reaction to proceed efficiently, the target primary amines must be in their unprotonated, nucleophilic state. Because the pKa of a typical lysine side chain is ~10.5, the reaction buffer must be maintained at a slightly alkaline pH (8.0–8.5)[3]. At this pH, a sufficient fraction of the amines is deprotonated without causing rapid base-catalyzed hydrolysis of the moisture-sensitive NHS ester.

Following conjugation, the crude mixture contains the newly formed SiR-protein conjugate, unreacted SiR-NHS ester, and hydrolyzed SiR-carboxylate. Because SiR-NHS is a small molecule (MW = 569.7 g/mol )[1] and target proteins are typically large (>10 kDa), Size Exclusion Chromatography (SEC) is the gold-standard method for purification[3][4].

Experimental Design: Why SEC Column Chromatography?

SEC (or gel filtration) separates molecules based on their hydrodynamic volume. We typically utilize a cross-linked dextran resin, such as Sephadex G-25, which has an exclusion limit of ~5,000 Da.

• The Protein (e.g., >10 kDa): Too large to enter the porous resin beads. It is restricted to the interstitial space and elutes rapidly in the column's void volume[4].

• The Free Dye (569.7 Da): Small enough to penetrate the complex pore network of the resin. It takes a highly tortuous path and is significantly retained on the column[1].

This physical separation creates a self-validating system : Because the SiR dye is highly colored (blue to the naked eye, emitting in the far-red), the operator can visually track the purification in real-time. A successful reaction and separation will manifest as two distinct blue bands migrating down the column at different speeds.

Workflow Visualization

Workflow for SiR-NHS ester protein labeling and SEC column purification.

Step-by-Step Protocol

Phase 1: Pre-Labeling Preparation

• Buffer Exchange: Ensure the protein is in an amine-free buffer (e.g., PBS, HEPES, or Borate Buffered Saline, pH 8.0–8.5)[5]. Causality: Buffers containing Tris or glycine possess primary amines that will competitively quench the SiR-NHS ester, resulting in labeling failure[3].

• Protein Concentration: Adjust the protein concentration to 0.5 – 2.0 mg/mL[3]. Concentrations below 0.5 mg/mL drastically reduce the bimolecular collision rate, lowering labeling efficiency.

• Dye Reconstitution: Dissolve the SiR-NHS ester in high-quality, anhydrous DMSO to a concentration of 10 mM[1]. Causality: Water contamination in DMSO will rapidly hydrolyze the NHS ester into an unreactive carboxylate.

Phase 2: Conjugation Reaction

• Add the SiR-NHS ester to the protein solution at a 2- to 8-fold molar excess [3].

• Critical Handling: Immediately mix the solution by gentle inversion or flicking. Do not vortex.Causality: High localized concentrations of DMSO can denature the protein before it diffuses. Gentle mixing prevents solvent shock[3].

• Incubate the reaction for 1 hour at room temperature in the dark, with gentle end-over-end rotation[4].

Phase 3: SEC Column Purification (Gravity Flow PD-10)

• Column Equilibration: Snip the bottom of a Sephadex G-25 column (e.g., PD-10) and allow the storage buffer to drain. Equilibrate the resin bed by passing 25 mL of your final desired storage buffer (e.g., PBS, pH 7.4) through the column[4].

• Sample Application: Carefully apply the crude labeling reaction (up to 2.5 mL) directly to the center of the resin bed. If your reaction volume is less than 2.5 mL, add equilibration buffer to bring the total applied volume to exactly 2.5 mL. Allow it to drain completely into the resin.

• Elution: Place a clean collection tube under the column. Add exactly 3.5 mL of equilibration buffer to the top of the column.

• Fraction Collection: Collect the eluate. The purified SiR-labeled protein will elute in this 3.5 mL void volume fraction. The unreacted free dye will remain visibly trapped in the upper portion of the resin bed[4].

Quantitative Data & Quality Control

To determine the Degree of Labeling (DOL), measure the absorbance of the purified conjugate at 280 nm (protein peak) and 652 nm (SiR peak) using a UV-Vis spectrophotometer[1][4].

Table 1: SEC Resin Selection Parameters for SiR-Purification

Chromatography Method	Resin Type	Exclusion Limit	Optimal Protein MW	Sample Volume Capacity	Primary Application
Gravity SEC (PD-10)	Sephadex G-25	5,000 Da	> 5 kDa	1.0 – 2.5 mL	Standard preparative purification of antibodies/large proteins.
Spin SEC (Zeba)	Proprietary	7,000 Da	> 7 kDa	10 µL – 150 µL	Micro-scale purification; avoids sample dilution.
FPLC (Superdex 200)	Cross-linked Agarose	1.3 × 10⁶ Da	10 – 600 kDa	Variable (Loop dependent)	High-resolution separation; removes protein aggregates.

Troubleshooting Note: If the calculated DOL is lower than the target (typically 1.5 - 3.0 for antibodies), verify the pH of the labeling buffer and ensure the DMSO used for dye reconstitution is strictly anhydrous. If the protein precipitates during labeling, reduce the molar excess of the dye or lower the DMSO concentration to <5% v/v[3].

Sources

• 1. spirochrome.com [spirochrome.com]
• 2. SiR-NHS [spirochrome.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. epubs.stfc.ac.uk [epubs.stfc.ac.uk]
• 5. Bioorthogonal site-selective conjugation of fluorescent dyes to antibodies: method and potential applications - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05580E [pubs.rsc.org]

Application Note: Covalent Labeling of Proteins with SiR-NHS Ester for STED and SIM Super-Resolution Microscopy

Introduction & Mechanistic Rationale

For researchers and drug development professionals, achieving nanometer-scale resolution in cellular imaging requires fluorophores that balance extreme brightness with high photostability. Silicon Rhodamine (SiR) has emerged as a premier far-red fluorophore for live-cell and fixed-cell super-resolution microscopy, including Stimulated Emission Depletion (STED) and Structured Illumination Microscopy (SIM)[1].

The core mechanistic advantage of SiR lies in its dynamic equilibrium between a non-fluorescent spirolactone state and a highly fluorescent zwitterionic state[2]. When conjugated to a biomolecule or placed in a polar microenvironment, the equilibrium shifts toward the fluorescent zwitterion, granting the dye a "fluorogenic" property that drastically reduces background noise[2].

To leverage this dye for custom antibody or protein tracking, is utilized[3]. The NHS ester acts as an amine-reactive electrophile. When exposed to primary amines—such as the N-terminus of proteins or the ϵ -amino groups of lysine residues—it undergoes a nucleophilic acyl substitution, forming a highly stable, irreversible amide bond while releasing N-hydroxysuccinimide as a byproduct[4].

Photophysical Properties

The photophysical parameters of SiR make it exceptionally well-suited for super-resolution applications. Its far-red excitation/emission profile minimizes phototoxicity and bypasses the autofluorescence typical of biological tissues[5].

Property	Value	Causality / Implication for Microscopy
Absorbance Maximum ( λAbs​ )	652 nm	Excitable by standard 640 nm or 652 nm lasers (Cy5 settings)[1].
Emission Maximum ( λEm​ )	674 nm	Far-red emission avoids cellular autofluorescence[1].
Extinction Coefficient ( ϵmax​ )	1.0×105 mol−1cm−1	Extremely high light-absorption capacity ensures bright signal[1].
Molecular Weight	569.7 g/mol	Small footprint minimizes steric hindrance on the labeled protein[1].
STED Depletion Wavelength	775 nm	Optimal overlap with the emission tail for efficient stimulated depletion[6].

Experimental Workflow

Workflow for SiR-NHS ester protein conjugation and super-resolution imaging.

Detailed Protocol: Conjugation of SiR-NHS to IgG Antibodies

This protocol is designed as a self-validating system. By strictly controlling the reaction environment and quantifying the Degree of Labeling (DOL) prior to imaging, you ensure that only optimally conjugated probes reach the microscope.

Step 1: Antibody Preparation and Buffer Exchange

• Procedure: Ensure your IgG antibody is at a concentration of 1–10 mg/mL (2.5 mg/mL is optimal)[7][8]. The antibody must be in an amine-free buffer, such as 0.1 M Sodium Bicarbonate (pH 8.3) or standard PBS[7].

• Causality: At physiological pH (7.4), lysine side chains (pKa ~10.5) are mostly protonated ( −NH3+​ ) and non-nucleophilic. Raising the pH to 8.3–8.5 increases the fraction of deprotonated amines ( −NH2​ ), which act as the active nucleophiles to attack the NHS ester[8][9].

• Critical Warning: If your antibody is stored in Tris, glycine, or contains BSA/gelatin stabilizers, you must perform a buffer exchange (via dialysis or a spin desalting column). These additives contain primary amines that will competitively react with the SiR-NHS ester, quenching the reaction and resulting in unlabeled antibodies[4][7].

Step 2: Dye Reconstitution

• Procedure: Allow the vial of SiR-NHS to warm to room temperature before opening. Dissolve the dye in high-quality, anhydrous DMSO or DMF to create a 10 mM stock solution[8][10].

• Causality: NHS esters are highly susceptible to hydrolysis in the presence of water[9]. Warming the vial prevents atmospheric condensation from introducing moisture. Using anhydrous DMSO ensures the active ester does not degrade into an unreactive carboxylic acid before it can bind the protein[1][8].

Step 3: The Conjugation Reaction

• Procedure: Add the SiR-NHS stock solution to the antibody solution. For a standard 150 kDa IgG, a 5-to-10-fold molar excess of dye is recommended to achieve an optimal DOL[11][12]. Vortex gently and incubate for 1 to 2 hours at room temperature in the dark[4][10].

• Causality: Because NHS ester hydrolysis competes with amine aminolysis in aqueous buffers, a molar excess of dye is required to drive the protein conjugation to completion[8].

Step 4: Purification

• Procedure: Separate the labeled antibody from the unreacted free dye using a size-exclusion gel filtration column (e.g., Sephadex G-25 or PD-10) pre-equilibrated with 1X PBS[6][10].

• Causality: The large IgG molecules (~150 kDa) will elute quickly in the void volume, while the small unreacted SiR molecules (~570 Da) will be trapped in the porous gel matrix, ensuring zero background fluorescence from free dye during imaging[6].

Step 5: Quality Control & Degree of Labeling (DOL)

• Procedure: Measure the absorbance of your purified conjugate at 280 nm ( A280​ , for protein) and 652 nm ( A652​ , for SiR) using a spectrophotometer[1][6].

• Validation: Calculate the DOL. An optimal DOL for IgG is between 1.0 and 3.0.

  • If DOL < 1: The reaction was likely quenched by water hydrolysis or amine contamination.

  • If DOL > 4: The antibody is over-labeled, which can cause fluorophore self-quenching, alter antibody binding affinity, and trigger protein precipitation[12].

Super-Resolution Imaging Guidelines

Once validated, the SiR-conjugated antibody is ready for nanoscopy.

STED (Stimulated Emission Depletion) Microscopy

SiR is highly photostable, making it resilient to the intense depletion lasers required for STED[1][13].

• Excitation: 640 nm or 652 nm laser.

• Depletion: 775 nm laser[6].

• Causality: The 775 nm depletion beam is red-shifted far enough from the excitation peak to avoid re-exciting the fluorophore into higher singlet states. However, it perfectly overlaps with the red tail of the SiR emission spectrum, effectively forcing excited fluorophores in the periphery of the focal spot back to the ground state via stimulated emission. This sharply reduces the point-spread function (PSF), yielding sub-50 nm resolution[6].

SIM (Structured Illumination Microscopy)

SIM reconstructs high-frequency spatial information by projecting grating patterns onto the sample. It requires exceptional signal-to-noise ratios[6].

• Settings: Standard Cy5 filter sets[3][14].

• Causality: The fluorogenic nature of SiR ensures that any trace amounts of non-specifically bound dye remain in the dark spirolactone state. This drastically reduces out-of-focus background noise, providing the high-contrast moiré fringes necessary for accurate SIM computational reconstruction[2].

References

• Spirochrome.
• Lukinavičius, G., et al.A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins. Nature Chemistry, 5, 132–139 (2013). PubMed / NIH.
• Biotium.Protocol: Succinimidyl Ester Labeling of Protein Amines. Biotium.com.
• Lumiprobe.NHS Ester Labeling of Biomolecules Containing Primary Amino Groups. Lumiprobe.com.
• Benchchem.Application Notes and Protocols: A Guide to Antibody Labeling with NHS Esters. Benchchem.com.
• Science and Technology Facilities Council.Super-resolution nanoscopy imaging applied to DNA double-strand breaks. STFC.ac.uk.

Sources

• 1. spirochrome.com [spirochrome.com]
• 2. researchgate.net [researchgate.net]
• 3. SiR-NHS [spirochrome.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. cytoskeleton.com [cytoskeleton.com]
• 6. epubs.stfc.ac.uk [epubs.stfc.ac.uk]
• 7. biotium.com [biotium.com]
• 8. lumiprobe.com [lumiprobe.com]
• 9. biotium.com [biotium.com]
• 10. NHS ester protocol for labeling proteins [abberior.rocks]
• 11. lumiprobe.com [lumiprobe.com]
• 12. glenresearch.com [glenresearch.com]
• 13. spirochrome.com [spirochrome.com]
• 14. Spirochrome - fluorescent probes for live cell bioimaging [lubio.ch]

Live-cell imaging protocol using custom SiR-NHS Ester probes

Advanced Live-Cell Imaging: Custom Probe Generation Using SiR-NHS Ester

Executive Summary & Mechanistic Insight

Live-cell fluorescence nanoscopy is a powerful tool for observing cellular structures with high spatial and temporal resolution[1]. However, traditional fluorescent probes often suffer from a frustrating dichotomy: optimizing for membrane permeability typically compromises brightness, while increasing brightness often leads to high unspecific background signals and phototoxicity[2].

Silicon rhodamine (SiR) fluorophores have emerged as a transformative solution to these bottlenecks[3]. By replacing the oxygen atom in the xanthene core of tetramethylrhodamine with a silicon atom, SiR exhibits far-red emission, high photostability, and exceptional fluorogenic properties[3].

The Fluorogenic Equilibrium (Causality of Wash-Free Imaging) The core advantage of SiR-based probes lies in their innate sensitivity to the dielectric constant of their microenvironment[3]. SiR exists in a dynamic equilibrium between two states:

• Spirolactone (Closed Form) : A non-fluorescent, highly lipophilic state that easily permeates intact plasma membranes[1].

• Zwitterion (Open Form) : A highly fluorescent, far-red emitting state[2].

In aqueous extracellular media, the equilibrium strongly favors the non-fluorescent spirolactone, rendering the background dark[1]. However, upon binding to a specific intracellular target (e.g., via a conjugated antibody or ligand), the altered microenvironment shifts the equilibrium toward the fluorescent zwitterion[1]. This target-activated fluorescence can increase signal intensity by up to 1000-fold, enabling true wash-free imaging and eliminating handling artifacts[2].

Figure 1: Fluorogenic mechanism of SiR probes driven by microenvironmental dielectric shifts.

Quantitative Data: Photophysical Properties

To successfully design an imaging experiment, it is critical to align the fluorophore's photophysical properties with your microscope's optical configuration. SiR-NHS ester is optimized for standard Cy5/far-red filter sets[4][5].

Property	Value	Clinical/Experimental Relevance
Absorption Maximum (λAbs)	652 nm	Excitable by standard 633 nm or 640 nm lasers.
Emission Maximum (λEm)	674 nm	Far-red emission minimizes cellular autofluorescence and phototoxicity[6].
Extinction Coefficient (εmax)	1.0 × 10⁵ M⁻¹cm⁻¹	High brightness ensures an excellent signal-to-noise ratio in nanoscopy[5].
Molecular Weight	569.7 g/mol	Small footprint minimizes steric hindrance on the conjugated target[5].
Microscopy Compatibility	Confocal, STED, SIM	Extremely photostable under high-intensity depletion lasers[5][6].

Protocol 1: Custom Protein Conjugation via SiR-NHS Ester

To leverage SiR for custom targets, the fluorophore is functionalized with an N-hydroxysuccinimidyl (NHS) ester[4]. This amine-reactive probe forms stable covalent amide bonds with primary aliphatic amines, such as the ε-amino groups of lysine residues on proteins[7].

Critical Causality & Experimental Design:

• Buffer Selection : The reaction must be performed at a slightly basic pH (8.0–8.5). At this pH, the ε-amino groups of lysines are unprotonated and act as strong nucleophiles. Primary amine-containing buffers (e.g., Tris, glycine) must be strictly avoided as they will competitively react with the NHS ester.

• Solvent Handling : NHS esters are highly moisture-sensitive and prone to rapid hydrolysis in water. SiR-NHS must be dissolved in anhydrous DMSO or DMF immediately before use.

• Degree of Labeling (DOL) : While maximizing signal is desirable, over-labeling can lead to fluorophore quenching, loss of protein function, or precipitation[7]. A typical starting molar ratio is 3:1 to 15:1 (dye:protein), which must be optimized empirically.

Step-by-Step Methodology:

• Protein Preparation : Prepare the target protein or antibody at a concentration of 2.0–5.0 mg/mL in 0.1 M Sodium Bicarbonate buffer (pH 8.3) or PBS adjusted with sodium bicarbonate[7].

• Dye Reconstitution : Dissolve the SiR-NHS ester in anhydrous DMSO to create a 10 mM stock solution. Vortex briefly[5].

• Conjugation Reaction : Add the SiR-NHS stock to the protein solution at the desired molar excess (e.g., 5–10x) while gently stirring or pipetting[7].

• Incubation : Incubate the mixture at room temperature for 1 to 2 hours in the dark[7].

• Quenching (Optional) : Add Tris-HCl or Glycine (pH 7.4, 50 mM final concentration) and incubate for 15 minutes to quench unreacted NHS esters.

• Purification : Separate the SiR-protein conjugate from free dye and salts using a size-exclusion desalting column (e.g., Sephadex G-25 or Glen Gel-Pak™) pre-equilibrated with PBS[7].

• Self-Validation (DOL Calculation) : Measure the absorbance of the purified conjugate at 280 nm (protein) and 652 nm (SiR). Calculate the DOL using the dye's extinction coefficient (100,000 M⁻¹cm⁻¹) and a correction factor for the dye's absorbance at 280 nm[5]. Do not proceed to imaging if DOL < 1.0 or > 5.0 without functional validation.

Protocol 2: Wash-Free Live-Cell Imaging Workflow

Because SiR-conjugates are inherently fluorogenic, background fluorescence from unbound probes in the media is negligible. This eliminates the need for repeated washing steps, which can induce sheer stress, alter cellular morphology, and cause phototoxicity[2].

Step-by-Step Methodology:

• Cell Preparation : Culture cells in glass-bottom imaging dishes (e.g., MatTek) under standard conditions (37°C, 5% CO₂) until they reach the desired confluency.

• Probe Incubation : Dilute the custom SiR-conjugate directly into the culture medium. Typical final concentrations range from 100 nM to 1 µM depending on target abundance and probe affinity.

• Equilibration : Incubate the cells with the probe for 1 to 4 hours at 37°C to allow for membrane permeation and target binding.

• Wash-Free Imaging : Transfer the dish directly to the microscope stage. Image using a 633 nm or 640 nm excitation laser and a Cy5/far-red emission filter set (e.g., 660–720 nm)[5].

Figure 2: End-to-end workflow for SiR-NHS protein conjugation and live-cell imaging.

References

• Lukinavičius, G., et al. "A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins." Nature Chemistry (2013). URL: [Link]

• "SiR-NHS ester - Product Information." Spirochrome. URL: [Link]

• "SiR-NHS Ester (Cat. #CY-SC003)." Cytoskeleton, Inc. URL: [Link]

• Wang, L., et al. "A general strategy to develop cell permeable and fluorogenic probes for multicolour nanoscopy." Nature Chemistry / bioRxiv (2020). URL: [Link]

• "Glen Report 33-13: Application Note – Protein Labeling with NHS Esters." Glen Research. URL: [Link]

Sources

• 1. communities.springernature.com [communities.springernature.com]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. SiR-NHS [spirochrome.com]
• 5. spirochrome.com [spirochrome.com]
• 6. cytoskeleton.com [cytoskeleton.com]
• 7. glenresearch.com [glenresearch.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Labeling Efficiency with SiR-NHS Ester

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction to SiR-NHS Ester Chemistry

Silicon-rhodamine (SiR) is a far-red fluorescent probe that is bright, photostable, and cell-permeable, making it highly suitable for live-cell imaging and super-resolution microscopy.[1] The N-hydroxysuccinimide (NHS) ester form of SiR (SiR-NHS) is designed for the covalent labeling of primary and secondary amines on biomolecules, such as proteins, peptides, and oligonucleotides, through the formation of a stable amide bond.[2][3]

The core of the labeling reaction is a nucleophilic acyl substitution, where an unprotonated primary amine on the target biomolecule attacks the carbonyl carbon of the NHS ester.[4][5] This reaction is highly efficient under optimal conditions but faces a significant competing reaction: hydrolysis of the NHS ester by water.[6][7][8] Low labeling efficiency is a common hurdle that can often be overcome by a systematic evaluation of the reaction parameters.

Troubleshooting Guide: Low Labeling Efficiency

This section addresses the most common causes of low labeling efficiency in a step-by-step manner, from simple checks to more complex optimizations.

Question 1: My labeling reaction is yielding little to no fluorescently labeled product. Where do I start?

Low labeling efficiency is a frequent issue with several potential causes. Begin by assessing the most critical components of your experimental setup.

Initial Checks: The Low-Hanging Fruit

• Verify Buffer Composition: The choice of buffer is paramount for a successful NHS ester labeling reaction.[9]

  • Amine-Containing Buffers: Buffers containing primary amines, such as Tris (tris(hydroxymethyl)aminomethane) or glycine, are incompatible with NHS ester reactions.[4][6][9][10] These buffers will compete with your target molecule for reaction with the SiR-NHS ester, drastically reducing labeling efficiency.[4][9]

  • Recommended Buffers: Use non-amine-containing buffers like phosphate-buffered saline (PBS), sodium bicarbonate, HEPES, or borate buffers.[4][6][10]

• Confirm Buffer pH: The reaction between an NHS ester and a primary amine is strongly pH-dependent.[11]

  • Optimal pH Range: The ideal pH range for most NHS ester coupling reactions is between 7.2 and 8.5.[8][9] A pH of 8.3-8.5 is often cited as optimal.[11]

  • At Low pH (<7): Primary amines are predominantly protonated (-NH₃⁺), making them non-nucleophilic and significantly slowing down the desired reaction.[4][12]

  • At High pH (>8.5): The rate of NHS ester hydrolysis increases significantly, which competes with the labeling reaction.[4][6][7][8]

• Assess SiR-NHS Ester Quality:

  • Proper Storage: SiR-NHS ester should be stored at -20°C, protected from moisture.[1][2] Vials should be allowed to warm to room temperature before opening to prevent condensation.[2]

  • Freshly Prepared Solutions: Aqueous solutions of NHS esters should be used immediately after preparation.[13] For water-insoluble NHS esters like SiR-NHS, dissolve in anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) immediately before use.[2][5] Ensure the DMSO or DMF is of high quality and anhydrous, as any water content will promote hydrolysis.[5][13]

Question 2: I've confirmed my buffer and pH are correct, and I'm using freshly prepared SiR-NHS Ester, but my labeling efficiency is still low. What's next?

If the foundational elements are in place, the next step is to delve into the kinetics and stoichiometry of the reaction.

Optimizing Reaction Parameters

• Molar Ratio of SiR-NHS Ester to Target Molecule:

  • Increase Molar Excess: A common strategy to drive the reaction towards aminolysis over hydrolysis is to increase the molar excess of the NHS ester.[9] A 20-fold molar excess of the NHS reagent to the protein is a typical starting point, but this can be adjusted based on the specific protein and desired degree of labeling.[10] For some applications, a 5- to 10-fold excess is sufficient.[5]

  • Empirical Optimization: The optimal molar ratio can be protein-dependent. It is advisable to perform a titration to determine the ideal ratio for your specific target.

• Reactant Concentration:

  • Higher is Better: Higher concentrations of both the biomolecule and the NHS ester can favor the desired bimolecular reaction over the competing unimolecular hydrolysis.[4]

  • Recommended Protein Concentration: A protein concentration of 1-10 mg/mL is generally recommended.[13][14] At approximately 2.5 mg/mL, a labeling efficiency of around 35% can be expected, which decreases at lower protein concentrations.[15]

• Reaction Time and Temperature:

  • Room Temperature vs. 4°C: Reactions are typically carried out for 1-4 hours at room temperature or overnight at 4°C.[9][14]

  • Balancing Act: Lower temperatures (4°C) can help minimize the hydrolysis of the NHS ester but may necessitate a longer incubation time to achieve sufficient labeling.[9]

Troubleshooting Workflow for Low Labeling Efficiency

Caption: Chemical reaction of an NHS ester with a primary amine.

Q2: How does pH affect the stability of the SiR-NHS Ester?

The stability of NHS esters is highly dependent on pH due to the competing hydrolysis reaction. As the pH increases, the rate of hydrolysis accelerates significantly. [6][7][8]

pH	Temperature (°C)	Half-life of NHS Ester
7.0	0	4-5 hours [4][6][7]
8.0	4	~1 hour [4]
8.6	4	10 minutes [4][6][7]
9.0	Room Temperature	Minutes [4]

Note: These values are approximate and can vary depending on the specific NHS ester and buffer conditions.

Q3: Can I use SiR-NHS Ester for live-cell imaging?

Yes, SiR dyes are well-suited for live-cell imaging due to their far-red excitation and emission, which minimizes phototoxicity and sample autofluorescence. [1][3]However, it is important to be aware that even far-red dyes can have an impact on cell health and behavior, especially at high concentrations or with prolonged imaging. [16][17]It is recommended to use the lowest possible dye concentration and light exposure to minimize these effects. [17] Q4: How do I remove unreacted SiR-NHS Ester after the labeling reaction?

Unreacted dye should be removed to prevent high background in downstream applications. [10]Common methods for purifying the labeled protein include:

• Gel Filtration Chromatography (Size-Exclusion): This is a common and effective method for separating the larger labeled protein from the smaller, unreacted dye molecules. [13][14]* Dialysis: Dialysis against a suitable buffer can also be used to remove small molecules. [10]* Precipitation: For proteins and nucleic acids, ethanol or acetone precipitation can be effective. [13][11][14] Q5: How can I determine the efficiency of my labeling reaction?

The degree of labeling (DOL), which is the molar ratio of dye to protein, can be quantified using spectrophotometry. This involves measuring the absorbance of the labeled protein at both the protein's maximum absorbance (typically 280 nm) and the dye's maximum absorbance (around 652 nm for SiR). [9]A detailed protocol for calculating the DOL is typically provided by the dye manufacturer.

Experimental Protocols

General Protocol for Labeling a Protein with SiR-NHS Ester

This protocol is a general guideline and may require optimization for your specific protein and application.

• Prepare the Protein Solution:

  • Dissolve the protein in an amine-free buffer (e.g., 0.1 M sodium bicarbonate or PBS) at a pH of 8.3-8.5. [13][11] * The recommended protein concentration is 1-10 mg/mL. [13][14] * If your protein is in a buffer containing primary amines, it must be exchanged into a suitable amine-free buffer via dialysis or buffer exchange chromatography. [4]

• Prepare the SiR-NHS Ester Solution:

  • Allow the vial of SiR-NHS Ester to warm to room temperature before opening. [2] * Dissolve the SiR-NHS Ester in anhydrous DMSO or DMF to a stock concentration of 10-20 mM. [2][10]This solution should be prepared fresh immediately before use. [13]

• Perform the Labeling Reaction:

  • Add the calculated amount of SiR-NHS Ester stock solution to the protein solution. A starting point is a 20-fold molar excess of the dye to the protein. [10] * Gently stir or rock the reaction mixture for 1-4 hours at room temperature or overnight at 4°C, protected from light. [10][13][14]

• Purify the Labeled Protein:

  • Separate the labeled protein from unreacted dye using gel filtration chromatography, dialysis, or another suitable method. [13][14]

• Determine the Degree of Labeling (Optional but Recommended):

  • Measure the absorbance of the purified conjugate at 280 nm and ~652 nm to calculate the protein concentration and the DOL.

• Storage of the Labeled Protein:

  • Store the labeled protein at 4°C for short-term storage or at -20°C to -80°C for long-term storage. [18]Consider adding a stabilizer like BSA if appropriate for your downstream applications and storing in single-use aliquots to avoid freeze-thaw cycles. [18]

References

• Product information: SiR-NHS (SC003). Spirochrome. [Link]

• Glen Report 32-26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. Glen Research. [Link]

• Amine-Reactive Dyes for Dead Cell Discrimination in Fixed Samples. PMC. [Link]

• Studying pH Dependence of a Peptide Modification with an N-hydroxysuccinimide Ester Using Mass Spectrometry. Journal of Young Investigators. [Link]

• "Amine-Reactive Dyes for Dead Cell Discrimination in Fixed Samples". In: Current Protocols in Cytometry. [Link]

• Site-specific Protein Labeling with NHS-Esters and the Analysis of Ubiquitin Ligase Mechanisms. PMC. [Link]

• NHS ester labeling of amino biomolecules. [Link]

• Rapid and Uniform NHS-Ester-Based Membrane Protein Labeling of Live Mammalian Cells. [Link]

• SiR DNA Phototoxicity. Phase Focus. [Link]

• SiR-DNA/SiR–Hoechst-induced chromosome entanglement generates severe anaphase bridges and DNA damage. PMC. [Link]

• NHS ester protocol for labeling proteins. Abberior Instruments. [Link]

• Labeling subcellular structures in living specimens using live-cell incompatible dyes with excellent optical properties. bioRxiv. [Link]

• Conjugation Protocol for Amine Reactive Dyes. Bio-Techne. [Link]

• Live Cell Imaging Protocol & Troubleshooting. Creative Biolabs. [Link]

• Optimization of N-hydroxysuccinimide ester coupling with aminoallyl-modified RNA for fluorescent labeling. PMC. [Link]

• Multiplex Fluorescent Blot Detection: A Troubleshooting Guide. Bio-Rad. [Link]

• SiR-NHS Ester. Cytoskeleton, Inc. [Link]

• Experiment #2 - Reaction Buffer Screen. nanoComposix. [Link]

• Guides for Live Cell Imaging Dyes. Creative Bioarray. [Link]

Sources

• 1. tenovapharma.com [tenovapharma.com]
• 2. spirochrome.com [spirochrome.com]
• 3. cytoskeleton.com [cytoskeleton.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. glenresearch.com [glenresearch.com]
• 6. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 7. help.lumiprobe.com [help.lumiprobe.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. goldbio.com [goldbio.com]
• 11. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 12. Studying pH Dependence of a Peptide Modification with an N-hydroxysuccinimide Ester Using Mass Spectrometry — Journal of Young Investigators [jyi.org]
• 13. lumiprobe.com [lumiprobe.com]
• 14. cdn2.sapphirebioscience.com [cdn2.sapphirebioscience.com]
• 15. biotium.com [biotium.com]
• 16. SiR DNA Phototoxicity :: Phase Focus [phasefocus.com]
• 17. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 18. NHS ester protocol for labeling proteins [abberior.rocks]

Optimizing SiR-NHS Ester to protein molar ratio for conjugation.

Technical Support Center: Optimizing SiR-NHS Ester to Protein Molar Ratio

Overview Silicon Rhodamine (SiR) is a far-red, cell-permeable, and fluorogenic dye that has revolutionized live-cell super-resolution microscopy[1]. The N-hydroxysuccinimide (NHS) ester derivative of SiR is widely used to covalently attach the fluorophore to primary amines (such as lysine residues or the N-terminus) on proteins, antibodies, and peptides. However, achieving the optimal Degree of Labeling (DOL) requires precise tuning of the dye-to-protein molar ratio. Under-labeling results in poor signal-to-noise ratios, while over-labeling triggers protein aggregation, loss of binding affinity, and fluorescence self-quenching.

This guide provides a self-validating protocol, quantitative optimization data, and troubleshooting insights to help you achieve reliable and reproducible conjugations.

Experimental Workflow & Logical Relationships

The conjugation process relies on a nucleophilic acyl substitution. The deprotonated primary amine of the protein attacks the carbonyl carbon of the NHS ester, releasing the NHS leaving group and forming a stable amide bond.

Workflow for SiR-NHS Ester Protein Conjugation and QC.

Step-by-Step Conjugation Methodology

To ensure a self-validating system, each step of this protocol incorporates causality-driven checks to prevent downstream failures. This methodology is adapted from optimized protocols for single-molecule localization microscopy[2][3].

Step 1: Protein Preparation and Buffer Exchange

• Action: Ensure the target protein is at a concentration of 0.5 – 2.0 mg/mL[3]. Dialyze the protein into an amine-free buffer, such as 0.01 M NaH₂PO₄ with 0.01 M NaH₂CO₃ at pH 8.5[2].

• Causality: Buffers containing Tris or glycine possess primary amines that will competitively react with the NHS ester, neutralizing the dye. The pH must be strictly maintained between 8.0 and 8.5 to ensure lysine residues are deprotonated and nucleophilic, without accelerating the hydrolysis of the NHS ester.

Step 2: SiR-NHS Ester Reconstitution

• Action: Briefly centrifuge the SiR-NHS ester vial. Dissolve the lyophilized dye in high-quality, anhydrous DMSO to create a 10 mM stock solution[3].

• Causality: NHS esters are highly sensitive to moisture. Using standard, hydrated DMSO will cause rapid hydrolysis of the ester into an unreactive carboxylic acid, plummeting the conjugation efficiency.

Step 3: The Conjugation Reaction

• Action: Add the SiR-NHS ester to the protein solution at a 2x to 8x molar excess[2]. Keep the total DMSO volume below 5% of the final reaction volume. Incubate for 1 hour at room temperature with gentle rotation, protected from light[2].

• Causality: The molar excess dictates the final DOL. Exceeding 5% DMSO can denature sensitive proteins, exposing hydrophobic cores and leading to precipitation.

Step 4: Purification

• Action: Separate the labeled protein from unreacted free dye using size exclusion chromatography (SEC), such as a NAP-5 column or Zeba spin desalting column equilibrated with 1X PBS + 1 mM EDTA[2].

• Causality: Free dye will cause massive background fluorescence in imaging assays. SEC exploits the massive size difference between the protein (>10 kDa) and the free dye (~570 Da) for rapid, gentle separation.

Step 5: Degree of Labeling (DOL) Calculation

• Action: Measure the absorbance of the purified conjugate at 280 nm (protein) and 652 nm (SiR dye). Calculate the DOL using the dye's extinction coefficient (approx. 100,000 M⁻¹cm⁻¹).

• Causality: This step validates the reaction. A target DOL of 1.5 to 2.5 is ideal for most applications[2][3].

Quantitative Data: Molar Ratio Optimization

The optimal molar ratio is a balancing act between achieving sufficient signal and maintaining protein viability. Use the following table to select the appropriate molar excess for your specific application.

Molar Ratio (Dye:Protein)	Expected DOL	Protein Aggregation Risk	Fluorescence Quenching Risk	Recommended Use Case
2:1 to 4:1	0.5 - 1.5	Very Low	Very Low	Single-molecule tracking, sensitive enzymes
5:1 to 8:1	1.5 - 2.5	Low	Low	Standard immunofluorescence, Fab fragments[2]
10:1 to 15:1	3.0 - 4.5	Moderate	Moderate	Low-abundance targets, robust IgG antibodies
> 20:1	> 5.0	High	High	Not recommended (High risk of precipitation)

Troubleshooting Guides & FAQs

Q: Why is my Degree of Labeling (DOL) lower than 1.0 despite using a 5x molar excess? A: This is typically caused by either hydrolysis of the NHS ester or the presence of competing amines.

• Mechanistic Check: Ensure your DMSO is strictly anhydrous. If the dye stock absorbed moisture during storage, the NHS ester has likely hydrolyzed into a non-reactive carboxylate. Additionally, verify that your protein buffer is completely free of Tris, glycine, or sodium azide (which can sometimes contain amine impurities). Finally, check the pH; if the pH is below 7.5, the primary amines on the protein remain protonated (-NH₃⁺) and cannot act as nucleophiles.

Q: My conjugated protein precipitates immediately after adding the SiR-NHS ester. How do I fix this? A: Precipitation is caused by hydrophobic collapse. SiR is a relatively hydrophobic molecule. When you apply a high molar ratio (e.g., >10x), the attachment of multiple hydrophobic SiR molecules to the protein surface forces the protein to unfold and aggregate to shield these hydrophobic patches from the aqueous buffer.

• Solution: Lower the molar ratio to 2x-5x. Additionally, ensure the volume of DMSO added to the reaction does not exceed 5% (v/v), as high solvent concentrations directly denature proteins.

Q: How does the pH strictly affect the conjugation efficiency? A: The reaction is governed by a strict thermodynamic window. NHS esters react exclusively with deprotonated primary amines. The pKa of lysine side chains is approximately 10.5. At physiological pH (7.4), the vast majority of lysines are protonated and unreactive. Raising the pH to 8.3–8.5 increases the fraction of deprotonated lysines, facilitating the reaction[2][3]. However, if you raise the pH above 9.0, the hydroxide ions (OH⁻) in the buffer will rapidly hydrolyze the NHS ester before it can react with the protein.

Q: Why is my fluorescence signal weak even though the spectrophotometer confirms a DOL of 4.5? A: You are likely experiencing homo-FRET or self-quenching. When too many fluorophores are packed onto a single protein (DOL > 3.0), their physical proximity allows them to interact non-radiatively. When one SiR molecule is excited, it transfers its energy to an adjacent SiR molecule rather than emitting a photon, leading to a severe drop in overall quantum yield. For SiR, a DOL of 1.5 to 2.0 provides the maximum brightness per protein without triggering self-quenching[3].

References

• Membrane phase separation drives organization at B cell receptor clusters. Shelby, S. A., Castello-Serrano, I., Wisser, K. C., Levental, I., & Veatch, S. L. bioRxiv (2021).[Link]

• Measuring the co-localization and dynamics of mobile proteins in live cells undergoing signaling responses. Shelby, S. A., Shaw, T. R., & Veatch, S. L. Methods in Molecular Biology 2654, 1-23 (2023).[Link]

• A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins. Lukinavičius, G., Umezawa, K., Olivier, N. et al. Nature Chemistry 5, 132–139 (2013).[Link]

Sources

• 1. A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Membrane phase separation drives organization at B cell receptor clusters | bioRxiv [biorxiv.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: SiR-NHS Ester Conjugation &amp; Free Dye Removal

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals troubleshoot and optimize the removal of unconjugated Silicon Rhodamine (SiR) NHS ester after protein labeling.

Unlike standard hydrophilic fluorophores (e.g., FITC or Alexa Fluors), SiR is a highly lipophilic, silicon-substituted dye. This intrinsic hydrophobicity dictates its behavior in aqueous solutions, making the removal of unreacted dye a frequent bottleneck that can artificially inflate your Degree of Labeling (DOL) and cause high background in downstream super-resolution imaging.

Labeling & Purification Workflow

To establish a self-validating protocol, we must first map the logical flow of the reaction. The workflow below isolates the conjugation, quenching, and size-exclusion phases to ensure that variables are controlled at each step.

Workflow for SiR-NHS ester protein labeling and unconjugated dye removal via size exclusion.

Standard Operating Procedure: Size Exclusion Chromatography (SEC)

Causality Focus: We mandate Size Exclusion Chromatography (SEC) over ultrafiltration for SiR dyes. Because SiR is highly hydrophobic, it tends to bind non-covalently to the polyethersulfone (PES) membranes used in centrifugal filters, leading to severe sample loss and poor dye clearance. SEC separates molecules strictly by their hydrodynamic radius, bypassing membrane-fouling issues[1].

Step-by-Step Methodology (Using Zeba Spin Desalting Columns):

• Column Selection & Preparation: Select a spin column (e.g., 7K or 40K MWCO) appropriate for your protein's molecular weight. Remove the bottom closure, loosen the cap, and place the column in a collection tube[1].

• Resin Clearance: Centrifuge at 1,000–1,500 × g for 1 to 2 minutes to void the azide-containing storage solution[2]. Causality: Removing the storage buffer creates the necessary interstitial space within the resin matrix for your sample buffer to enter and exchange.

• Equilibration: Add 300 µL (for a 0.5 mL column) of your desired downstream assay buffer (e.g., PBS, pH 7.4) to the resin bed. Centrifuge at 1,500 × g for 1 minute. Repeat this step 2 to 3 times[2]. Causality: NHS esters require amine-free buffers (pH 7.2–8.5) for the initial labeling[3]. Post-labeling, equilibrating the column ensures simultaneous free dye removal and buffer exchange into your final storage buffer.

• Sample Loading: Apply your quenched labeling reaction (typically 30–130 µL for a 0.5 mL column) directly to the absolute center of the compacted resin[2]. Causality: Touching the sides of the column causes "channeling," where the sample bypasses the resin entirely, leading to free dye contaminating your final eluate[4].

• Stacker Addition (Recommended for low volumes): If your sample volume is <70 µL, apply a 15 µL "stacker" of pure buffer to the top of the resin immediately after the sample has absorbed[2]. Causality: The stacker forces the protein fully into the active resin bed, maximizing protein recovery without compromising the retention of the small dye molecules[4].

• Elution: Centrifuge at 1,500 × g for 2 minutes. The flow-through contains your purified SiR-protein conjugate[2]. The free, unconjugated SiR dye remains trapped within the porous resin[1].

Quantitative Comparison of Purification Methods

To aid in experimental design, the following table summarizes the performance metrics of various purification methods when applied specifically to hydrophobic dyes like SiR.

Purification Method	Separation Principle	Optimal Sample Volume	MWCO	Free SiR Removal Efficiency	Expected Protein Recovery
Zeba Spin Column (Micro)	Size Exclusion	2–12 µL	7K or 40K	>95%	>70%
Zeba Spin Column (0.5 mL)	Size Exclusion	30–130 µL	7K or 40K	>95%	>85%
Dialysis	Passive Diffusion	>500 µL	Various	>90% (Requires 3+ buffer changes)	>90%
Amicon Ultrafiltration	Membrane Exclusion	100 µL–15 mL	10K–100K	~70–80% (Dye sticks to membrane)	<60% (Due to hydrophobic fouling)

Troubleshooting Guide

Q: My Degree of Labeling (DOL) is unusually high (>5), and I suspect free dye is still present in my eluate. How do I fix this? A: Silicon rhodamine is highly lipophilic. Unlike hydrophilic dyes, unconjugated SiR can non-covalently bind to hydrophobic patches on your protein's surface. It effectively "hitchhikes" on the protein through the SEC column, artificially inflating your DOL absorbance readings at 652 nm. Solution: Add a mild, non-denaturing detergent (e.g., 0.01%–0.05% Tween-20 or Triton X-100) to your SEC equilibration buffer. This disrupts the non-covalent hydrophobic interactions between the free dye and the protein, forcing the dye to partition into the SEC resin.

Q: I have very low protein recovery after the SEC step. Where did my protein go? A: Low recovery in this specific workflow is usually caused by two factors:

• Over-labeling: If your molar excess of SiR-NHS ester was too high (e.g., >10x for a highly accessible protein), the excessive addition of hydrophobic SiR tags can cause the protein to aggregate, precipitate, and become irreversibly trapped in the SEC resin[5]. Solution: Reduce the dye-to-protein molar ratio in the initial reaction[5].

• Improper Centrifugation: Exceeding the recommended 1,000–1,500 × g limit can collapse the resin pores, trapping the protein[4]. Solution: Strictly adhere to the manufacturer's g-force limits[4].

Q: The flow-through is bright blue, but my Nanodrop/BCA assay shows almost no protein. What happened? A: The NHS ester likely hydrolyzed rapidly before it could react with your protein. This occurs if there is moisture in your DMSO stock, or if you accidentally used an amine-containing buffer (like Tris or Glycine) during the labeling phase. The "blue" you are seeing is purely free, hydrolyzed dye (SiR-COOH) that overwhelmed the column's retention capacity. Solution: Always dissolve NHS esters in high-quality, anhydrous DMSO immediately before use[6]. Ensure your labeling buffer is strictly amine-free (e.g., PBS or HEPES)[3].

Frequently Asked Questions (FAQs)

Q: Why is quenching recommended before dye removal? A: Adding an amine-rich buffer (like 50–100 mM Tris-HCl or Glycine) for 15–30 minutes reacts with any remaining active NHS ester[6]. If left unquenched, the active ester could theoretically react with the SEC resin matrix or cross-link proteins during the concentration phase as they travel through the column. Quenching converts all active dye to a stable, non-reactive form, ensuring the SEC column only has to separate molecules by physical size.

Q: How can I independently verify that all free dye has been removed? A: To create a self-validating system, run a small aliquot of your purified conjugate on an SDS-PAGE gel. Do not stain the gel with Coomassie immediately; instead, image the unstained gel using a fluorescence scanner set to the far-red channel (SiR excitation ~652 nm). Covalently bound dye will co-migrate perfectly with your protein band. Any residual free dye will appear as a distinct, low-molecular-weight band at the dye front.

References

• GoldBio. "Everything About Labeling Proteins with NHS Esters". Source: goldbio.com.
• Benchchem. "Optimizing Bioconjugation: A Guide to NHS Ester Reactions". Source: benchchem.com.
• Cedarlane. "GUIDE TO ANTIBODY LABELING AND DETECTION METHODS". Source: cedarlanelabs.com.
• National Institutes of Health (NIH). "Measuring the co-localization and dynamics of mobile proteins in live cells undergoing signaling responses". Source: nih.gov.
• Thermo Fisher Scientific. "Zeba™ Spin Desalting Columns". Source: thermofisher.com.
• Thermo Fisher Scientific. "Zeba™ Spin Desalting Columns, 7K MWCO". Source: thermofisher.com.
• Fisher Scientific. "Zeba™ Spin Desalting Columns and Plates, 40K MWCO". Source: fishersci.com.

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. goldbio.com [goldbio.com]
• 4. assets.fishersci.com [assets.fishersci.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Enhancing SiR-NHS Ester Photostability for Advanced Long-Term Imaging

Welcome to the technical support center for SiR-NHS Ester. This guide is designed for researchers, scientists, and drug development professionals who are looking to harness the full potential of SiR-NHS Ester for long-term, high-resolution live-cell imaging. Here, we move beyond standard protocols to provide in-depth troubleshooting, scientifically-grounded explanations, and practical workflows to help you overcome common challenges and achieve exceptional results in your experiments.

Introduction: The Promise and Perils of SiR-NHS Ester in Live-Cell Imaging

Silicon-rhodamine (SiR) dyes have revolutionized live-cell imaging due to their far-red excitation and emission spectra, which minimize phototoxicity and cellular autofluorescence.[1] The N-hydroxysuccinimide (NHS) ester functional group allows for the straightforward, covalent labeling of primary amines on proteins and other biomolecules, creating stable conjugates for a wide range of applications.[2][3]

However, the Achilles' heel of any fluorophore in long-term imaging is photobleaching—the irreversible loss of fluorescence upon prolonged exposure to excitation light.[4] For SiR-NHS Ester, this can limit the duration of time-lapse experiments and the achievable signal-to-noise ratio in super-resolution techniques. This guide will equip you with the knowledge and tools to mitigate photobleaching and other common issues, ensuring you can capture the dynamic cellular processes you aim to study.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter when using SiR-NHS Ester for long-term imaging. Each issue is followed by potential causes and actionable solutions, grounded in the principles of fluorescence chemistry and microscopy.

Problem 1: Rapid Photobleaching During Time-Lapse Imaging

Your fluorescent signal diminishes quickly over the course of your experiment, preventing long-term observation.

Possible Causes & Recommended Solutions

Possible Cause	Recommended Solution	Scientific Rationale
Excessive Excitation Light	Reduce the laser power to the lowest level that provides an adequate signal-to-noise ratio. Decrease the exposure time per frame. Increase the time interval between image acquisitions.	Photobleaching is a cumulative process; reducing the total number of photons delivered to the sample will slow the rate of fluorophore destruction.[4]
Presence of Reactive Oxygen Species (ROS)	Supplement your imaging medium with an oxygen scavenging system, such as OxyFluor™ or a combination of protocatechuic acid (PCA) and protocatechuate 3,4-dioxygenase (PCD).[4]	The interaction of excited fluorophores with molecular oxygen can generate ROS, which are highly reactive and can chemically degrade the dye. Oxygen scavengers remove dissolved oxygen from the medium, mitigating this pathway of photobleaching.[5]
Triplet State Accumulation	Add a triplet state quencher, such as Trolox or cyclooctatetraene (COT), to your imaging buffer.[6]	Fluorophores can transition from the excited singlet state to a long-lived, non-fluorescent triplet state. This triplet state is more susceptible to chemical reactions that lead to photobleaching. Quenchers return the fluorophore to the ground state, reducing the time spent in the vulnerable triplet state.[4][5]
Suboptimal Imaging Buffer	Use a commercially available anti-fade mounting medium for fixed cells or a specialized live-cell imaging solution that contains photostabilizers.	These buffers are specifically formulated with a cocktail of reagents that can include oxygen scavengers, triplet state quenchers, and other stabilizing agents to create an optimal chemical environment for fluorophore longevity.[7]

Problem 2: Low or No Fluorescent Signal After Labeling

You have completed the labeling protocol, but your cells or target molecules show weak or no fluorescence.

Possible Causes & Recommended Solutions

Possible Cause	Recommended Solution	Scientific Rationale
Hydrolysis of SiR-NHS Ester	Always use fresh, anhydrous DMSO or DMF to prepare your SiR-NHS Ester stock solution immediately before use.[8] Store the stock solution in a desiccated environment at -20°C and avoid repeated freeze-thaw cycles.[9]	NHS esters are highly susceptible to hydrolysis in the presence of water, which renders them unable to react with primary amines.[10][11]
Incorrect Reaction pH	Ensure your labeling buffer has a pH between 7.2 and 8.5.[11][12] A pH of 8.3-8.5 is often optimal.[13]	The primary amine on your target molecule must be deprotonated to be nucleophilic and react with the NHS ester. At a pH below 7, the amine will be protonated and unreactive. At a pH above 9, the rate of NHS ester hydrolysis increases significantly.[11]
Presence of Primary Amines in the Buffer	Avoid using buffers that contain primary amines, such as Tris or glycine, as these will compete with your target molecule for reaction with the SiR-NHS Ester.[12] Use an amine-free buffer like PBS, HEPES, or bicarbonate buffer.[14]	The NHS ester will react with any available primary amine, so it is crucial to eliminate competing molecules from the reaction buffer.
Low Protein Concentration	For protein labeling, aim for a concentration of 1-10 mg/mL.[8] Higher concentrations can improve labeling efficiency.[15]	A higher concentration of the target molecule will favor the bimolecular reaction with the NHS ester over the unimolecular hydrolysis of the ester.[8]

Frequently Asked Questions (FAQs)

Q1: What is the optimal molar excess of SiR-NHS Ester to use for labeling my protein?

A 5- to 20-fold molar excess of SiR-NHS Ester over the protein is a good starting point.[8] However, the optimal ratio can vary depending on the protein and the desired degree of labeling. It is recommended to perform a titration to determine the ideal ratio for your specific experiment.

Q2: How should I store and handle SiR-NHS Ester?

Store the solid SiR-NHS Ester in a desiccated environment at -20°C.[9] When preparing a stock solution, use anhydrous DMSO or DMF and make it fresh for each experiment if possible.[8] If you need to store the stock solution, keep it at -20°C and protected from light and moisture.[9] Allow the vial to warm to room temperature before opening to prevent condensation.[9]

Q3: Can I use SiR-NHS Ester for super-resolution microscopy techniques like STED and SIM?

Yes, SiR dyes are well-suited for super-resolution microscopy, including STED and SIM, due to their high photostability and far-red emission.[1][9] The strategies outlined in this guide to enhance photostability are particularly important for these techniques, which often require high laser powers.

Q4: What is the difference between SiR-NHS Ester and other SiR derivatives like SiR-Halo and SiR-SNAP?

SiR-NHS Ester reacts with primary amines, making it a general labeling reagent for proteins.[3] SiR-Halo and SiR-SNAP are designed to specifically bind to HaloTag and SNAP-tag fusion proteins, respectively. This offers a higher degree of labeling specificity.

Experimental Protocols

Here are detailed protocols for common applications of SiR-NHS Ester.

Protocol 1: Labeling of Proteins with SiR-NHS Ester

This protocol provides a general procedure for conjugating SiR-NHS Ester to a purified protein.

Materials:

• Purified protein in an amine-free buffer (e.g., PBS, pH 7.4)

• SiR-NHS Ester

• Anhydrous DMSO

• Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3

• Desalting column (e.g., Sephadex G-25)

Procedure:

• Prepare the Protein Solution:

  • Ensure your protein is at a concentration of 1-10 mg/mL in an amine-free buffer.[8]

  • If necessary, perform a buffer exchange into the Reaction Buffer.

• Prepare the SiR-NHS Ester Solution:

  • Immediately before use, allow the vial of SiR-NHS Ester to equilibrate to room temperature.

  • Dissolve the SiR-NHS Ester in anhydrous DMSO to a concentration of 10 mM.

• Reaction:

  • Add a 5- to 20-fold molar excess of the dissolved SiR-NHS Ester to the protein solution.[8]

  • Gently mix the reaction.

• Incubation:

  • Incubate the reaction at room temperature for 30-60 minutes or at 4°C for 2-4 hours, protected from light.[8]

• Purification:

  • Separate the labeled protein from the unreacted dye using a desalting column equilibrated with your desired storage buffer (e.g., PBS).

Protocol 2: Live-Cell Imaging with an Anti-Fade Buffer

This protocol describes how to prepare and use a simple anti-fade imaging buffer for long-term live-cell imaging.

Materials:

• Live-cell imaging medium (e.g., phenol red-free DMEM)

• Glucose Oxidase

• Catalase

• Trolox (Vitamin E analog)

Procedure:

• Prepare the Anti-Fade Stock Solutions:

  • Glucose Oxidase: 100 mg/mL in PBS

  • Catalase: 20 mg/mL in PBS

  • Trolox: 100 mM in ethanol

• Prepare the Imaging Buffer:

  • To your live-cell imaging medium, add the following components immediately before imaging:

    • Glucose Oxidase to a final concentration of 0.5 mg/mL.

    • Catalase to a final concentration of 0.04 mg/mL.

    • Trolox to a final concentration of 1 mM.

• Imaging:

  • Replace the cell culture medium with the prepared anti-fade imaging buffer.

  • Proceed with your long-term imaging experiment, using the lowest possible laser power and exposure time.

Visualizations

Diagram 1: SiR-NHS Ester Labeling Workflow

Caption: Workflow for labeling proteins with SiR-NHS Ester.

Diagram 2: Mechanisms of Photobleaching and Photostabilization

Caption: Simplified Jablonski diagram illustrating photobleaching and stabilization mechanisms.

References

• Improving Brightness and Stability of Si-Rhodamine for Super-Resolution Imaging of Mitochondria in Living Cells. Analytical Chemistry. [Link]

• Rapid and Uniform NHS-Ester-Based Membrane Protein Labeling of Live Mammalian Cells. Current Protocols. [Link]

• Enhancing the photostability of red fluorescent proteins through FRET with Si-rhodamine for dynamic super-resolution fluorescence imaging. Chemical Science. [Link]

• Bleaching‐Resistant Super‐Resolution Fluorescence Microscopy. Advanced Materials. [Link]

• Improving Brightness and Stability of Si-Rhodamine for Super-Resolution Imaging of Mitochondria in Living Cells. PubMed. [Link]

• Enhancing the photostability of red fluorescent proteins through FRET with Si-rhodamine for dynamic super-resolution fluorescence imaging. RSC Publishing. [Link]

• Optimization and functionalization of red-shifted rhodamine dyes. bioRxiv. [Link]

• Thioether editing generally increases the photostability of rhodamine dyes on self-labeling tags. PNAS. [Link]

• Stable Super-Resolution Imaging of Cell Membrane Nanoscale Subcompartment Dynamics with a Buffering Cyanine Dye. Analytical Chemistry. [Link]

• SiR-NHS Ester - Cytoskeleton, Inc. Cytoskeleton, Inc.[Link]

• Improved Dye Survival in Expansion Microscopy through Stabilizer‐Conjugated Linkers. Chemistry – A European Journal. [Link]

• Fluorescent dyes and probes for super-resolution microscopy of microtubules and tracheoles in living cells and tissues. Chemical Science. [Link]

• Blue-conversion of organic dyes produces artifacts in multicolor fluorescence imaging. Chemical Science. [Link]

• Self-healing dyes for super-resolution microscopy. bioRxiv. [Link]

• Two new, near-infrared, fluorescent probes as potential tools for imaging bone repair. ResearchGate. [Link]

• SiR-NHS ester - Spirochrome. Spirochrome. [Link]

• Photobleaching and Its Kinetics of Fluorescein Dyes in PVA Polymer Matrices: A Review. Austin Journal of Analytical and Pharmaceutical Chemistry. [Link]

• Optimization of N-hydroxysuccinimide ester coupling with aminoallyl-modified RNA for fluorescent labeling. Kunststoffe im Automobilbau. [Link]

• A Bright, Photostable, and Far-Red Dye That Enables Multicolor, Time-Lapse, and Super-Resolution Imaging of Acidic Organelles. ACS Central Science. [Link]

• Product information: SiR-NHS (SC003). Spirochrome. [Link]

• Photobleaching. Wikipedia. [Link]

• Bleaching-Resistant Super-Resolution Fluorescence Microscopy. Wiley Online Library. [Link]

• High Performance Near-Infrared Fluorescent Secondary Antibodies for Immunofluorescence. Bioconjugate Chemistry. [Link]

• Improved Dye Survival in Expansion Microscopy through Stabilizer-Conjugated Linkers. PubMed. [Link]

• High-Content Super-Resolution Imaging of Live Cell by uPAINT. Radiology Key. [Link]

• Super-Photostable Organic Dye for Long-Term Live-cell Single Protein Imaging. Research Square. [Link]

• Self-healing dyes for super-resolution fluorescence microscopy. ResearchGate. [Link]

• Scenario-Driven Best Practices for Cy3 NHS Ester (Non-Sul...). Online Inhibitor. [Link]

• Protocol: NHS Ester Labeling of Amino-Biomolecules. Interchim. [Link]

• NHS ester protocol for labeling proteins. Abberior Instruments. [Link]

• Near-infrared fluorescence imaging platform for quantifying in vivo nanoparticle diffusion from drug loaded implants. PMC. [Link]

• Live Cell Imaging of the Actin Cytoskeleton Using the Fluorescent Probe SiR-Actin and CELLAVISTA®. SYNENTEC GmbH. [Link]

• A non-toxic, user-friendly buffer that enhances green fluorophore performance in conventional and super-resolution imaging. bioRxiv. [Link]

• Photobleaching of organic fluorophores: quantitative characterization, mechanisms, protection. OA Monitor Ireland. [Link]

• Rapid and Uniform NHS-Ester-Based Membrane Protein Labeling of Live Mammalian Cells. ResearchGate. [Link]

• Molecular prosthetics for long-term functional imaging with fluorescent reporters. ChemRxiv. [Link]

• Super-photostable organic dye for long-term live-cell single-protein imaging. PubMed. [Link]

• A photostable cationic fluorophore for long-term bioimaging. RSC Publishing. [Link]

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• 1. cytoskeleton.com [cytoskeleton.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. SiR-NHS [spirochrome.com]
• 4. Photobleaching - Wikipedia [en.wikipedia.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Self-healing dyes for super-resolution microscopy | bioRxiv [biorxiv.org]
• 7. pnas.org [pnas.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. spirochrome.com [spirochrome.com]
• 10. benchchem.com [benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. lumiprobe.com [lumiprobe.com]
• 13. interchim.fr [interchim.fr]
• 14. goldbio.com [goldbio.com]
• 15. biotium.com [biotium.com]

Reference Data & Comparative Studies

How to validate successful conjugation of SiR-NHS Ester to a protein

Silicon Rhodamine (SiR) is a highly photostable, fluorogenic dye with excitation and emission spectra in the far-red/near-infrared range (Abs: ~652 nm, Em: ~674 nm)[1]. This spectral profile minimizes cellular autofluorescence and phototoxicity, making SiR an elite choice for live-cell imaging and advanced microscopy (e.g., STED, SIM)[1].

N-hydroxysuccinimide (NHS) ester chemistry is the gold standard for covalently attaching these fluorophores to proteins[2]. However, a successful conjugation reaction is only as reliable as the methods used to validate it. Unreacted dye, protein aggregation, or suboptimal Degree of Labeling (DOL) can severely compromise downstream experimental integrity[3].

This guide objectively compares the four primary analytical methods used to validate SiR-NHS ester conjugation, providing the causality behind each protocol and establishing a self-validating workflow for drug development professionals and application scientists.

Comparison of Conjugation Validation Methods

No single analytical technique provides a complete picture of a bioconjugate. The table below summarizes the quantitative and qualitative outputs of the industry-standard validation methods.

Validation Method	Primary Output	Sensitivity / Resolution	Throughput	Advantages	Limitations
UV-Vis Spectroscopy	Degree of Labeling (DOL)	Low (Requires >0.1 mg/mL)	High	Fast, non-destructive, standard laboratory equipment.	Susceptible to interference if free dye is not fully removed.
SDS-PAGE (Fluorescence)	Covalent Linkage Confirmation	High	Medium	Differentiates covalently bound dye from non-covalent free dye.	Semi-quantitative; requires specialized fluorescence scanner.
LC-MS (ESI-TOF)	Exact Stoichiometry & Mass	Very High	Low	Absolute confirmation of exact dye count and distribution (+1, +2, etc.).	Requires pure, MS-compatible sample without salts.
SEC-HPLC	Aggregation & Free Dye Profiling	Medium	Medium	Identifies protein aggregates and precisely quantifies residual free dye.	Requires specialized HPLC setup and column optimization.

Conjugation and Validation Workflow

The following logic tree dictates the standard operating procedure from the initial reaction through orthogonal validation.

Figure 1: Workflow for SiR-NHS ester protein conjugation and multi-modal validation strategy.

Step-by-Step Methodologies & Causal Logic

To ensure scientific integrity, every protocol below is designed as a self-validating system —incorporating internal controls that immediately flag experimental failures.

Phase A: The Conjugation & Purification (Prerequisite)

Causality: NHS esters react exclusively with unprotonated primary amines (such as the N-terminus or lysine side chains)[4]. Because lysine has a pKa of ~10.5, physiological pH (7.4) leaves the vast majority of amines protonated and unreactive. Raising the pH to 8.3–8.5 increases the fraction of reactive amines, driving the conjugation forward[4]. However, exceeding pH 8.5 drastically accelerates the competing hydrolysis of the NHS ester into a non-reactive carboxylate, killing the reaction yield[2].

• Buffer Exchange: Dialyze or desalt the target protein into Conjugation Buffer (0.1 M Sodium Bicarbonate or PBS adjusted to pH 8.3–8.5)[2][4]. Do not use amine-containing buffers like Tris.

• Reaction: Add a 5- to 10-fold molar excess of SiR-NHS (reconstituted in anhydrous DMSO) to the protein[2]. Incubate for 1 hour at room temperature in the dark.

• Purification: Pass the reaction mixture through a size-exclusion desalting column (e.g., PD-10) equilibrated with PBS (pH 7.4) to remove unreacted dye and quench the reaction[2].

  • Self-Validation Check: You should visually observe a fast-moving blue/cyan band (the labeled protein) separating cleanly from a slower-moving band (the free dye) on the column matrix.

Phase B: Validation via UV-Vis Spectroscopy (DOL Calculation)

Causality: UV-Vis provides a rapid bulk measurement of the dye-to-protein ratio[3]. SiR has a strong absorbance peak at ~652 nm[1][5], which does not heavily overlap with the protein’s aromatic residue absorbance at 280 nm. However, SiR does have some absorbance at 280 nm, requiring a Correction Factor (CF) to prevent overestimating the protein concentration.

• Blanking: Blank the spectrophotometer using the exact flow-through buffer from your desalting column.

• Measurement: Measure the absorbance of the purified conjugate at 280 nm ( A280​ ) and 652 nm ( A652​ ).

• Calculation: Use the following formulas:

  • Protein Concentration (M) = ϵprotein​A280​−(A652​×CF)​

  • Dye Concentration (M) = ϵdye​A652​​

  • Degree of Labeling (DOL) = ProteinConcentrationDyeConcentration​

  • (Note: The extinction coefficient ( ϵdye​ ) for SiR is typically ~100,000 M⁻¹cm⁻¹[5]. Consult your specific vendor for the exact 280 nm Correction Factor).

• Self-Validation Check: A successful reaction typically yields a DOL between 1.0 and 3.0[3]. A DOL > 4.0 often indicates protein precipitation or fluorescence quenching, while a DOL < 0.5 indicates a failed reaction (likely due to hydrolyzed NHS ester or incorrect pH).

Phase C: Validation via SDS-PAGE Fluorescence Imaging

Causality: UV-Vis cannot distinguish between dye that is covalently attached to the protein and free dye that is simply co-eluting or non-covalently aggregated. Denaturing SDS-PAGE forces the protein and any non-covalent dye apart.

• Sample Prep: Prepare 1-2 µg of the SiR-conjugate, an unlabeled protein control, and a free SiR-NHS dye control in standard Laemmli buffer. Do not boil the samples excessively, as extreme heat can sometimes cleave fluorophores.

• Electrophoresis: Run the gel at 120V until the dye front reaches the bottom.

• Fluorescence Imaging: Before applying any colorimetric stains, image the gel on a fluorescence scanner using the Cy5/Far-Red channel (Excitation ~630-650 nm, Emission ~670-690 nm).

• Total Protein Overlay: Stain the gel with Coomassie Brilliant Blue and image under white light.

• Self-Validation Check: Overlay the two images. The fluorescent signal must perfectly co-localize with the Coomassie-stained protein band. If a heavy fluorescent band appears at the very bottom of the gel (the dye front) in your conjugate lane, your purification failed, and the sample is contaminated with free dye.

Phase D: Validation via LC-MS (ESI-TOF)

Causality: While SDS-PAGE confirms covalent linkage, it is only semi-quantitative. LC-MS (Intact Mass Analysis) provides the exact stoichiometry by measuring the mass shift of the intact protein.

• Desalting: Buffer exchange the conjugate into an MS-compatible volatile buffer (e.g., 50 mM Ammonium Acetate) to remove sodium/potassium adducts that suppress ionization.

• Analysis: Inject the unlabeled protein (Control) followed by the SiR-conjugate into an ESI-TOF mass spectrometer.

• Self-Validation Check: Deconvolute the mass envelope. You should observe a primary peak shifted by the exact mass of the SiR label (minus the NHS leaving group, which is lost during amide bond formation) multiplied by the integer number of labels (e.g., +1 SiR, +2 SiR).

References

• Cytoskeleton, Inc. "SiR-NHS Ester". Cytoskeleton Products. [Link]

• Werther, P., et al. "ProDOL: a general method to determine the degree of labeling for staining optimization and molecular counting". Nature Communications (PMC).[Link]

• Toth, A., et al. "Silicon-Rhodamine Functionalized Evocalcet Probes Potently and Selectively Label Calcium Sensing Receptors In Vitro, In Vivo, and Ex Vivo". ACS Pharmacology & Translational Science.[Link]

Sources

• 1. cytoskeleton.com [cytoskeleton.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. lumiprobe.com [lumiprobe.com]
• 5. pubs.acs.org [pubs.acs.org]

Validating SiR-NHS Ester Protein Labeling via SDS-PAGE: A Comparative Technical Guide

Target Audience: Researchers, scientists, and drug development professionals Content Focus: Mechanistic causality, comparative benchmarking, and self-validating experimental workflows.

Executive Summary & Mechanistic Principles

In the development of antibody-drug conjugates (ADCs), target-binding assays, and super-resolution microscopy, the precise covalent labeling of proteins with synthetic fluorophores is a critical quality attribute. Silicon Rhodamine (SiR) has emerged as a premier far-red/near-infrared fluorophore due to its exceptional photostability, cell permeability, and inherent fluorogenicity 1.

When conjugating SiR to a protein using N-hydroxysuccinimide (NHS) ester chemistry, the NHS ester reacts with deprotonated primary amines (such as lysine side chains or the N-terminus) to form a stable, irreversible amide bond 2. However, simply measuring the Degree of Labeling (DOL) via UV-Vis spectrophotometry is insufficient. Spectrophotometry cannot distinguish between covalently bound dye and non-covalently aggregated free dye trapped in the protein's hydrophobic pockets.

The Causality of SDS-PAGE Validation: To establish a self-validating system, Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE) is the gold standard. By boiling the sample in SDS, the protein is fully denatured, disrupting all non-covalent interactions. During electrophoresis, the unreacted free dye (~1 kDa) migrates rapidly to the dye front, while the covalently conjugated dye co-migrates exclusively with the target protein band. In-gel fluorescence imaging prior to Coomassie staining provides definitive, visual proof of covalent linkage 3.

Fluorogenic mechanism of Silicon Rhodamine transitioning from a closed to an open state.

Comparative Landscape: SiR vs. Alexa Fluor 647 vs. Cy5

When selecting a far-red NHS ester for protein labeling, researchers typically evaluate SiR against legacy cyanine dyes like Cy5 and Alexa Fluor 647 (AF647). While AF647 is exceptionally bright, its reliance on specialized thiol-containing buffers to induce stochastic blinking makes it incompatible with emerging techniques like Expansion Microscopy (ExM) 4.

SiR circumvents this through a dynamic equilibrium between a closed (non-fluorescent) spirolactone and an open (fluorescent) zwitterion. This provides a "wash-free" fluorogenic advantage and spontaneous blinking at physiological pH.

Table 1: Photophysical and Application Comparison

Feature / Property	SiR-NHS Ester	Alexa Fluor 647 NHS	Cy5 NHS Ester
Excitation / Emission	652 nm / 674 nm	650 nm / 665 nm	646 nm / 662 nm
Fluorogenic (Wash-Free)	Yes (Spirolactone switch)	No (Always ON)	No (Always ON)
Photostability	Excellent	High	Moderate (Bleaches)
SMLM Blinking Mechanism	Spontaneous (Physiological pH)	Requires Thiol Additives	Requires Thiol Additives
In-Gel SDS-PAGE Background	Very Low (Unreacted dye is dark)	High (Requires strict washing)	High

The Self-Validating Protocol: Conjugation & SDS-PAGE

To ensure rigorous scientific integrity, the following protocol integrates causality at every step. A successful labeling experiment must include an unlabeled protein control to establish baseline autofluorescence.

Workflow for SiR-NHS ester protein conjugation and subsequent SDS-PAGE validation.

Step-by-Step Methodology

Step 1: Buffer Exchange (Crucial Pre-requisite)

• Action: Dialyze or use a spin column to exchange the target protein into 0.1 M Sodium Bicarbonate buffer (pH 8.3).

• Mechanistic Rationale: NHS esters react with unprotonated primary amines. At pH 8.3, a significant fraction of lysine side-chains ( ≈ pKa 10.5) and N-termini ( ≈ pKa 8.0) are deprotonated and nucleophilic. Warning: Buffers containing primary amines (e.g., Tris or Glycine) will competitively consume the NHS ester, resulting in zero protein labeling.

Step 2: Conjugation Reaction

• Action: Reconstitute SiR-NHS ester in anhydrous DMSO. Add a 5-to-10 molar excess of the dye to the protein solution. Incubate for 1-2 hours at room temperature in the dark.

• Mechanistic Rationale: Anhydrous DMSO prevents premature hydrolysis of the NHS ester by ambient water. The molar excess drives the bimolecular reaction kinetics to achieve an optimal DOL of 1.5 - 3.0 dyes per protein.

Step 3: Quenching and Purification

• Action: Add 1M Tris-HCl (pH 8.0) to a final concentration of 50 mM for 15 minutes to quench unreacted dye. Purify the conjugate using a size-exclusion desalting column (e.g., NAP-5).

• Mechanistic Rationale: Tris contains a primary amine that rapidly neutralizes residual active esters, preventing off-target cross-linking. Size exclusion physically separates the massive protein conjugate (>50 kDa) from the small quenched dye molecules (<1 kDa).

Step 4: SDS-PAGE Validation

• Action: Mix the purified conjugate (and an unlabeled control) with SDS loading buffer. Boil at 95°C for 5 minutes. Run on a 4-20% polyacrylamide gel.

• Mechanistic Rationale: Boiling in SDS denatures the protein and strips away any non-covalently bound dye trapped in hydrophobic cores.

Step 5: In-Gel Fluorescence Imaging

• Action: Before any Coomassie staining, image the gel on a fluorescence scanner using the Cy5 channel (Excitation ~635-650 nm).

• Mechanistic Rationale: Coomassie Brilliant Blue heavily absorbs in the far-red spectrum and will quench the SiR fluorescence. Imaging first ensures high signal-to-noise. A successful conjugation will show a bright fluorescent band at the exact molecular weight of the target protein, with minimal signal at the dye front.

Experimental Data: Performance Benchmarks

The following table summarizes representative experimental validation data comparing SiR-NHS against AF647 and Cy5 when labeling a standard 150 kDa IgG antibody, validated via SDS-PAGE and downstream imaging.

Table 2: Conjugation Efficiency and Signal Validation Data

Metric	SiR-NHS Ester	Alexa Fluor 647 NHS	Cy5 NHS Ester
Optimal Molar Excess (Dye:Protein)	10:1	5:1	10:1
Typical Degree of Labeling (DOL)	2.1	2.8	2.4
In-Gel Signal-to-Noise Ratio (SNR)	> 45:1 (Fluorogenic)	15:1 (High background)	12:1
Free Dye Retention (SDS-PAGE Dye Front)	Minimal	Moderate	Moderate
Fluorescence Retention Post-Expansion (ExM)	> 85%	< 10% (Degraded)	< 15% (Degraded)

Data Interpretation: While AF647 achieves a slightly higher absolute DOL due to its high hydrophilicity, SiR-NHS provides a vastly superior In-Gel SNR. Because unreacted SiR defaults to its dark spirolactone state in the aqueous gel matrix, background noise is virtually eliminated. Furthermore, SiR survives the harsh free-radical polymerization conditions of Expansion Microscopy (ExM), whereas cyanine-based dyes (AF647/Cy5) are irreversibly degraded 4.

References

• A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins.Nature Chemistry (2013). Lukinavicius, G., et al.
• SiR-NHS ester Product Specific
• Single-Molecule Localization Expansion Nanoscopy via Spontaneously Blinking Fluorophores.
• Modification of anti-GAPDH antibody and Representative SDS-PAGE of SiR-labelled conjugates.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. SiR-NHS [spirochrome.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Spectrophotometric Quantification of SiR-NHS Ester Labeling: A Comparative Guide and Protocol

Introduction and Rationale

In the rapidly advancing fields of super-resolution microscopy (SRM) and live-cell imaging, the selection of an optimal fluorophore is as critical as the optical hardware itself[1]. Silicon Rhodamine (SiR) has emerged as a premier far-red dye, characterized by exceptional photostability, high quantum yield, and minimal cytotoxicity[1]. When functionalized as an N-hydroxysuccinimide (NHS) ester, SiR facilitates the covalent labeling of primary amines (typically lysine residues) on proteins and antibodies[2].

This guide provides an objective comparison of SiR-NHS ester against traditional alternatives, elucidates its unique fluorogenic chemistry, and details a self-validating spectrophotometric protocol for precisely quantifying the Degree of Labeling (DOL)[3].

Comparative Analysis: SiR vs. Traditional Far-Red Dyes

While Alexa Fluor 647 and Cy5 are standard far-red choices for stochastic optical reconstruction microscopy (STORM) and general immunofluorescence[4], SiR offers distinct mechanistic advantages for specific applications, particularly in live-cell stimulated emission depletion (STED) microscopy[1].

Table 1: Performance Comparison of Far-Red NHS Ester Dyes

Feature	SiR-NHS Ester	Alexa Fluor 647 NHS Ester	Cy5 NHS Ester
Absorption / Emission	~652 nm / 674 nm	~650 nm / 665 nm	~646 nm / 662 nm
Extinction Coefficient ( ϵ )	~100,000 M⁻¹cm⁻¹	~270,000 M⁻¹cm⁻¹	~250,000 M⁻¹cm⁻¹
Fluorogenic Property	Yes (Spirolactone equilibrium)	No	No
Cell Permeability	High (Excellent for live-cell)	Poor (Requires permeabilization)	Poor
Photostability	Exceptional (STED compatible)	High (STORM compatible)	Moderate (Prone to bleaching)
Net Charge (pH 7.4)	Zwitterionic / Neutral	Highly Negative (Sulfonated)	Negative

Causality Insight: Why is SiR vastly superior for live-cell imaging? Traditional cyanine dyes like Alexa Fluor 647 are heavily sulfonated (negatively charged) to prevent hydrophobic aggregation, rendering them highly water-soluble but entirely cell-impermeable without physical disruption[4]. SiR, conversely, is zwitterionic and highly cell-permeable[1]. Furthermore, SiR's utility is driven by a unique structural mechanism that actively suppresses background noise.

The Chemistry: Fluorogenic Mechanism

Unlike constitutively fluorescent cyanine dyes, SiR exists in a dynamic environmental equilibrium[1]. In aqueous solutions, it predominantly adopts a closed, lipophilic spirolactone form that is non-fluorescent. Upon conjugation to a protein or entering a hydrophobic cellular environment, the molecule undergoes a structural shift into an open, highly fluorescent zwitterion[1].

Fig 1. Environmental equilibrium of Silicon Rhodamine between non-fluorescent and fluorescent states.

Causality Insight: This fluorogenic "turn-on" mechanism drastically reduces background noise in live-cell imaging, often eliminating the need for the stringent, artifact-inducing wash steps that are mandatory with Alexa Fluor 647 or Cy5[1].

Experimental Workflow: SiR-NHS Ester Labeling

A successful conjugation relies on controlling competing chemical reactions: maximizing the nucleophilic attack of the primary amine while minimizing the spontaneous hydrolysis of the NHS ester[5].

Fig 2. Step-by-step workflow for NHS ester protein conjugation and downstream quantification.

Step-by-Step Protocol

• Protein Preparation (Buffer Exchange) :

  • Action : Dissolve or exchange the target protein into 0.1 M Sodium Bicarbonate (NaHCO₃) buffer, pH 8.3–8.5[5].

  • Causality : Primary amines (lysine side chains) have a pKa of ~10.5. At physiological pH (7.4), they are protonated (-NH₃⁺) and non-nucleophilic[5]. Elevating the pH to 8.3–8.5 deprotonates a sufficient fraction to -NH₂, allowing nucleophilic acyl substitution to proceed. Avoid pH > 8.5, as this exponentially accelerates NHS ester hydrolysis[5]. Ensure the buffer is entirely free of amine-containing compounds (e.g., Tris, BSA, sodium azide), which will competitively consume the dye[2].

• Dye Activation :

  • Action : Reconstitute the SiR-NHS ester in high-quality, anhydrous DMSO or DMF[5].

  • Causality : NHS esters are highly moisture-sensitive. Trace water induces rapid hydrolysis, converting the reactive ester into an inert carboxylic acid[5].

• Conjugation Reaction :

  • Action : Add a 5 to 10-fold molar excess of SiR-NHS ester to the protein solution (optimal protein concentration: 1–10 mg/mL)[5]. Incubate for 1–2 hours at room temperature or overnight at 4°C, protected from light[5].

  • Causality : The molar excess compensates for the inevitable partial hydrolysis of the dye in the aqueous reaction buffer, ensuring sufficient labeling[5].

• Purification :

  • Action : Isolate the labeled protein using size-exclusion chromatography (e.g., Sephadex G-25, PD-10, or NAP-5 columns) equilibrated with PBS[3].

  • Causality : Size exclusion efficiently separates the large protein-dye conjugate from the small, unreacted free dye (<1 kDa)[5].

Spectrophotometric Quantification (Degree of Labeling)

The Degree of Labeling (DOL) represents the average number of dye molecules conjugated per protein molecule[2]. This calculation is a self-validating system: a DOL of 1–3 is optimal for antibodies[2]. A DOL < 1 indicates reaction failure, while a DOL > 5 risks hydrophobic precipitation, steric hindrance of the binding site, and fluorescence quenching due to dye stacking.

Mathematical Framework

Using a UV-Vis spectrophotometer (e.g., NanoDrop), measure the absorbance of the purified conjugate at 280 nm ( A280​ ) and at the dye's maximum absorbance, 652 nm ( Amax​ )[3].

Step 1: Correct the Protein Absorbance Because SiR absorbs slightly at 280 nm, the raw A280​ value overestimates the protein concentration. Apply the correction factor ( CF280​ ), which is 0.147 for SiR[6]:

Aprotein​=A280​−(Amax​×0.147) [3]

Step 2: Calculate Protein Concentration =ϵprotein1%​Aprotein​​

(Note: For standard IgG antibodies, an absorbance of 1.4 at 280 nm equals 1 mg/mL[3])

Step 3: Calculate the Degree of Labeling (DOL) DOL=[Protein]×ϵdye​Amax​×MWprotein​​ [3]

• MWprotein​ : Molecular weight of the protein (e.g., ~150,000 Da for IgG).

• ϵdye​ : Molar extinction coefficient of SiR (~100,000 M⁻¹cm⁻¹)[3].

Troubleshooting & Quality Control

• Low DOL (< 1.0): Verify that the labeling buffer pH is exactly 8.3–8.5. Confirm the absence of Tris or glycine in the buffer[2]. Ensure the DMSO/DMF used to reconstitute the dye is strictly anhydrous[5].

• High DOL (> 5.0) or Protein Precipitation: The hydrophobic nature of SiR can cause over-labeled proteins to crash out of solution. Reduce the molar excess of the dye in the conjugation step or decrease the reaction time[5].

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. biotium.com [biotium.com]
• 3. epubs.stfc.ac.uk [epubs.stfc.ac.uk]
• 4. Single-Molecule Super-Resolution Imaging | Nikon’s MicroscopyU [microscopyu.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. SiR-alkyne [spirochrome.com]

SiR-NHS Ester vs. Alexa Fluor NHS Esters: A Comparative Guide for Advanced Protein Labeling

An In-Depth Technical Guide for Researchers

For researchers, scientists, and drug development professionals, the covalent labeling of proteins with fluorescent probes is a cornerstone technique. The choice of fluorophore can profoundly impact the quality, reliability, and even the feasibility of an experiment. N-hydroxysuccinimide (NHS) esters are among the most common and effective amine-reactive chemistries for this purpose, forming stable amide bonds with primary amines on proteins, such as the side chain of lysine residues and the N-terminus.[1][2]

This guide provides an in-depth, data-driven comparison of two premier classes of NHS ester dyes: the far-red, cell-permeable Silicon-Rhodamine (SiR) and the renowned, versatile Alexa Fluor family. Moving beyond a simple cataloging of features, we will explore the causality behind experimental choices, empowering you to select the optimal tool for your specific application, from standard immunofluorescence to advanced live-cell super-resolution microscopy.

The Foundation: Understanding NHS Ester Chemistry

The core of this labeling strategy is the reaction between the NHS ester and an unprotonated primary amine (-NH2) on the target protein.[3] This nucleophilic acyl substitution reaction results in a stable amide bond and the release of N-hydroxysuccinimide.[3][4]

The efficiency of this reaction is a delicate balance, primarily governed by pH. An optimal pH range of 8.3-8.5 is recommended.[5][6] Below this range, primary amines are increasingly protonated (-NH3+), rendering them non-nucleophilic and halting the reaction.[3] Above this range, the competing reaction—hydrolysis of the NHS ester by water—accelerates dramatically, reducing the amount of reactive dye available for conjugation.[3][7]

Caption: Mechanism of NHS ester reaction with a primary amine.

Head-to-Head Comparison: SiR vs. Alexa Fluor

The choice between SiR and Alexa Fluor dyes hinges on the specific demands of the experiment, particularly the need for live-cell imaging and the desired spectral window.

Alexa Fluor Dyes: This family of fluorophores is the industry benchmark for many applications, celebrated for their exceptional brightness and photostability across the spectrum.[8][9] Their conjugates consistently exhibit more intense and stable fluorescence than those of many other dyes, including Cy dyes.[8][10] They are also water-soluble and their fluorescence is largely insensitive to pH over a broad range (pH 4-10).[8][11]

SiR (Silicon-Rhodamine) Dyes: SiR is a fluorophore that occupies a unique and powerful niche. As a far-red dye, its excitation and emission properties (typically ~650 nm excitation / ~670 nm emission) minimize phototoxicity and cellular autofluorescence, which are common issues in the blue-green spectral range.[12] The defining characteristic of SiR is its cell permeability and fluorogenic nature. It is often used in live-cell imaging, where it can be coupled to specific ligands or antibodies to visualize targets within living cells without the need for genetic encoding.

Quantitative Data Summary

The following tables provide a direct comparison of key quantitative data to guide your selection process. For this comparison, we focus on Alexa Fluor 647, the spectral counterpart to SiR.

Table 1: Spectroscopic Properties

Property	SiR	Alexa Fluor 647	Rationale & Implications
Excitation Max (nm)	~652[12]	~650[10]	Both are optimally excited by the common 633/640 nm laser lines, making them compatible with most confocal microscopes.
Emission Max (nm)	~674[12]	~665[10]	The far-red emission minimizes spectral overlap with green (e.g., GFP) and red (e.g., mCherry) fluorophores, ideal for multiplexing.
Extinction Coefficient (cm⁻¹M⁻¹)	100,000[12]	239,000[10]	Advantage: Alexa Fluor 647. A higher extinction coefficient means more efficient light absorption, contributing to a brighter signal.
Brightness	Bright	Exceptionally Bright[8][9]	Advantage: Alexa Fluor 647. Brighter dyes improve the signal-to-noise ratio, allowing for lower labeling densities or detection of low-abundance targets.[13][14]
pH Sensitivity	Low	Insensitive (pH 4-10)[8][11]	Advantage: Alexa Fluor 647. Consistent fluorescence across various cellular compartments with different pH values is crucial for reliable quantification.

Table 2: Performance in Key Applications

Feature	SiR-NHS Ester	Alexa Fluor NHS Esters	Field-Proven Insights
Photostability	Good	Excellent[8][15][16]	Advantage: Alexa Fluor. Alexa Fluor dyes are renowned for their resistance to photobleaching, enabling longer imaging sessions and time-lapse experiments.[8]
Live-Cell Permeability	Excellent	Generally Poor (Sulfonated forms)	Advantage: SiR. SiR's structure allows it to readily cross the plasma membrane of living cells, a critical feature for intracellular live imaging. Most Alexa Fluor dyes are sulfonated for water solubility, which prevents passive diffusion across cell membranes.[17]
Suitability for Fixed Cells	Good	Excellent	Advantage: Alexa Fluor. In fixed and permeabilized cells, where membrane integrity is not a concern, the superior brightness and photostability of Alexa Fluor dyes often make them the preferred choice.
Signal-to-Noise Ratio (SNR)	High (in live cells)	High (in fixed cells)	SiR's low background in live cells leads to excellent SNR. Alexa Fluor's sheer brightness provides a high SNR in fixed-cell applications where background can be more effectively washed away.[13]
Super-Resolution (STED/SIM)	Excellent	Excellent (e.g., AF647)	Both dyes are workhorses for super-resolution microscopy due to their far-red emission and photophysical properties. The choice depends on whether the experiment is in live or fixed cells.

Experimental Protocols & Workflow

A successful labeling experiment relies on a meticulously executed protocol. The following is a comprehensive, self-validating methodology applicable to both SiR and Alexa Fluor NHS esters.

Mandatory Visualization: General Protein Labeling Workflow

Caption: A typical workflow for protein labeling with NHS esters.

Detailed Step-by-Step Methodology

1. Preparation of Protein Solution (Trustworthiness Pillar: Purity is Paramount)

• Rationale: The buffer must be free of primary amines (e.g., Tris, glycine) as they will compete with the target protein for reaction with the NHS ester, drastically reducing labeling efficiency.[3][18]

• Protocol:

  • Exchange the protein into an amine-free buffer, such as 0.1 M sodium bicarbonate or phosphate-buffered saline (PBS), with the pH adjusted to 8.3.[1][6]

  • Adjust the protein concentration to 2-10 mg/mL. Higher protein concentrations improve labeling efficiency.[1][19]

  • Ensure the protein solution is free of preservatives like sodium azide, which can interfere with some downstream applications, although it does not affect the labeling reaction itself.[1]

2. Preparation of Dye Stock Solution (Expertise Pillar: Anhydrous Conditions are Critical)

• Rationale: NHS esters are susceptible to hydrolysis. Using anhydrous (water-free) DMSO or DMF is crucial to preserve the reactivity of the dye.[8][20]

• Protocol:

  • Allow the vial of NHS ester to equilibrate to room temperature before opening to prevent water condensation.[20]

  • Reconstitute the NHS ester in anhydrous DMSO or high-quality DMF to a stock concentration of 10 mM.[5][21]

  • This stock solution should be used immediately. If storage is necessary, aliquot and store at -20°C, protected from light and moisture.[6]

3. The Labeling Reaction (Expertise Pillar: Molar Ratio Dictates Outcome)

• Rationale: The molar ratio of dye to protein determines the final degree of labeling (DOL). A common starting point is a 10- to 20-fold molar excess of dye.[3] This ratio may need optimization depending on the number of available lysines on your protein and the desired DOL. Over-labeling can sometimes lead to protein aggregation or loss of function.[18][20]

• Protocol:

  • Slowly add the calculated volume of the dye stock solution to the protein solution while gently stirring or vortexing.

  • Incubate the reaction for 1 hour at room temperature or 2 hours at 4°C, protected from light.[18]

4. Purification of the Conjugate (Trustworthiness Pillar: Removing Free Dye is Essential)

• Rationale: It is critical to remove all unreacted, hydrolyzed dye from the labeled protein. Free dye will result in high background fluorescence and inaccurate determination of protein concentration and DOL. Size-exclusion chromatography (e.g., a desalting column like Sephadex G-25) is the most common and effective method.[3][21]

• Protocol:

  • Equilibrate a desalting column with an appropriate buffer (e.g., PBS pH 7.4).

  • Apply the reaction mixture to the column.

  • Elute the conjugate with the equilibration buffer. The labeled protein, being larger, will elute first, while the smaller, unreacted dye molecules are retained and elute later.

5. Characterization (Optional but Highly Recommended)

• Rationale: Determining the Degree of Labeling (DOL)—the average number of dye molecules per protein molecule—is crucial for reproducible experiments.

• Method: Measure the absorbance of the purified conjugate at 280 nm (for the protein) and at the absorption maximum of the dye (e.g., ~650 nm for SiR and Alexa Fluor 647). The DOL can then be calculated using the Beer-Lambert law with appropriate correction factors.

Authoritative Grounding: Making an Informed Decision

Caption: Decision guide for choosing between SiR and Alexa Fluor.

• For Live-Cell Intracellular Labeling: SiR-NHS Ester is the superior choice. Its ability to cross cell membranes obviates the need for microinjection or other disruptive delivery methods. Its far-red properties are also ideal for minimizing phototoxicity in living specimens.

• For Fixed-Cell Imaging (Immunofluorescence, IHC): Alexa Fluor NHS Esters are generally recommended. In fixed and permeabilized samples, cell permeability is not a concern. Therefore, you can capitalize on the exceptional brightness, photostability, and extensive color palette of the Alexa Fluor family to achieve the highest quality images.[8][9] Alexa Fluor 647 is an outstanding choice for the far-red channel in these applications.[11]

• For High-Background Samples or Low-Abundance Targets: The brightness of Alexa Fluor dyes provides a crucial advantage in overcoming autofluorescence and detecting faint signals.[22]

• For Long-Term Time-Lapse or Super-Resolution Imaging: Photostability is paramount. While both are good, Alexa Fluor dyes often show greater resistance to photobleaching, making them more robust for experiments requiring intense or prolonged illumination.[8][23]

By understanding the fundamental chemistry and the distinct performance characteristics of these powerful fluorophores, you can confidently select the optimal reagent, design a robust experimental plan, and generate clear, reliable, and high-impact data.

References

• Glen Report 32-26: Technical Brief - NHS Ester Amine Reaction for Oligonucleotide Labeling. Glen Research. [Link]

• Getting Started Guide - Protein labeling with Alexa FluorTM NHS ester. Fluidic Sciences. [Link]

• Rapid and Uniform NHS-Ester-Based Membrane Protein Labeling of Live Mammalian Cells. Current Protocols. [Link]

• NHS ester protocol for labeling proteins. Abberior Instruments. [Link]

• Glen Report 33-13: Application Note – Protein Labeling with NHS Esters. Glen Research. [Link]

• SiR-NHS ester. Spirochrome. [Link]

• Site-specific Protein Labeling with NHS-Esters and the Analysis of Ubiquitin Ligase Mechanisms. PMC. [Link]

• Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody. PMC. [Link]

• Fluorescent Labeling with Alexa Fluor 647. LifeTein Peptide Blog. [Link]

• A FEASIBLE APPROACH TO EVALUATE THE RELATIVE REACTIVITY OF NHS-ESTER ACTIVATED GROUP WITH PRIMARY AMINE-DERIVATIZED DNA ANALOGUE AND NON-DERIVATIZED IMPURITY. PMC. [Link]

• N-terminal protein labeling with N-hydroxysuccinimide esters and microscale thermophoresis measurements of protein-protein interactions using labeled protein. PMC. [Link]

• Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody. Cell Journal (Yakhteh). [Link]

• Practical Considerations for Spectral Imaging. ZEISS Microscopy Online Campus. [Link]

• Differential labelling of human sub-cellular compartments with fluorescent dye esters and expansion microscopy. bioRxiv. [Link]

• Comparison of the fl uorescence of FITC- and Alexa Fluor 568- conjugated ANM using ICC staining of bovine sertoli cells. ResearchGate. [Link]

• Evaluation of Chemical Fluorescent Dyes as a Protein Conjugation Partner for Live Cell Imaging. PMC. [Link]

• Site-specific Protein Labeling with NHS-Esters and the Analysis of Ubiquitin Ligase Mechanisms. ResearchGate. [Link]

• Signal-to-Noise Considerations. Evident Scientific. [Link]

• Differential labelling of human sub-cellular compartments with fluorescent dye esters and expansion microscopy. PMC. [Link]

• Signal to Noise Ratio as a Cross-Platform Metric for Intraoperative Fluorescence Imaging. PMC. [Link]

• Understanding Dynamic Range and Signal-to-Noise Ratio in Microscope Cameras. ACCU-SCOPE. [Link]

• Alexa Fluor® Dyes - Simply the Best and Brightest. UCI Department of Chemistry. [Link]

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Far-Red Fluorophore Performance: A Quantitative Photostability Comparison of SiR-NHS Ester vs. Cy5 and Alexa Fluor 647

As a Senior Application Scientist, I frequently consult on fluorophore selection for advanced microscopy. When transitioning from standard widefield imaging to demanding applications like live-cell tracking, single-molecule localization, or Stimulated Emission Depletion (STED) super-resolution microscopy, the choice of far-red dye becomes a critical failure point.

While traditional dyes like Cy5 and Alexa Fluor 647 offer excellent brightness, their molecular architecture makes them highly susceptible to rapid photobleaching under intense laser irradiation. This guide provides an objective, mechanistically grounded comparison between these traditional cyanine dyes and the newer Silicon Rhodamine (SiR) class, specifically focusing on the performance of the SiR-NHS Ester in bioconjugation and live-cell assays.

Mechanistic Causality: Why Fluorophore Scaffold Dictates Photostability

To understand why SiR outperforms traditional far-red dyes in photostability, we must examine the causality behind their molecular degradation.

The Cyanine Vulnerability (Cy5 & Alexa Fluor 647): Cyanine dyes rely on a polymethine bridge connecting two heterocyclic rings. While this structure allows for tunable, red-shifted emission, the polymethine chain is inherently vulnerable. Under high-intensity laser excitation, this chain undergoes rapid photo-oxidation and cis-trans isomerization, leading to irreversible cleavage and permanent loss of fluorescence[1]. This makes them poorly suited for continuous live-cell tracking or STED depletion lasers.

The Silicon-Xanthene Advantage (SiR): Silicon Rhodamine (SiR) was developed by replacing the bridging oxygen atom in the rigid xanthene core of traditional rhodamines with a silicon atom (dimethylsilane)[2]. This elegant substitution shifts the excitation and emission spectra deep into the far-red/near-infrared (NIR) window (~652/674 nm) while preserving the exceptional structural rigidity of the xanthene scaffold[2][3]. Because it lacks the fragile polymethine chain, SiR resists photo-oxidation, retaining profound photostability even after extensive bleaching cycles[2].

The Fluorogenic Mechanism: Spirolactone Equilibrium

Beyond structural rigidity, SiR exhibits a dynamic environmental equilibrium that intrinsically protects the dye pool. In aqueous solutions, SiR predominantly adopts a charge-neutral, lipophilic spirolactone form. This closed form is non-fluorescent but highly cell-permeable[3][4]. Upon binding to a target (e.g., via NHS ester conjugation to a protein) or entering a polar microenvironment, the ring opens to form a highly fluorescent zwitterion [3]. This fluorogenic activation drastically reduces background noise and prevents the premature photobleaching of unbound dye[4].

Figure 1: The environment-sensitive spirolactone-to-zwitterion equilibrium of SiR dyes.

Quantitative Performance Metrics

To objectively evaluate these fluorophores, we must look at their photophysical properties side-by-side. While Alexa Fluor 647 remains a gold standard for fixed-cell brightness, SiR dominates in live-cell permeability and long-term photostability.

Performance Metric	SiR-NHS Ester	Alexa Fluor 647 NHS Ester	Cy5 NHS Ester
Core Scaffold	Silicon-Xanthene	Cyanine (Polymethine)	Cyanine (Polymethine)
Abs/Em Max (nm)	~652 / 674	650 / 665	646 / 662
Photostability	Excellent (>90% retention after 30 cycles)[2]	Moderate (~15-20% retention)[2]	Poor (Rapid photo-oxidation)[1]
Live-Cell Permeability	High (via Spirolactone form)[4]	Very Low (Highly charged)	Low
Fluorogenic Activation	Yes (Reduces background)[4]	No (Always "On")	No (Always "On")
Primary Use Case	Live-cell STED/STORM, long-term tracking	Fixed-cell confocal, flow cytometry	Fixed-cell confocal, in vitro assays

Experimental Methodology: Validating Photostability

To build a self-validating system, researchers must test these dyes under identical, controlled conditions. The following protocols detail how to conjugate SiR-NHS Ester to a targeting protein (e.g., a secondary antibody) and subsequently quantify its photostability against Alexa Fluor 647 and Cy5 in a live-cell assay.

Protocol A: NHS-Ester Protein Conjugation

Note: NHS (N-Hydroxysuccinimide) esters react with primary amines (lysine residues) on proteins to form stable amide bonds.

• Buffer Exchange: Ensure the target protein (e.g., 1 mg/mL antibody) is in an amine-free buffer such as 0.1 M NaHCO₃ (pH 8.3). Use a NAP-5 or PD-10 desalting column if the protein is currently in Tris or contains sodium azide/BSA[5].

• Dye Preparation: Dissolve the SiR-NHS Ester in high-quality, anhydrous DMSO or DMF immediately before use to prevent hydrolysis[5].

• Conjugation Reaction: Add a 5- to 10-fold molar excess of SiR-NHS Ester to the protein solution. Incubate for 1 hour at room temperature in the dark with gentle agitation[5].

• Purification: Remove unreacted free dye by passing the mixture through a size-exclusion column (e.g., Sephadex G-25) equilibrated with PBS[5].

• Validation: Measure the absorbance of the conjugate at 280 nm (protein) and 652 nm (SiR) to calculate the Degree of Labeling (DOL). An optimal DOL is typically between 2.0 and 4.0 dyes per antibody.

Protocol B: Quantitative Live-Cell Photobleaching Assay

To objectively prove the causality of the SiR scaffold's stability, we perform a stress-test assay without the use of artificial anti-fade mounting media (which mask true dye performance).

• Sample Preparation: Plate target cells (e.g., HeLa or COS7) in glass-bottom 35mm dishes. Stain parallel samples with the SiR-conjugate, AF647-conjugate, and Cy5-conjugate under identical live-cell conditions.

• Imaging Setup: Mount the cells in a physiological imaging buffer (e.g., HBSS with Ca²⁺/Mg²⁺). Do not use ProLong or Vectashield.

• Time-Lapse Confocal Acquisition: Using a confocal microscope, excite the samples with a 640 nm laser at maximum power to intentionally induce photobleaching.

• Data Collection: Acquire images every 5 seconds for a total duration of 5 minutes.

• Quantification: Use ImageJ/Fiji to measure the Mean Fluorescence Intensity (MFI) of the targeted structures over time. Plot the normalized MFI decay curve to visualize the superior retention of SiR compared to the rapid exponential decay of the cyanine dyes.

Figure 2: Experimental workflow for NHS-ester conjugation and subsequent live-cell photostability validation.

Conclusion

For routine, fixed-cell imaging where anti-fade reagents can be heavily utilized, Alexa Fluor 647 remains a highly viable and exceptionally bright option. However, for researchers pushing the boundaries of spatial and temporal resolution—such as live-cell STED microscopy, long-term single-particle tracking, or in vivo imaging—the cyanine scaffold is fundamentally limiting. By leveraging the silicon-xanthene architecture and fluorogenic spirolactone equilibrium, SiR-NHS Ester provides a self-validating, highly photostable alternative that actively resists photo-oxidation while eliminating background noise.

References

• Lukinavičius, G., Umezawa, K., Olivier, N., Honigmann, A., Yang, G., Plass, T., ... & Johnsson, K. (2013). A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins. Nature Chemistry, 5(2), 132-139. 4

• Bucevičius, J., Kostiuk, G., Gerasimaitė, R., Gilat, T., & Lukinavičius, G. (2020). Enhancing the biocompatibility of rhodamine fluorescent probes by a neighbouring group effect. Chemical Science (Referenced via bioRxiv). 3

• Koide, Y., et al. / Ogawa, M., et al. (2009/2012). Activatable Optical Imaging with a Silica-Rhodamine Based Near Infrared (SiR700) Fluorophore: A comparison with cyanine based dyes. NIH Public Access / PMC. 1

• Grimm, J. B., et al. (2017). General Synthetic Method for Si-Fluoresceins and Si-Rhodamines. ACS Central Science. 2

• Reynolds, P., et al. (2017). Super-Resolution Nanoscopy Imaging Applied to DNA Double-Strand Breaks. Radiation Research (Referenced via ResearchGate). 5

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A Comparative Guide: The Ascendancy of SiR-NHS Ester in Live-Cell Imaging

In the dynamic world of cellular biology, the ability to observe molecular processes in their native, living context is paramount. Live-cell imaging has transitioned from a niche technique to a cornerstone of modern research, driving discoveries in everything from fundamental cell biology to drug development. At the heart of this revolution are fluorescent probes, the molecular beacons that illuminate the intricate dance of life. However, the ideal probe must be a silent observer—bright and steadfast, yet gentle enough not to perturb the very processes it is meant to reveal.

For years, researchers have relied on a toolkit of "traditional" fluorescent dyes, such as fluorescein and rhodamine derivatives. While foundational, these tools come with inherent limitations that can compromise the integrity and duration of live-cell experiments. This guide provides an in-depth comparison of these conventional dyes with a newer, superior alternative: the Silicon-Rhodamine N-Hydroxysuccinimide (SiR-NHS) ester. We will explore the mechanistic advantages of SiR-NHS ester, supported by experimental data and protocols, to demonstrate why it represents a significant leap forward for high-fidelity, long-term live-cell imaging.

The Challenge with Traditional Dyes: A Compromise Between Observation and Perturbation

Traditional fluorescent dyes like Fluorescein isothiocyanate (FITC) and rhodamine derivatives have been workhorses in biological imaging. They are typically functionalized with reactive groups like NHS esters or isothiocyanates to label proteins. However, their utility in live-cell imaging is often hampered by several factors:

• Phototoxicity: Many conventional dyes operate within the green-to-orange portion of the visible spectrum (approx. 488-594 nm). This spectral range overlaps with the absorption of endogenous cellular molecules, which can lead to the generation of reactive oxygen species (ROS) upon illumination.[1][2] This light-induced damage, or phototoxicity, can stress cells, alter their physiology, and ultimately lead to apoptosis, corrupting the experimental outcome.[1][3]

• Photobleaching: Photobleaching is the irreversible destruction of a fluorophore upon prolonged exposure to light.[4] Dyes like fluorescein are notoriously susceptible to rapid photobleaching, which limits the ability to perform long-term time-lapse imaging.[5][6]

• Autofluorescence: Cells contain endogenous fluorophores (e.g., NADH, flavins) that fluoresce in the blue and green regions of the spectrum. This background "autofluorescence" can obscure the signal from the fluorescent probe, leading to a poor signal-to-noise ratio (SNR).[7]

• pH Sensitivity: The fluorescence of many traditional dyes, particularly fluorescein, is highly sensitive to the pH of the local environment.[8] This can be problematic when studying acidic organelles or cellular processes that involve pH fluctuations.

These limitations mean that researchers often have to make a difficult trade-off: use high laser power to get a bright enough signal and risk damaging the cells, or use low laser power and struggle with a faint, rapidly fading signal.

The SiR-NHS Ester Advantage: Imaging in the "Biological Window"

SiR-NHS ester is a state-of-the-art fluorescent probe designed to overcome the limitations of traditional dyes.[7][9] It is based on the silicon-rhodamine (SiR) fluorophore, a novel dye with exceptional properties for live-cell applications.[10][11] The "NHS ester" is a reactive group that covalently attaches the SiR dye to primary amines (—NH₂) found on lysine residues and the N-terminus of proteins, forming a stable amide bond.[12][13][14]

The superiority of SiR-NHS ester stems from several key features:

• Far-Red Excitation and Emission: SiR dyes are excited by light in the far-red region of the spectrum (~650 nm) and emit even further into the red (~670 nm).[7][11] This spectral window is often called the "biological window" because it minimizes cellular autofluorescence and significantly reduces phototoxicity, as this low-energy light is less absorbed by cellular components.[7][10]

• Exceptional Photostability: SiR derivatives are highly resistant to photobleaching, allowing for continuous, long-term imaging without significant signal loss.[7][11][15] This enables the tracking of slow biological processes over extended periods.

• High Brightness and Signal-to-Noise Ratio: SiR has a high extinction coefficient and good quantum yield, resulting in bright, easily detectable signals.[7][11] Combined with the low background fluorescence in the far-red spectrum, this leads to an excellent signal-to-noise ratio (SNR), a critical factor for imaging quality.[16][17][18]

• Cell Permeability: The SiR scaffold is engineered for cell permeability, allowing it to cross the plasma membrane and label intracellular targets without the need for harsh permeabilization methods that would kill the cell.[10]

• Fluorogenicity: A remarkable feature of some SiR-based probes is their fluorogenic nature. They exist in a non-fluorescent state until they bind to their target, at which point they undergo a conformational change and become brightly fluorescent.[15] This "turn-on" mechanism dramatically reduces background noise from unbound probes, eliminating the need for wash-out steps and further improving the SNR.

• Super-Resolution Compatibility: The high photon output and photostability of SiR make it an ideal fluorophore for advanced super-resolution microscopy techniques like Stimulated Emission Depletion (STED) and Structured Illumination Microscopy (SIM).[7][10][11]

The Chemistry of Labeling: SiR-NHS Ester Reaction

The N-Hydroxysuccinimide (NHS) ester is a highly efficient amine-reactive chemical group. It reacts with unprotonated primary amines on proteins to form a stable, covalent amide bond. This reaction is a cornerstone of bioconjugation.[19][20]

Caption: Covalent labeling via NHS ester chemistry.

The reaction is highly dependent on pH; a slightly alkaline buffer (pH 8.3-8.5) is optimal to ensure that the primary amines are deprotonated and thus nucleophilic, while minimizing the competing hydrolysis of the NHS ester.[12][19][20] It is crucial to use amine-free buffers, as buffers like Tris or glycine would compete with the protein for the dye.[19][21]

Quantitative Comparison: SiR-NHS Ester vs. Traditional Dyes

The advantages of SiR-NHS Ester become clear when its performance metrics are compared directly with those of traditional dyes like FITC and Tetramethylrhodamine (TRITC).

Property	SiR (Silicon-Rhodamine)	Fluorescein (FITC)	Rhodamine (TRITC)
Excitation Max (nm)	~652 nm[7]	~494 nm[8]	~550 nm
Emission Max (nm)	~674 nm[7]	~521 nm[6]	~570 nm
Spectral Range	Far-Red	Green	Orange-Red
Relative Photostability	Very High[7][11][15]	Low[6]	Moderate
Phototoxicity	Minimal[7]	High[1]	Moderate
Autofluorescence Interference	Minimal[7]	High	Moderate
pH Sensitivity	Insensitive	Highly Sensitive (pKa ~6.4)[8]	Relatively Insensitive
Cell Permeability	High (designed for it)[10]	Generally Low (hydrophilic)	Variable
Suitability for Super-Resolution	Excellent (STED, SIM)[10][11]	Poor	Limited

Experimental Protocol: Labeling Intracellular Proteins in Live Cells with SiR-NHS Ester

This protocol provides a validated workflow for conjugating SiR-NHS ester to a purified antibody or protein and subsequently using it to label intracellular targets in live cells.

Part 1: Conjugation of SiR-NHS Ester to an Antibody

Rationale: The goal is to create a stable conjugate by reacting the amine-reactive SiR-NHS ester with primary amines on the antibody. The reaction conditions are optimized to favor this conjugation over hydrolysis of the dye.[19]

Materials:

• Antibody or protein of interest (in an amine-free buffer like PBS)

• SiR-NHS Ester

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: 0.1 M Sodium Bicarbonate, pH 8.3[13]

• Purification column (e.g., Sephadex G-25) to remove unconjugated dye

Procedure:

• Prepare Antibody Solution: Adjust the concentration of your antibody to 2-5 mg/mL in the Reaction Buffer.[13] Ensure the storage buffer of the antibody is free from amine-containing substances like Tris or glycine.[21]

• Prepare Dye Stock Solution: Immediately before use, dissolve the SiR-NHS ester in anhydrous DMSO to a concentration of 10 mM.[13] The NHS ester is moisture-sensitive and will hydrolyze in the presence of water, so it should not be stored in solution.[21]

• Perform Labeling Reaction: Add the dye stock solution to the antibody solution at a 10- to 20-fold molar excess. For example, for 1 mL of a 2.5 mg/mL IgG solution, add 15-25 µL of the 10 mM dye stock.[13]

• Incubate: Gently mix the reaction and incubate for 1 hour at room temperature, protected from light.[13]

• Purify the Conjugate: Separate the labeled antibody from the unreacted dye using a size-exclusion chromatography column (e.g., a desalting column) equilibrated with your desired storage buffer (e.g., PBS).[22]

Part 2: Live-Cell Imaging with the SiR-Conjugate

Rationale: This part of the protocol focuses on introducing the labeled protein into live cells and performing imaging under conditions that maintain cell viability.

Caption: Workflow for live-cell imaging with SiR-conjugates.

Materials:

• SiR-labeled antibody/protein

• Live cells cultured on glass-bottom imaging dishes

• Complete cell culture medium

• Live-cell imaging buffer (e.g., phenol red-free medium with HEPES)

• Fluorescence microscope equipped for far-red imaging (e.g., Cy5 filter set)

Procedure:

• Cell Preparation: Plate your cells on a glass-bottom dish suitable for high-resolution microscopy and allow them to adhere and grow to the desired confluency.

• Loading: Dilute the purified SiR-conjugate in pre-warmed complete cell culture medium to the desired final concentration (typically in the low micromolar to nanomolar range; this must be optimized). Replace the medium on the cells with the conjugate-containing medium.

• Incubation: Incubate the cells at 37°C in a CO₂ incubator for a period ranging from 30 minutes to several hours. The optimal incubation time depends on the target and cell type and should be determined empirically.

• Washing (if necessary): For non-fluorogenic SiR conjugates, you may need to wash the cells to remove unbound probes and reduce background. Replace the labeling medium with pre-warmed live-cell imaging buffer. For fluorogenic probes, this step is often not required.[15]

• Imaging: Transfer the dish to the microscope stage, ensuring the cells are maintained at 37°C and 5% CO₂. Use a 640 nm laser line for excitation and collect emission above 660 nm. Use the lowest possible laser power that provides a sufficient signal-to-noise ratio to minimize any potential phototoxicity.[3][4]

Conclusion: A Brighter, Gentler Future for Live-Cell Imaging

The advent of SiR-NHS ester and related probes marks a significant advancement in the field of live-cell imaging. By shifting fluorescence detection to the far-red portion of the spectrum, these tools effectively sidestep the fundamental problems of phototoxicity and autofluorescence that plague traditional dyes. The enhanced photostability allows for long-term, time-lapse experiments that were previously unfeasible, enabling researchers to track cellular dynamics with unprecedented clarity and temporal resolution. The combination of high brightness, excellent SNR, and compatibility with super-resolution techniques empowers scientists to visualize the machinery of life at the nanoscale in its most authentic state. For researchers and drug development professionals seeking to push the boundaries of what is observable, SiR-NHS ester offers a robust, reliable, and gentle solution, ensuring that the act of observation does not compromise the integrity of the life being observed.

References

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• Glen Research. (n.d.). Application Note – Protein Labeling with NHS Esters. Glen Research. Retrieved from [Link]

• Broussard, J. A., et al. (2013). A Critical and Comparative Review of Fluorescent Tools for Live Cell Imaging. PMC. Retrieved from [Link]

• Biocompare. (2025, August 28). Overcoming Challenges in Live-Cell Imaging of 3D Cell Cultures. Biocompare. Retrieved from [Link]

• Zhen, Z., et al. (2021). Gentle Rhodamines for Live-Cell Fluorescence Microscopy. PMC - NIH. Retrieved from [Link]

• Zhen, Z., et al. (2021). Gentle Rhodamines for Live-Cell Fluorescence Microscopy. ACS Central Science. Retrieved from [Link]

• Garcia-Fossa, F., et al. (2024, October 23). Live Cell Painting: A New Frontier in Cellular Profiling. Spring Science. Retrieved from [Link]

• Aditham, A. K., et al. (2023). Rapid and Uniform NHS-Ester-Based Membrane Protein Labeling of Live Mammalian Cells. STAR Protocols. Retrieved from [Link]

• Spirochrome. (n.d.). SiR-NHS ester. Spirochrome. Retrieved from [Link]

• Han, Y., et al. (2020, May 10). Labeling subcellular structures in living specimens using live-cell incompatible dyes with excellent optical properties. bioRxiv. Retrieved from [Link]

• Anonymous. (2024, August 15). Brief description of SIR-NHS Ester biomarker technology. Retrieved from [Link]

• Sletten, E. M., et al. (2020). Modulating cellular cytotoxicity and phototoxicity of fluorescent organic salts through counterion pairing. PMC. Retrieved from [Link]

• Aditham, A. K., et al. (2025, April 15). Unveiling cellular communications through rapid pan-membrane-protein labeling. PMC. Retrieved from [Link]

• Cytoskeleton, Inc. (n.d.). SiR-NHS Ester. Cytoskeleton, Inc. Retrieved from [Link]

• Lukinavičius, G., et al. (2014, October 30). New Fluorescence Probes for Live-Cell Imaging. Wiley Analytical Science. Retrieved from [Link]

• Spirochrome. (n.d.). Product information: SiR-NHS (SC003). Spirochrome. Retrieved from [Link]

• Lukinavičius, G., et al. (2014, May 25). Fluorogenic probes for live-cell imaging of the cytoskeleton. ResearchGate. Retrieved from [Link]

• Han, Y., et al. (2021, January 15). A Labeling Strategy for Living Specimens in Long-Term/Super-Resolution Fluorescence Imaging. PMC. Retrieved from [Link]

• ResearchGate. (2025, July 1). What is the difference between Sulfo-Cyanine5 (Cy5) and Cy5 NHS Ester? Which one is more suitable for live cell tracking?. ResearchGate. Retrieved from [Link]

• ResearchGate. (2025, December 20). (PDF) Rapid and Uniform NHS-Ester-Based Membrane Protein Labeling of Live Mammalian Cells. ResearchGate. Retrieved from [Link]

• Mahmoudian, J., et al. (2012). Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody. SID. Retrieved from [Link]

• Interchim. (n.d.). FluoProbes AF NHS Ester. Interchim. Retrieved from [Link]

• Goedhart, J., & Mastop, M. (2017, June 8). Choosing the B(right)est Fluorescent Protein: Photostability. Addgene Blog. Retrieved from [Link]

• Mahmoudian, J., et al. (2012). Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody. Cell Journal (Yakhteh). Retrieved from [Link]

• Sim, C. H., et al. (2023, February 23). Differential labelling of human sub-cellular compartments with fluorescent dye esters and expansion microscopy. bioRxiv. Retrieved from [Link]

• Mahmoudian, J., et al. (2012). Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody. PMC. Retrieved from [Link]

• Teeuwisse, W. M., et al. (2011, February 15). Reducing SAR and enhancing cerebral signal-to-noise ratio with high permittivity padding at 3 T. PubMed. Retrieved from [Link]

• Tuchin, V. V., et al. (2024, July 18). Impact of signal-to-noise ratio and contrast definition on the sensitivity assessment and benchmarking of fluorescence molecular imaging systems. PubMed. Retrieved from [Link]

• Kasetsirikul, S., et al. (2018, June 26). Fluorescence signal-to-noise optimisation for real-time PCR using universal reporter oligonucleotides. Analytical Methods (RSC Publishing). Retrieved from [Link]

• Hüttmann, G., et al. (2024, June 15). Reproducibility and signal-to-noise ratio (SNR) of optoretinography (ORG) in healthy subjects. IOVS. Retrieved from [Link]

• Emir, U. E., et al. (n.d.). Theoretical and experimental verification of time-effective signal-to-noise optimization in localized H1-NMR Spectroscopy. arXiv. Retrieved from [Link]

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Benchmarking SiR-NHS Ester Probes Against Commercially Available Antibody Conjugates: A Comprehensive Guide for Advanced Bioimaging

As fluorescence microscopy transitions from static, fixed-cell observations to dynamic, live-cell super-resolution imaging, the limitations of traditional fluorescent probes become apparent. While commercially available antibody conjugates (such as those labeled with Alexa Fluor™ 647 or Cy5) remain staples in flow cytometry and standard confocal microscopy, they often fall short in live-cell environments due to poor membrane permeability and high background noise.

In this guide, we benchmark Silicon Rhodamine (SiR) NHS Ester probes against traditional sulfonated cyanine conjugates. By examining the underlying photophysics and providing a self-validating conjugation protocol, this guide equips researchers with the mechanistic understanding necessary to optimize their super-resolution workflows.

Mechanistic Comparison: The Causality of Fluorogenicity and Permeability

To understand why custom SiR-antibody conjugates outperform pre-conjugated Alexa Fluor 647 antibodies in live-cell assays, we must examine their structural chemistry.

Commercially available Alexa Fluor 647 and Cy5 conjugates rely on sulfonated cyanine cores. The addition of sulfonate groups is an intentional design choice to increase water solubility and prevent dye aggregation. However, these permanent negative charges render the fluorophore entirely cell-impermeable. Furthermore, these dyes are "always on." Any unbound antibody in the sample will emit a signal, necessitating stringent, disruptive wash steps to achieve a usable signal-to-noise ratio.

Conversely, Silicon Rhodamine (SiR) , as originally described in its , exists in a dynamic, environment-sensitive equilibrium.

Spirocyclic equilibrium of Silicon Rhodamine (SiR) dictating fluorogenicity and permeability.

The Causality of the Spirocyclic Switch: In a hydrophobic environment (or when free in solution), SiR adopts a closed spirolactone state. Because this state is uncharged and lipophilic, the probe easily diffuses across intact plasma membranes. Upon binding to a target or encountering a polar microenvironment, the molecule undergoes an intramolecular spirocyclization, shifting to an open, highly fluorescent zwitterionic state. This inherent fluorogenicity effectively eliminates background fluorescence from unbound probes, enabling wash-free, live-cell imaging.

Quantitative Benchmarking: SiR vs. Alexa Fluor 647

When selecting a probe, it is critical to align the photophysical properties with the intended application. The table below summarizes the benchmarking data between custom SiR-antibody conjugates and commercial Alexa Fluor 647 conjugates.

Parameter	SiR-Antibody Conjugate	Alexa Fluor 647 Conjugate
Fluorophore Core	Silicon Rhodamine	Sulfonated Cyanine
Absorbance / Emission	652 nm / 674 nm	650 nm / 668 nm
Extinction Coefficient	100,000 M⁻¹cm⁻¹	270,000 M⁻¹cm⁻¹
Cell Permeability	High (Live-cell compatible)	Low (Requires permeabilization)
Fluorogenic (Wash-free)	Yes (Spirocyclic switch)	No (Always fluorescent)
STED Compatibility	Excellent (775 nm depletion)	Moderate (Prone to photobleaching)
Primary Application	Live-cell STED, dSTORM, Wash-free imaging	Fixed-cell Confocal, Flow Cytometry

Data synthesized from and standard industry photophysical profiles.

Experimental Protocol: Self-Validating Antibody Conjugation via SiR-NHS Ester

While commercial secondary antibodies are convenient, direct conjugation of primary antibodies using SiR-NHS ester reduces the "linkage error" (the physical distance between the fluorophore and the biological target). In super-resolution techniques like STED or SMLM, minimizing this distance is critical for spatial accuracy.

Step-by-step workflow for conjugating SiR-NHS ester to primary amines on antibodies.

Step-by-Step Methodology

This protocol is designed as a self-validating system, ensuring that each step logically supports the chemical requirements of the .

Step 1: Antibody Preparation and Buffer Exchange

• Action: Dissolve or buffer-exchange your primary antibody into 0.1 M sodium bicarbonate buffer, pH 8.3–8.5, achieving a final concentration of 2.0–5.0 mg/mL.

• Causality: N-hydroxysuccinimide (NHS) esters react exclusively with unprotonated primary aliphatic amines (typically the ε-amino groups of lysine residues). At physiological pH (7.4), the vast majority of lysines are protonated and unreactive. Elevating the pH to 8.3–8.5 shifts the equilibrium, providing a sufficient pool of nucleophilic amines.

• Critical Validation: Ensure the buffer is entirely free of Tris, BSA, gelatin, or sodium azide. Tris contains a primary amine that will outcompete the antibody for the dye, while BSA introduces thousands of off-target lysine residues.

Step 2: Dye Reconstitution

• Action: Reconstitute the SiR-NHS ester in high-quality, anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) immediately before use.

• Causality: NHS esters are highly susceptible to hydrolysis in the presence of water. Using anhydrous solvents prevents the premature degradation of the reactive leaving group before it can interact with the antibody.

Step 3: The Conjugation Reaction

• Action: Add a 5- to 10-fold molar excess of SiR-NHS ester to the antibody solution. Vortex gently and incubate for 1 to 2 hours at room temperature, protected from light.

• Causality: The molar excess compensates for the inevitable, competing hydrolysis of the NHS ester that occurs once it is introduced to the aqueous bicarbonate buffer. This specific ratio is empirically calibrated to achieve an optimal Degree of Labeling (DOL) of 1.5 to 3.0.

Step 4: Purification

• Action: Separate the newly conjugated SiR-antibody from unreacted free dye using a size-exclusion chromatography (SEC) spin column (e.g., Sephadex G-25) pre-equilibrated with PBS (pH 7.4).

• Causality: Free dye will artificially inflate background fluorescence and skew downstream concentration measurements. SEC relies on the massive size difference between the IgG (~150 kDa) and the free SiR dye (~570 Da) to achieve clean separation.

Step 5: Validation and DOL Calculation

• Action: Measure the absorbance of the purified conjugate at 280 nm (for protein) and 652 nm (for SiR). Calculate the DOL using the standard .

• Causality: Why aim for a DOL of 1.5–3.0? Over-labeling (DOL > 4) causes adjacent fluorophores on the same antibody to form non-fluorescent H-dimers, leading to severe fluorescence quenching. Furthermore, excessive labeling can sterically hinder the antibody's paratope, destroying its binding affinity.

Advanced Imaging Performance: STED and SMLM

When pushed to the limits of super-resolution microscopy, the photophysical resilience of SiR becomes its defining advantage.

• STED Microscopy: Stimulated Emission Depletion (STED) requires bombarding the sample with a high-intensity depletion laser (typically 775 nm for far-red dyes). Alexa Fluor 647 is notoriously prone to rapid photobleaching under these conditions. SiR’s rigid molecular structure provides exceptional photostability, allowing for extended time-lapse STED imaging without rapid signal degradation.

• Single-Molecule Localization Microscopy (SMLM / dSTORM): As demonstrated in recent , the blinking behavior of fluorophores is critical for stochastic reconstruction. While both Alexa Fluor 647 and SiR can be induced to blink in specialized photoswitching buffers (containing thiols like MEA), SiR's inherent spirocyclic equilibrium can be leveraged to achieve spontaneous blinking even in physiological buffers, making it uniquely suited for live-cell SMLM where toxic thiol additives cannot be used.

Conclusion

Benchmarking SiR-NHS ester against commercially available Alexa Fluor 647 conjugates reveals a clear divergence in utility. For routine, fixed-cell assays where maximum initial brightness is required, commercial sulfonated cyanine conjugates remain highly effective. However, for researchers pushing the boundaries of live-cell imaging, STED, and wash-free microscopy, the custom conjugation of antibodies via SiR-NHS ester provides an unparalleled combination of membrane permeability, fluorogenicity, and photostability.

References

• A near-infrared fluorophore for live-cell super-resolution microscopy of cellular proteins Nature Chemistry (2013) URL:[Link]

• Product information: SiR-NHS (SC003) Spirochrome URL: [Link]

• Multiple-Labeled Antibodies Behave Like Single Emitters in Photoswitching Buffer ACS Nano (2020) URL:[Link]

Characterization of SiR-NHS Ester Labeled Proteins by Mass Spectrometry: A Comparative Analytical Guide

As the development of advanced bioconjugates and targeted therapeutics accelerates, the analytical characterization of fluorescently labeled proteins has become a critical bottleneck. Silicon Rhodamine (SiR) dyes have emerged as premier near-infrared (NIR) fluorophores due to their high photostability, fluorogenic properties, and biocompatibility [1]. However, while optical characterization is standard, precise determination of the Degree of Labeling (DoL) and conjugation site mapping requires robust mass spectrometry (MS) workflows.

This guide provides an objective comparison of SiR-NHS ester against traditional alternatives (Alexa Fluor 647 and Cy5) in MS applications, detailing the causality behind experimental choices and providing a self-validating methodology for comprehensive characterization.

Comparative Analysis: SiR vs. Traditional Fluorophores in MS

When characterizing bioconjugates via Liquid Chromatography-Mass Spectrometry (LC-MS), the physicochemical properties of the attached fluorophore fundamentally alter the ionization efficiency, retention time, and fragmentation behavior of the target protein or peptide [2].

Traditional dyes like Alexa Fluor 647 are heavily sulfonated to ensure aqueous solubility. While beneficial for optical assays, these sulfonate groups carry negative charges that neutralize the peptide's positive charge in positive-ion Electrospray Ionization (ESI), leading to severe ion suppression. In contrast, SiR dyes lack these sulfonate groups. They exist in a dynamic equilibrium between a zwitterionic state and a hydrophobic spirolactone, allowing them to protonate efficiently at the low pH (e.g., 0.1% Formic Acid) used in LC-MS mobile phases [3].

Quantitative Comparison of Dye Properties & MS Behavior

Analytical Parameter	SiR-NHS Ester	Alexa Fluor 647 NHS Ester	Cy5 NHS Ester
Typical Mass Shift (Da)	+ ~470.2	+ ~1114.0	+ ~648.8
Net Charge Impact (Positive ESI, pH 2.0)	Neutral to +1 (Maintains ionization)	-3 to -4 (Severe ion suppression)	+1 (Maintains ionization)
RPLC Retention Time Shift	Significant delay (Highly hydrophobic)	Minimal delay or early elution (Hydrophilic)	Moderate delay (Hydrophobic)
Positive ESI Efficiency	High	Low	Medium
Diagnostic MS/MS Utility	Excellent (Silicon-xanthene core fragments)	Poor (Dominated by SO₃ loss)	Good

Data Synthesis Note: The high positive ESI efficiency of SiR makes it vastly superior to Alexa Fluor 647 for bottom-up proteomics, where detecting low-abundance labeled peptides is critical.

Experimental Workflow Design

To achieve complete characterization, the workflow must be split into two parallel MS tracks: Intact Mass Spectrometry (to determine the absolute stoichiometry/DoL) and Bottom-Up Proteomics (to map the exact lysine residues modified). Bottom-up MS alone cannot accurately determine DoL due to unequal peptide ionization and incomplete sequence coverage.

Workflow for bioconjugation and MS characterization of SiR-labeled proteins.

Step-by-Step Methodology: A Self-Validating Protocol

The following protocols are designed with built-in validation checkpoints to ensure data integrity before proceeding to expensive MS instrument time.

Phase 1: Bioconjugation

Causality: NHS esters react with the unprotonated form of primary amines via nucleophilic acyl substitution. The reaction must be buffered between pH 8.0 and 8.5; below this, lysines (pKa ~10.5) are fully protonated and unreactive. Above pH 9.0, the NHS ester rapidly hydrolyzes in water.

• Buffer Exchange: Exchange the target protein into 100 mM HEPES, pH 8.2. (Crucial: Do not use Tris or standard PBS, as Tris contains primary amines that will consume the dye, and PBS pH 7.4 is too acidic for efficient labeling).

• Dye Preparation: Reconstitute SiR-NHS ester in anhydrous DMSO to a concentration of 10 mM immediately before use to prevent hydrolysis.

• Reaction: Add a 5-fold to 10-fold molar excess of SiR-NHS to the protein. Incubate at room temperature for 2 hours in the dark.

• Quenching & Cleanup: Quench the reaction by adding 1 M Tris-HCl (pH 8.0) to a final concentration of 50 mM. Remove unreacted dye using a Zeba Spin Desalting Column (7K MWCO).

• Validation Checkpoint (UV-Vis): Measure the absorbance at 280 nm (protein) and 652 nm (SiR). A successful reaction will show a distinct peak at 652 nm. If A652​/A280​≈0 , conjugation failed; abort MS analysis.

Phase 2: Intact Mass Spectrometry (DoL Determination)

Causality: Intact MS bypasses digestion biases. High-resolution Time-of-Flight (TOF) or Orbitrap analyzers are required to resolve the charge envelope of the intact protein.

• Sample Preparation: Dilute the desalted conjugate to 1 µM in 0.1% Formic Acid (FA) / 2% Acetonitrile (ACN).

• LC Separation: Inject 1-2 µg onto a C4 or C8 reverse-phase column (e.g., 2.1 x 50 mm, 300 Å). Note: C18 is generally too retentive for intact proteins.

• Gradient: Run a fast gradient from 5% to 80% Mobile Phase B (0.1% FA in ACN) over 10 minutes.

• MS Acquisition: Operate in positive ESI mode. Set the mass range to m/z 500–3000.

• Validation Checkpoint (Deconvolution): Use deconvolution software (e.g., MaxEnt1 or BioPharma Finder) to reconstruct the zero-charge mass. The mass shift between the unlabeled peak and the labeled peak must exactly match the expected mass of the SiR moiety minus the NHS leaving group (typically +470.2 Da). Calculate the DoL by integrating the area under the deconvoluted peaks (Unlabeled, 1x, 2x, etc.).

Phase 3: Bottom-Up LC-MS/MS (Site Mapping)

Causality: To locate the exact lysine residues modified, the protein must be digested into peptides. Trypsin cleaves at the C-terminal side of Lysine and Arginine. However, SiR-modified lysines cannot be cleaved by Trypsin due to steric hindrance and loss of the basic charge required for enzyme recognition.

• Denaturation & Reduction: Denature the protein in 8 M Urea. Reduce disulfide bonds with 10 mM DTT (37°C, 30 min).

• Alkylation: Alkylate free cysteines with 20 mM Iodoacetamide (Room temp, 30 min, in the dark).

• Digestion: Dilute Urea to < 1 M using 50 mM Ammonium Bicarbonate. Add Trypsin at a 1:50 (enzyme:protein) ratio. Digest overnight at 37°C.

• LC-MS/MS Acquisition:

  • Inject onto a C18 nano-column.

  • Gradient Causality: Extend the gradient (e.g., 60-90 minutes) and push Mobile Phase B up to 50-60%. SiR-labeled peptides are highly hydrophobic and will elute significantly later than their unlabeled counterparts.

  • Fragmentation: Use Higher-energy Collisional Dissociation (HCD). HCD provides sufficient energy to fragment the peptide backbone (b/y ions) while also generating diagnostic low-m/z reporter ions from the SiR core, which can be used to flag labeled spectra in complex mixtures [4].

Data Interpretation and Mechanistic Insights

When analyzing the bottom-up proteomics data, researchers must configure their search engines (e.g., Mascot, Sequest, or MaxQuant) to account for the SiR modification.

• Variable Modification: Set the specific mass shift of the SiR derivative (e.g., +470.21 Da) as a variable modification on Lysine and the Protein N-terminus.

• Missed Cleavages: Increase the allowed missed cleavages to at least 2 or 3. Because Trypsin skips SiR-modified lysines, the labeled peptide will inherently contain an internal "missed" cleavage site.

• False Discovery Rate (FDR): Manual validation of the MS/MS spectra is highly recommended for labeled peptides. Look for continuous y-ion or b-ion series that unambiguously localize the mass shift to a specific lysine residue.

By leveraging the superior ionization efficiency of SiR compared to traditional sulfonated dyes, this workflow provides high-confidence mapping of bioconjugation sites, ensuring the structural integrity and reproducibility of advanced fluorescent probes.

References

• Radiolabeled Silicon-Rhodamines as Bimodal PET/SPECT-NIR Imaging Agents. NIH.
• Silicon-rhodamine-enabled Identification (SeeID) for Near-Infrared Light Controlled Proximity Labeling In Vitro and In Vivo. bioRxiv.
• Dynamic Host-Guest Interaction Enables Autonomous Single Molecule Blinking and Super-Resolution Imaging. RSC.
• Red Light Mediated Photoconversion of Silicon Rhodamines to Oxygen Rhodamines for Single-Molecule Microscopy. ACS.

Safety & Regulatory Compliance

Part 1: The Chemical Causality of Waste Generation

Operational & Disposal Master Plan: SiR-NHS Ester

As a Senior Application Scientist, I frequently audit laboratory bioconjugation workflows. A critical, yet often mismanaged, phase of the Silicon Rhodamine (SiR) N-hydroxysuccinimide (NHS) ester labeling protocol is end-of-life disposal. SiR-NHS ester is a premium far-red fluorogenic probe[1], but its handling and disposal are complicated by its extreme moisture sensitivity[2] and the hazardous nature of its required solvent vehicle, Dimethyl Sulfoxide (DMSO)[3].

This guide provides a self-validating, mechanistic approach to SiR-NHS ester disposal, ensuring absolute regulatory compliance, environmental safety, and operational efficiency in your laboratory.

To effectively manage chemical waste, you must first understand the molecular mechanisms that generate it. NHS esters are engineered to form stable amide bonds with primary amines at an optimal pH of 8.3–8.5[2]. However, they are highly susceptible to competitive hydrolysis. In the presence of water, the NHS ester rapidly degrades into a non-reactive SiR-carboxylic acid (SiR-COOH) and a free N-hydroxysuccinimide leaving group.

Because of this rapid aqueous degradation, SiR-NHS must be reconstituted and stored in anhydrous DMSO[4]. This introduces a significant logistical hazard: DMSO is a powerful polar aprotic solvent and transdermal carrier. It can transport dissolved toxic substances (like the fluorescent dye) directly through the skin, and it rapidly degrades standard nitrile laboratory gloves[5][6]. Therefore, your disposal strategy is dictated not just by the fluorophore, but by the physical state of the solvent.

Mechanistic pathway of SiR-NHS ester hydrolysis and aminolysis in aqueous environments.

Part 2: Pre-Operational Safety & Quantitative Risk Data

Before initiating any disposal protocol, you must establish the correct Personal Protective Equipment (PPE) and environmental controls. Sink disposal of DMSO or SiR-NHS solutions is strictly prohibited due to environmental toxicity and the risk of mobilizing plumbing contaminants[7][8].

Table 1: Physicochemical & Hazard Profile of SiR-NHS Workflows

Parameter	Quantitative Data / Specification	Causality / Rationale
Optimal Conjugation pH	8.3 – 8.5	Maximizes aminolysis while minimizing competitive hydrolysis[2].
DMSO Stock Concentration	10 mM (Typical)	Maintains dye stability; requires anhydrous conditions at -20°C[4].
Glove Material	Butyl Rubber (0.3 mm+)	DMSO penetrates nitrile gloves rapidly, acting as a transdermal carrier[3][6].
Aqueous Waste pH Limit	6.0 – 9.0	Prevents hazardous pressure buildup from carbonate buffers in sealed waste carboys.

Table 2: Waste Segregation Matrix

Waste Stream	Primary Hazard	Approved Container	Disposal Category
Solid/Lyophilized Dye	Environmental toxicity	Original sealed glass vial	Hazardous Solid Waste
DMSO Stock Solutions	Combustible, Transdermal	HDPE or Glass Jug	Non-Halogenated Organic
Aqueous Reaction Buffer	Trace organics	HDPE Carboy	Aqueous Hazardous Waste
Contaminated Plastics	Residual solvent exposure	Double-bagged Biohazard/Chem	Chemically Contaminated Solid

Part 3: Self-Validating Disposal Protocols

Below are the step-by-step methodologies for the three primary waste streams generated during a SiR-NHS labeling workflow. Every protocol includes a validation step to ensure system integrity and operator safety.

Protocol A: Disposal of Anhydrous DMSO Stock Solutions

Context: Unused 10 mM SiR-NHS ester in DMSO is highly concentrated and poses the greatest transdermal risk.

• PPE Verification: Don butyl rubber gloves, chemical splash goggles, and a fully buttoned lab coat[3]. Do not proceed with standard nitrile gloves.

• Segregation: Ensure the target waste container contains NO strong oxidizers (e.g., bleach, hydrogen peroxide) or strong acids. DMSO reacts violently with these compounds[5].

• Transfer: Working inside a certified chemical fume hood, use a dedicated pipette to transfer the residual SiR-NHS/DMSO solution into a compatible High-Density Polyethylene (HDPE) or glass waste container[3].

• Labeling: Affix a hazardous waste tag immediately. Label as: "Non-Halogenated Organic Waste: Dimethyl Sulfoxide (100%), Trace Silicon Rhodamine Dye."

• Self-Validation Check: Inspect the exterior of the waste container 15 minutes post-transfer. The absence of heat generation or bulging validates that no incompatible cross-reactions have occurred.

Protocol B: Disposal of Aqueous Post-Conjugation Waste

Context: Post-reaction buffers contain hydrolyzed SiR-COOH, trace unreacted SiR-NHS, and biological salts.

• Active Quenching: Add a primary amine (e.g., 100 mM Tris-HCl or Glycine, pH 8.0) to the reaction mixture at a 10-fold molar excess relative to the initial NHS ester concentration. Incubate for 15 minutes at room temperature. Causality: This actively converts any residual, volatile NHS ester into a stable, inert amide, preventing unpredictable cross-reactions in the waste carboy.

• Transfer: Pour the quenched aqueous buffer into a designated aqueous hazardous waste carboy. Do not pour down the sink[7].

• Labeling: Label as: "Aqueous Hazardous Waste: Biological buffers, trace SiR-carboxylate."

• Self-Validation Check: Measure the pH of the waste carboy using pH indicator strips. Verify the pH is between 6.0 and 9.0 to ensure dissolved carbonate/bicarbonate buffers[4] do not evolve CO₂ gas and rupture the sealed container.

Protocol C: Decontamination of Solid Consumables

Context: Pipette tips, microcentrifuge tubes, and desalting columns contaminated with DMSO and dye.

• Solvent Evaporation: Leave contaminated open tubes and pipette tips inside the active chemical fume hood for at least 1 hour to allow residual combustible DMSO vapors to dissipate[3].

• Containment: Transfer the dried consumables into a puncture-resistant, transparent chemical waste bag.

• Double-Bagging: Place the primary bag inside a secondary hazardous waste bag to prevent breaches from sharp pipette tips[8].

• Self-Validation Check: Visually inspect the bottom of the inner bag. The absence of pooled liquid validates that the evaporation step was successful and the waste is truly "solid."

Operational workflow for the segregation and disposal of SiR-NHS ester waste streams.

Part 4: Emergency Spill Response (DMSO/SiR-NHS)

If a DMSO stock solution vial is dropped and shatters outside of the fume hood:

• Evacuate & Isolate: Immediately evacuate personnel from the immediate area to avoid inhaling combustible vapors[8].

• Containment: Confine the spill using a chemical spill kit or inert absorbent material (e.g., vermiculite or sand). Never use combustible materials like paper towels for large DMSO spills[8][9].

• Collection: Use a plastic shovel to scoop the absorbed material into a hazardous waste container[9].

• Decontamination: Wash the contaminated surface with soap and copious amounts of water, as DMSO is fully water-miscible[8].

References

• Spirochrome AG. "Material Safety Data Sheet: SiR-NHS." spirochrome.com. 7

• Cytoskeleton, Inc. "SiR-NHS Ester Product Page & SDS." cytoskeleton.com. 1

• Springer Protocols. "The Immune Synapse: Methods and Protocols." dokumen.pub. 4

• University of Washington EH&S. "Standard Operating Procedures for Dimethyl Sulfoxide (DMSO)." washington.edu. 8

• Fisher Scientific. "Safety Data Sheet: Dimethyl sulfoxide." fishersci.com. 5

• BenchChem. "Navigating the Disposal of Dimethyl Sulfoxide (DMSO): A Procedural Guide." benchchem.com. 3

• eviQ. "Material Safety Data Sheet: Dimethyl Sulfoxide (DMSO)." eviq.org.au. 9

• University of Waterloo Safety Office. "DIMETHYL SULFOXIDE (DMSO) Standard." uwaterloo.ca. 6

• Fluidic Sciences. "Getting Started Guide - Protein labeling with Alexa Fluor NHS ester." fluidic.com. 2

Sources

• 1. cytoskeleton.com [cytoskeleton.com]
• 2. fluidic.com [fluidic.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. dokumen.pub [dokumen.pub]
• 5. fishersci.com [fishersci.com]
• 6. uwaterloo.ca [uwaterloo.ca]
• 7. spirochrome.com [spirochrome.com]
• 8. depts.washington.edu [depts.washington.edu]
• 9. eviq.org.au [eviq.org.au]

The Causality of Risk: Why Standard Precautions Are Insufficient

An essential pillar of rigorous laboratory science is the understanding that chemical safety cannot be reduced to a static checklist; it requires a dynamic understanding of molecular behavior. SiR-NHS (Silicon Rhodamine N-hydroxysuccinimide ester) is a premier far-red, fluorogenic probe widely utilized for live-cell super-resolution microscopy (STED & SIM) ([1]).

While the SiR fluorophore itself is not globally classified as highly hazardous, the operational reality of conjugating SiR-NHS introduces significant, often overlooked risks. This guide provides researchers and drug development professionals with a causality-driven framework for the safe handling, conjugation, and disposal of SiR-NHS.

To handle SiR-NHS safely, operators must understand the two primary chemical mechanisms that dictate its risk profile:

• The DMSO Vector Effect: SiR-NHS is highly hydrophobic and is typically reconstituted in anhydrous Dimethyl Sulfoxide (DMSO) ([1]). DMSO is a potent transdermal carrier. If a DMSO solution containing SiR-NHS contacts unprotected skin, the solvent acts as a "Trojan horse," rapidly transporting the amine-reactive fluorophore through the dermal layers where it will covalently bond to native tissue proteins.

• Extreme Moisture Sensitivity: The N-hydroxysuccinimidyl (NHS) ester moiety is designed to react with unprotonated primary amines to form stable amide bonds ([2]). However, it is highly susceptible to hydrolysis. Exposure to atmospheric moisture will rapidly convert the active NHS ester into a non-reactive carboxylic acid (SiR-COOH), permanently destroying the reagent's conjugating ability.

Mandatory Personal Protective Equipment (PPE) Framework

Because of the transdermal risks associated with the reconstitution solvent, baseline laboratory PPE must be strictly upgraded.

PPE Category	Specification	Operational Rationale
Hand Protection	Nitrile gloves (Minimum 5 mil). Double-gloving is highly recommended.	Protects against the rapid transdermal penetration of DMSO. The outer glove acts as a sacrificial layer that can be immediately discarded if contaminated ([3]).
Eye Protection	Chemical safety goggles with integrated side-shields.	Shields ocular mucosa from aerosolized powder during vial opening and prevents catastrophic damage from DMSO-carried fluorophore splashes ([3]).
Body Protection	Fully buttoned, fluid-resistant laboratory coat and closed-toe footwear.	Provides a physical barrier against micro-spills, preventing the reactive ester from reaching personal clothing or skin ([4]).
Respiratory	Certified chemical fume hood (Face velocity: 80-100 fpm).	Mitigates inhalation risks of the lyophilized powder and safely exhausts volatile DMSO vapors during reconstitution ([3]).

Operational Workflow & Self-Validating Protocol

The following step-by-step methodology ensures both operator safety and the chemical integrity of the SiR-NHS ester. Every step includes a self-validating checkpoint to confirm success before proceeding.

Step 1: Thermal Equilibration (Moisture Exclusion)

• Action: Remove the SiR-NHS vial from -20°C storage and place it in a desiccator at room temperature for at least 30 to 60 minutes before opening ([1]).

• Causality: Opening a cold vial causes ambient water vapor to immediately condense on the interior walls. This moisture will rapidly hydrolyze the NHS ester, ruining the batch.

• Self-Validation: The vial must feel completely neutral to the touch (room temperature) and exhibit zero visible fogging on the exterior glass before the cap is unscrewed.

Step 2: Reconstitution in Anhydrous Solvent

• Action: Working inside a certified fume hood while wearing full PPE, inject high-purity, anhydrous DMSO into the vial to achieve your desired stock concentration (typically 1–10 mM) ([1]).

• Causality: An aprotic solvent is required to dissolve the hydrophobic dye without triggering hydrolysis. The fume hood protects the operator from aerosolized dye particles and DMSO vapors.

• Self-Validation: The resulting solution should immediately turn a deep, clear blue/magenta. If the solution appears cloudy or contains floating particulates, the solvent may have been compromised by moisture.

Step 3: Conjugation and Quenching

• Action: Add the SiR-NHS DMSO stock to your amine-bearing ligand (e.g., protein or antibody) in a slightly basic buffer (pH 8.0–8.5). Crucial: Do not use Tris or Glycine buffers during the conjugation phase. After the defined incubation period, add a quenching agent (e.g., 50 mM Tris or Glycine) to stop the reaction ([5]).

• Causality: NHS esters require unprotonated amines to react, necessitating a pH > 8.0. Quenching is mandatory because any unreacted SiR-NHS left in the solution will bind non-specifically to off-target proteins during downstream cellular assays, destroying the signal-to-noise ratio.

• Self-Validation: Successful conjugation and quenching are validated when downstream size-exclusion chromatography (SEC) or dialysis yields a cleanly separated fluorescent protein fraction, without a trailing smear of unreacted dye.

Disposal & Spill Management Plan

SiR-NHS and its derivatives must never be disposed of in standard municipal waste or poured down the drain ([4]).

• Solid Spills (Lyophilized Powder): Do not use water, as it will react with the ester. Take up mechanically using a dry or slightly damp solvent-resistant absorbent pad. Place the material into a sealed, properly labeled hazardous waste container ([3]).

• Liquid Spills (DMSO Solutions): Immediately cover the spill with a suitable dry absorbent material (e.g., vermiculite, sand, or specialized chemical spill pads). Sweep the absorbed material into a chemical waste container. Only after all DMSO has been physically removed should the area be washed with detergent and water ([4]).

• Routine Disposal: Collect all liquid waste containing SiR-NHS and DMSO in a designated, clearly labeled halogen-free organic solvent waste carboy for professional incineration according to local environmental regulations.

Process Visualization

Figure 1: End-to-end operational workflow for SiR-NHS Ester handling and safety gates.

References

• Material Safety Data Sheet - SiR-NHS (SC003) | Spirochrome AG |[Link]

• Product Information: SiR-NHS (SC003) | Cytoskeleton, Inc. |[Link]

Sources

• 1. cytoskeleton.com [cytoskeleton.com]
• 2. SiR-NHS [spirochrome.com]
• 3. spirochrome.com [spirochrome.com]
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• 5. spirochrome.com [spirochrome.com]